N,N-Dimethyl-10H-phenothiazin-2-amine

• CAS: 92192-93-3

Core Science & Biosynthesis

Physicochemical Properties and Synthetic Workflows of N,N-Dimethyl-10H-phenothiazin-2-amine: A Technical Guide for Drug Development

Executive Summary

N,N-Dimethyl-10H-phenothiazin-2-amine (CAS: 92192-93-3), commonly referred to as 2-dimethylaminophenothiazine, is a highly versatile tricyclic heteroaromatic compound[1]. Characterized by an electron-rich phenothiazine core substituted with a dimethylamino group at the C2 position, it serves as a critical synthetic intermediate in the development of neuroleptic, antipsychotic, and antimicrobial agents[2]. This whitepaper provides an in-depth analysis of its physicochemical properties, details a self-validating synthetic workflow, and explores its downstream pharmacological relevance.

Physicochemical Profile

The structural topology of 2-dimethylaminophenothiazine dictates its unique behavior in both synthetic and biological environments. The presence of the electron-donating dimethylamino group at the C2 position significantly alters the electron density of the thiazine ring, lowering the ionization potential and facilitating the formation of stable radical cations[2].

Table 1 summarizes the core quantitative data and the causality behind their significance in drug design.

Property	Value	Causality / Significance in Drug Development
Chemical Formula	C14H14N2S	Establishes the core mass and elemental composition[1].
Molecular Weight	242.34 g/mol	Optimal for small-molecule drug design, adhering strictly to Lipinski's Rule of 5 for membrane permeability.
CAS Registry Number	92192-93-3	Unique identifier for regulatory compliance and chemical databases[1].
Physical State	Solid (Crystalline)	Facilitates high-yield purification via recrystallization from organic solvents.
Redox Potential	Low Ionization Energy	Readily donates electrons to form stable radical cations, contributing to intrinsic antioxidant properties[2].
Estimated pKa	~8.5 (Dimethylamino), ~4.0 (Core NH)	Dictates pH-dependent solubility and basicity, allowing for stable salt formation (e.g., hydrochlorides, tartrates)[3].

Synthetic Methodology: A Self-Validating Workflow

The synthesis of 2-dimethylaminophenothiazine is canonically achieved via a multi-step sequence starting from 4-bromo-3-nitro-N,N-dimethylaniline and o-bromothiophenol[3]. As a Senior Application Scientist, I emphasize that every step in this protocol must function as a self-validating system to prevent the propagation of impurities.

Step 1: Alkaline Thioetherification

• Protocol : A stirred solution of 4-bromo-3-nitro-N,N-dimethylaniline in ethanol is condensed with o-bromothiophenol under alkaline conditions (e.g., using KOH) at reflux[3].

• Causality : The alkaline environment deprotonates the thiol group of o-bromothiophenol, generating a highly nucleophilic thiolate anion. This facilitates a rapid Nucleophilic Aromatic Substitution (SNAr) at the activated brominated carbon of the aniline derivative.

• Self-Validating Check : Monitor via Thin-Layer Chromatography (TLC) using a Hexane:Ethyl Acetate gradient. The complete consumption of the aniline precursor and the appearance of a distinct, UV-active spot confirms the formation of 2-bromo-2'-nitro-4-dimethylaminodiphenylsulfide.

Step 2: Selective Nitro Reduction

• Protocol : The intermediate is treated with stannous chloride (SnCl2) in hydrochloric acid at elevated temperatures[3].

• Causality : SnCl2 is deliberately selected over catalytic hydrogenation (e.g., Pd/C + H2) to prevent the potential cleavage of the newly formed C-S thioether bond or unwanted dehalogenation of the bromine atom. SnCl2 selectively reduces the nitro group to a primary amine.

• Self-Validating Check : LC-MS analysis must be performed. The spectrum should indicate a mass shift corresponding to the loss of two oxygen atoms and the addition of two protons (M - 30 Da), confirming the generation of 2-bromo-2'-amino-4-dimethylaminodiphenylsulfide without structural degradation.

Step 3: Acid-Catalyzed Intramolecular Cyclization

• Protocol : The resulting 2-bromo-2'-amino-4-dimethylaminodiphenylsulfide is heated at reflux in the presence of an acid catalyst to drive ring closure[3].

• Causality : The acid activates the brominated aromatic ring, allowing the newly formed primary amine to attack the bromine-bearing carbon via an intramolecular coupling mechanism. This extrudes HBr and forms the central thiazine ring, yielding the target compound[3].

• Self-Validating Check : 1H NMR (DMSO-d6) is critical for final validation. The appearance of a broad singlet at ~8.5 ppm confirms the presence of the 10H-phenothiazine secondary amine proton, while the dimethylamino singlet remains intact at ~2.9 ppm.

Fig 1. Step-by-step synthetic workflow for N,N-Dimethyl-10H-phenothiazin-2-amine.

Downstream Functionalization and Pharmacological Relevance

The 10H position (the secondary amine in the central ring) of 2-dimethylaminophenothiazine is the primary site for synthetic derivatization[2]. Alkylation with reactive tertiary aminoalkyl esters (e.g., 3-chloropropyl-dimethylamine or piperazinyl derivatives) yields 10-aminoalkyl phenothiazines[3].

These derivatives are the structural basis for a wide class of antipsychotic drugs. Mechanistically, the 3D conformation of the alkylated phenothiazine core mimics dopamine, allowing it to act as a potent antagonist at Dopamine D2 receptors in the central nervous system[2]. Furthermore, the intrinsic redox capacity of the phenothiazine core allows these molecules to participate in biological redox cycling, offering secondary neuroprotective and antioxidant effects by scavenging reactive oxygen species (ROS)[2].

Fig 2. Downstream functionalization and dual-action pharmacological mechanism.

Conclusion

N,N-Dimethyl-10H-phenothiazin-2-amine is a foundational building block in medicinal chemistry. By leveraging its highly predictable reactivity at the 10H position and its unique redox properties, researchers can design highly targeted, self-validating synthetic routes to generate next-generation therapeutics. Strict adherence to the causality-driven protocols outlined above ensures high-fidelity synthesis and structural integrity.

References

• EPA CompTox Chemicals Dashboard - N,N-Dimethyl-10H-phenothiazin-2-amine (DTXSID60757745). Source: Environmental Protection Agency.[Link]

• US Patent 3,047,572A - Dimethylaminophenothiazine.

• A Concise Review of Phenothiazine Based Antipsychotic Drugs and Their Syntheses - ResearchGate. Source: ResearchGate Publications.[Link]

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Molecular structure and weight of N,N-Dimethyl-10H-phenothiazin-2-amine

An In-depth Technical Guide to the Molecular Structure and Properties of N,N-Dimethyl-10H-phenothiazin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phenothiazine and its derivatives represent a cornerstone in medicinal chemistry, exhibiting a remarkable breadth of pharmacological activities.[1] This guide provides a detailed examination of a specific, yet significant, member of this class: N,N-Dimethyl-10H-phenothiazin-2-amine. The document elucidates its molecular structure, physicochemical properties, and established synthetic methodologies. Furthermore, it explores the compound's relevance and potential applications within the landscape of modern drug discovery and development, offering insights for researchers and scientists in the field.

Introduction: The Phenothiazine Scaffold - A Privileged Structure in Drug Discovery

The phenothiazine core, a tricyclic heterocyclic system containing nitrogen and sulfur, is a well-established "privileged scaffold" in medicinal chemistry.[1] Its unique "butterfly" conformation allows for extensive functionalization, leading to a diverse array of derivatives with a wide spectrum of biological effects.[1] Initially gaining prominence with the advent of the first-generation antipsychotic drug chlorpromazine, the applications of phenothiazine derivatives have since expanded into various therapeutic areas, including oncology, infectious diseases, and antihistaminic treatments.[1][2] The versatility of this scaffold underscores the importance of understanding the structure-activity relationships of its individual derivatives, such as N,N-Dimethyl-10H-phenothiazin-2-amine.

Molecular Structure and Identification

A precise understanding of the molecular structure is fundamental to elucidating the chemical behavior and biological activity of N,N-Dimethyl-10H-phenothiazin-2-amine.

Chemical Structure and Nomenclature

The systematic IUPAC name for this compound is N,N-dimethyl-10H-phenothiazin-2-amine. The structure consists of a central phenothiazine ring system with a dimethylamino group substituted at the 2-position.

Diagram: Molecular Structure of N,N-Dimethyl-10H-phenothiazin-2-amine

Caption: 2D structure of N,N-Dimethyl-10H-phenothiazin-2-amine.

Molecular Formula and Weight

The molecular formula and weight of N,N-Dimethyl-10H-phenothiazin-2-amine and its common salt forms are crucial for quantitative analysis and formulation.

Form	Molecular Formula	Molecular Weight ( g/mol )
Free Base	C₁₇H₂₀N₂S	284.42
Hydrochloride	C₁₇H₂₁ClN₂S	320.88[3]
Dihydrochloride	C₁₇H₂₂Cl₂N₂S	357.3[4]
Sulfate	C₁₇H₂₂N₂O₄S₂	382.5[5]

Note: The molecular weights are approximate and may vary slightly based on isotopic composition.

Physicochemical Properties

The physicochemical properties of a compound are critical determinants of its pharmacokinetic and pharmacodynamic behavior. While specific experimental data for N,N-Dimethyl-10H-phenothiazin-2-amine is not extensively available, data for the parent compound, 10H-Phenothiazin-2-amine, provides valuable insights.[6]

Property	Value (for 10H-Phenothiazin-2-amine)	Significance in Drug Development
Melting Point	191 °C	Influences formulation and stability.
Boiling Point	386 °C	Relevant for manufacturing and purification processes.
Water Solubility	4.25e-5 mg/L	Affects dissolution, absorption, and bioavailability.
LogP (Octanol-Water Partition Coefficient)	3.44	Indicates lipophilicity and ability to cross cell membranes.
pKa (Basic)	4.31	Determines the degree of ionization at physiological pH.

Data sourced from the US Environmental Protection Agency (EPA) CompTox Chemicals Dashboard for 10H-Phenothiazin-2-amine.[6]

Synthesis and Manufacturing

The synthesis of phenothiazine derivatives can be achieved through various established chemical routes. The Smiles rearrangement is a classical method for the formation of the phenothiazine nucleus.[7]

General Synthetic Workflow

A common approach to synthesizing N-substituted phenothiazine derivatives involves a multi-step process that can be adapted for the synthesis of N,N-Dimethyl-10H-phenothiazin-2-amine.

Diagram: General Synthetic Workflow for Phenothiazine Derivatives

Caption: A generalized workflow for the synthesis of substituted phenothiazines.

Exemplary Synthetic Protocol

• Dissolution: Dissolve the starting phenothiazine material (in this case, 10H-phenothiazin-2-amine) in a suitable aprotic solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Deprotonation: Add a strong base, such as sodium hydride (NaH), to deprotonate the nitrogen at the 10-position of the phenothiazine ring, forming the corresponding sodium salt.

• Alkylation: Introduce the alkylating agent. For the synthesis of the N,N-dimethyl derivative, this would typically involve the addition of a methylating agent, such as methyl iodide or dimethyl sulfate.

• Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical technique, such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up and Purification: Upon completion, quench the reaction with water and extract the product into an organic solvent. The crude product is then purified using techniques like column chromatography or recrystallization to yield the final N,N-Dimethyl-10H-phenothiazin-2-amine.

Applications in Drug Development

The phenothiazine scaffold is a prolific source of bioactive molecules with a wide range of therapeutic applications.

Antipsychotic and Neuroleptic Activity

The most well-known application of phenothiazines is in the treatment of psychosis.[2] These compounds typically act as antagonists at dopamine D2 receptors. While the specific activity of N,N-Dimethyl-10H-phenothiazin-2-amine is not extensively documented, its structural similarity to other psychoactive phenothiazines suggests potential for neuroleptic activity.

Anticancer Potential

Recent research has focused on repurposing phenothiazine derivatives as anticancer agents.[1][8] Their mechanisms of action are often multifactorial and can include the induction of apoptosis, inhibition of cell proliferation, and reversal of multidrug resistance by inhibiting efflux pumps like P-glycoprotein.[1] The presence of the dimethylamino group on the phenothiazine ring may influence its interaction with biological targets relevant to cancer therapy.

Antihistaminic and Antiemetic Properties

Certain phenothiazine derivatives, such as promethazine, exhibit potent antihistaminic and antiemetic effects.[1] These activities are typically mediated through the blockade of histamine H1 receptors and dopamine receptors in the chemoreceptor trigger zone of the brain.[1]

Diagram: Potential Therapeutic Applications of the Phenothiazine Scaffold

Caption: Diverse therapeutic areas where phenothiazine derivatives have shown promise.

Conclusion

N,N-Dimethyl-10H-phenothiazin-2-amine, as a member of the esteemed phenothiazine family, holds significant potential for further investigation in the field of drug discovery. Its unique substitution pattern warrants detailed exploration of its pharmacological profile and mechanism of action. This guide has provided a comprehensive overview of its molecular structure, physicochemical properties, and synthetic strategies, laying a foundation for future research and development endeavors. A deeper understanding of this and other phenothiazine derivatives will undoubtedly continue to fuel innovation in medicinal chemistry.

References

• PubChem. N,N-dimethyl-1-phenothiazin-10-ylpropan-2-amine;sulfuric acid. [Link]

• PubChem. N,N-dimethyl-1-phenothiazin-10-ylpropan-2-amine;dihydrochloride. [Link]

• US Environmental Protection Agency. 10H-Phenothiazin-2-amine Properties. [Link]

• Asif, M. (2016). The versatility of phenothiazines as an anticancer drug scaffold. OncoTargets and Therapy, 9, 5375–5389. [Link]

• AIP Publishing. (2020). Synthesis of Phenothiazine Derived Organic Materials and their Biological Activities. [Link]

• Oriental Journal of Chemistry. (2012). Microwave Assisted Synthesis, Characterization and Antimicrobial Activity of 10H-Phenothiazine Derivatives. [Link]

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• 5. N,N-dimethyl-1-phenothiazin-10-ylpropan-2-amine;sulfuric acid | C17H22N2O4S2 | CID 20372338 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Comprehensive Technical Guide: N,N-Dimethyl-10H-phenothiazin-2-amine in Pharmaceutical Synthesis

Executive Summary

Phenothiazines represent a privileged scaffold in medicinal chemistry, historically anchoring the development of first-generation antipsychotics, antihistamines, and emerging antimicrobial agents. While substitutions at the 2-position (e.g., chlorine in chlorpromazine, trifluoromethyl in fluphenazine) are well-documented, the electron-donating dimethylamino substitution presents a unique pharmacological and electronic profile.

This whitepaper systematically explores N,N-Dimethyl-10H-phenothiazin-2-amine (CAS 92192-93-3) . As a critical intermediate, this compound is essential for synthesizing neuroleptic and antimicrobial 10-aminoalkyl derivatives. We will detail its physicochemical properties, the causality behind its directed synthesis, and self-validating protocols for its application in drug development[1][2].

Chemical Identity & Electronic Profiling

The pharmacological behavior of phenothiazine derivatives is heavily dictated by the electronic nature of the substituent at the 2-position.

Table 1: Chemical Identifiers & Properties

Parameter	Value
IUPAC Name	N,N-dimethyl-10H-phenothiazin-2-amine
CAS Registry Number	92192-93-3
EPA DTXSID	DTXSID60757745[3]
Molecular Formula	C14H14N2S
Molecular Weight	242.34 g/mol
Core Scaffold	10H-Phenothiazine

The Causality of the 2-Dimethylamino Substitution

In phenothiazine-based antipsychotics, the 2-substituent dictates the asymmetry of the molecule, which is crucial for docking into the binding pocket of the dopamine D2 receptor.

• Electron-Withdrawing Groups (EWGs): Substituents like -Cl or -CF3 enhance neuroleptic potency by increasing the partial positive character of the ring sulfur, strengthening receptor interactions.

• Electron-Donating Groups (EDGs): The -N(CH3)2 group in CAS 92192-93-3 is strongly electron-donating. This fundamentally alters the oxidation potential of the phenothiazine nucleus, making it more susceptible to forming stable radical cations. This shift often reduces extrapyramidal side effects (EPS) while enhancing antioxidant and antimicrobial activities[1][4].

Table 2: Electronic Influence of 2-Position Substituents

Substituent at C2	Electronic Effect	Hammett Constant (σp)	Pharmacological Impact (General)
-Cl (Chlorpromazine)	Mildly Electron-Withdrawing	+0.23	High D2 receptor affinity; standard neuroleptic profile.
-CF3 (Fluphenazine)	Strongly Electron-Withdrawing	+0.54	Enhanced lipophilicity; potent neuroleptic, higher EPS risk.
-N(CH3)2 (CAS 92192-93-3)	Strongly Electron-Donating	-0.83	Lowers oxidation potential; shifted profile toward antimicrobial/antioxidant.

Mechanistic Chemistry: The Directed Ullmann Approach

Direct thionation of diphenylamines (the classic Bernthsen synthesis) typically yields an intractable mixture of 2- and 4-substituted isomers when the starting amine is asymmetric. To bypass this and achieve absolute regiocontrol, the synthesis of N,N-Dimethyl-10H-phenothiazin-2-amine relies on a directed Ullmann-type coupling [1][2].

By pre-forming a diphenylsulfide linkage via alkaline condensation of 4-bromo-3-nitro-N,N-dimethylaniline with o-bromothiophenol, the sulfur atom is locked into the exact required position relative to the dimethylamino group. Subsequent reduction of the nitro group to an amine allows for an intramolecular catalytic ring closure, yielding pure 2-dimethylaminophenothiazine without isomeric contamination[2].

Fig 1: Directed synthetic workflow for 2-dimethylaminophenothiazine and its 10-alkylated APIs.

Self-Validating Experimental Protocols

The following methodologies detail the synthesis of the core intermediate and its subsequent conversion into an Active Pharmaceutical Ingredient (API). Every protocol is designed as a self-validating system to ensure high-fidelity replication[2].

Protocol A: Synthesis of N,N-Dimethyl-10H-phenothiazin-2-amine

Objective: Construct the 2-substituted phenothiazine core via directed ring closure.

• Thioether Formation:

  • Condense a stirred, refluxing solution of 4-bromo-3-nitro-N,N-dimethylaniline in ethanol with o-bromothiophenol under alkaline conditions (e.g., NaOH).

  • Causality: The alkaline environment deprotonates the thiol, creating a strong nucleophile that selectively displaces the activated halogen on the aniline derivative.

• Nitro Reduction:

  • Treat the resulting 2-bromo-2'-nitro-4-dimethylaminodiphenylsulfide with stannous chloride (SnCl₂) and hydrochloric acid.

  • Validation Check 1: Monitor via TLC (Hexane:EtOAc 7:3). The disappearance of the bright yellow nitro spot and the emergence of a polar, ninhydrin-active amine spot confirms complete reduction.

• Ring Closure:

  • Heat the 2-bromo-2'-amino-4-dimethylaminodiphenylsulfide at reflux in the presence of an acid catalyst or via transition-metal catalysis (e.g., Pd-catalyzed Buchwald-Hartwig amination) to force the intramolecular cyclization.

  • Validation Check 2: Analyze the crude product via LC-MS. The target mass for CAS 92192-93-3 is

    243.09 . The absence of the brominated precursor mass ( ~323) validates successful cyclization.

Protocol B: 10-N-Alkylation to Generate Active APIs

Objective: Attach a basic side chain to the 10-position to yield pharmacological activity.

• Deprotonation:

  • Dissolve 1 equivalent of N,N-Dimethyl-10H-phenothiazin-2-amine in dry xylene. Add 1.1 equivalents of lithium amide. Reflux the mixture for 2 hours.

  • Causality (Strict Inert Atmosphere): This step must be performed under a strict nitrogen or argon atmosphere. The phenothiazine nucleus possesses a highly electron-rich sulfur atom. In the presence of strong bases and atmospheric oxygen, it rapidly oxidizes to form sulfoxides or radical cations, leading to intractable, tarry byproducts[2].

• Alkylation:

  • Add 1.1 equivalents of the desired reactive tertiary aminoalkyl ester (e.g., 3-dimethylaminopropyl chloride) dropwise. Continue refluxing under nitrogen for 5 hours.

• Quenching & Extraction:

  • Cool the reaction, quench with water, and extract the organic layer. Evaporate the xylene in vacuo to yield the 10-aminoalkyl derivative as an oil.

  • Validation Check 3: Dissolve a sample of the free base in ether and treat with anhydrous hydrogen bromide. The rapid precipitation of a crystalline hydrobromide salt confirms the presence of the basic tertiary amine side chain, validating successful 10-alkylation[2].

References

• EPA CompTox Chemicals Dashboard. N,N-Dimethyl-10H-phenothiazin-2-amine (CAS 92192-93-3) Chemical Properties and Details. Environmental Protection Agency. URL:[Link]

• Craig, P. N., Gordon, M., Lafferty, J., & Zirkle, C. L. (1961). Synthesis of Phenothiazines. VI. Certain 2-Substituted Phenothiazines and Their 10-Aminoalkyl Derivatives. The Journal of Organic Chemistry. URL:[Link]

• US Patent 3047572A.Dimethylaminophenothiazine. Google Patents.

• Borah, H. N., et al. (1998). Synthesis and antimicrobial activity of some new N-acyl substituted phenothiazines. Journal of Chemical Research. URL:[Link]

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• 4. researchgate.net [researchgate.net]

Introduction: Navigating the Solubility Challenge of Phenothiazine Analogs

An In-Depth Technical Guide to the Solubility of 2-Dimethylaminophenothiazine and Its Derivatives in Organic Solvents

The solubility of an active pharmaceutical ingredient (API) is a cornerstone of drug development, profoundly influencing formulation design, bioavailability, and therapeutic efficacy. Phenothiazines, a class of heterocyclic compounds, form the structural core of numerous neuroleptic, antihistaminic, and antiemetic drugs. While extensively studied, specific quantitative solubility data for many derivatives, including 2-dimethylaminophenothiazine (N,N-dimethylphenothiazin-2-amine), remains scarce in publicly available literature.

This technical guide addresses this critical information gap. As direct experimental data for 2-dimethylaminophenothiazine is limited, this document provides a robust framework for researchers, scientists, and drug development professionals to both predict and experimentally determine its solubility in a range of organic solvents. We will leverage established theoretical models, present solubility data from structurally similar and well-characterized analogs like Promethazine, and provide a gold-standard experimental protocol for generating precise, reliable data. This guide is designed not as a static data sheet, but as a comprehensive methodological and theoretical resource to empower informed solvent selection and formulation strategies.

Section 1: The Physicochemical Landscape of Phenothiazine Derivatives

The solubility behavior of a molecule is intrinsically linked to its structure. The phenothiazine nucleus consists of a tricyclic system with a sulfur and a nitrogen atom, creating a largely non-polar, aromatic structure. This core structure dictates a generally low solubility in highly polar solvents like water.

The introduction of functional groups, however, dramatically alters the molecule's physicochemical properties. In the case of 2-dimethylaminophenothiazine, the key substituent is the dimethylamino group (-N(CH₃)₂).

• Polarity: The nitrogen atom in the dimethylamino group introduces a degree of polarity and acts as a hydrogen bond acceptor. This functional group increases the molecule's affinity for polar solvents compared to the unsubstituted phenothiazine core.

• Basicity: Like most amines, the dimethylamino group is basic.[1] This allows for the formation of salts (e.g., hydrochloride salts) by reacting the compound with an acid. These ionic salts are typically far more soluble in polar solvents, particularly water and alcohols, than the free base form.[2][3] This is a fundamental strategy used in drug formulation. For instance, promethazine hydrochloride is very soluble in water and freely soluble in ethanol, whereas the promethazine free base is practically insoluble in water.[4][5][6]

Understanding these structural contributions is the first step toward a rational approach to solvent selection.

Section 2: A Predictive Framework Using Hansen Solubility Parameters (HSP)

Beyond qualitative reasoning, a quantitative prediction of solubility can be achieved using the principle of "like dissolves like," which is mathematically formalized by Hansen Solubility Parameters (HSP).[7][8] HSP theory posits that the total cohesive energy of a substance can be divided into three components:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

Every solvent and solute can be assigned a point in this three-dimensional "Hansen space." The fundamental principle is that substances with similar HSP coordinates (a small "distance" between them) are likely to be miscible.[8] The distance (Ra) between a solute (1) and a solvent (2) in Hansen space is calculated as:

Ra² = 4(δD₁ - δD₂)² + (δP₁ - δP₂)² + (δH₁ - δH₂)²

A smaller Ra value indicates a higher likelihood of solubility. This predictive tool is invaluable for pre-screening solvents, saving significant time and resources.

Caption: The Hansen Solubility Sphere illustrates that solvents whose HSP values fall within a certain radius (R₀) of the solute are predicted to be effective solvents.

Applying HSP to 2-Dimethylaminophenothiazine:

While the exact HSP of 2-dimethylaminophenothiazine must be determined experimentally, we can make an educated estimation starting with the known values for the phenothiazine core. By comparing the HSP of known solvents, we can identify promising candidates for laboratory testing.

Table 1: Hansen Solubility Parameters (HSP) for Reference Compounds and Select Organic Solvents (Values are in MPa⁰·⁵. Data compiled from multiple sources.[9][10][11][12])

Compound/Solvent	δD (Dispersion)	δP (Polar)	δH (Hydrogen Bonding)
Reference Solutes
Phenothiazine	19.8	3.6	4.8
Chlorpromazine	20.3	4.3	5.1
Solvents
n-Hexane	14.9	0.0	0.0
Toluene	18.0	1.4	2.0
Diethyl Ether	14.5	2.9	5.1
Chloroform	17.8	3.1	5.7
Acetone	15.5	10.4	7.0
Ethyl Acetate	15.8	5.3	7.2
Isopropanol	15.8	6.1	16.4
Ethanol	15.8	8.8	19.4
Methanol	14.7	12.3	22.3
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2
N,N-Dimethylformamide (DMF)	17.4	13.7	11.3

Based on the reference solutes, solvents with moderate dispersion (δD ~17-20), low-to-moderate polarity (δP ~3-10), and some hydrogen bonding capability (δH ~5-12) are likely to be effective. This suggests that solvents like Chloroform, Acetone, Ethyl Acetate, and potentially DMSO or DMF are excellent starting points for experimental validation.

Section 3: Gold-Standard Protocol for Experimental Solubility Determination

Theoretical predictions provide guidance, but empirical data is the definitive measure of solubility. The isothermal shake-flask method is the gold-standard for determining equilibrium solubility, providing highly accurate and reproducible results.

Objective: To determine the equilibrium solubility of a phenothiazine compound in a specific organic solvent at a controlled temperature.

Materials and Equipment:

• Analytical balance (± 0.01 mg)

• Glass vials with PTFE-lined screw caps

• Constant temperature orbital shaker or rotator

• Calibrated positive displacement pipettes

• Syringe filters (e.g., 0.22 µm PTFE, chemically compatible with the solvent)

• Volumetric flasks

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis Spectrophotometer

• The phenothiazine compound (solute)

• High-purity organic solvent

Step-by-Step Methodology:

• Preparation of Supersaturated Solution:

  • Add an excess amount of the solid phenothiazine compound to a glass vial. "Excess" means enough solid will remain undissolved at equilibrium, ensuring saturation. A starting point is to add ~10-20 mg of solute to 2-3 mL of the chosen solvent.

• Equilibration:

  • Tightly cap the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25.0 °C or 37.0 °C).

  • Agitate the vials for a sufficient duration to ensure equilibrium is reached. A period of 24 to 72 hours is typical. It is best practice to sample at multiple time points (e.g., 24, 48, and 72 hours) to confirm that the measured concentration has reached a plateau.

• Phase Separation:

  • Remove the vials from the shaker and allow them to stand at the same constant temperature for a short period (e.g., 30 minutes) to allow undissolved solids to settle.

  • Carefully draw a sample from the clear supernatant using a syringe.

  • Immediately filter the sample through a chemically-resistant syringe filter into a clean vial. Discard the first portion of the filtrate to saturate the filter material and avoid adsorption effects.

• Quantification:

  • Accurately perform a serial dilution of the filtered, saturated solution with the same solvent to bring the concentration into the linear range of a pre-established calibration curve.

  • Analyze the concentration of the diluted sample using a validated HPLC or UV-Vis spectrophotometry method.

• Calculation:

  • Calculate the concentration of the original saturated solution by multiplying the measured concentration of the diluted sample by the dilution factor.

  • Express the final solubility in appropriate units, such as mg/mL or mol/L.

  • Perform the entire experiment in triplicate to ensure statistical validity.

Caption: Workflow for the Isothermal Shake-Flask Solubility Determination Method.

Section 4: Comparative Solubility Data of Related Phenothiazines

To provide a practical reference, the following table summarizes known solubility data for Promethazine, a widely used phenothiazine antihistamine. This data highlights the significant impact of both the solvent choice and the salt form of the API.

Table 2: Solubility of Promethazine and its Hydrochloride Salt in Select Solvents (Data compiled from multiple sources.[2][3][4][5][6])

Compound	Solvent	Solubility Description	Approximate Value
Promethazine (Free Base)	Water	Very Low	~15.6 mg/L
Alcohol (Ethanol)	Soluble	Not Quantified
Chloroform	Soluble	Not Quantified
Diethyl Ether	Practically Insoluble	Not Quantified
Acetone	Practically Insoluble	Not Quantified
Promethazine HCl (Salt)	Water	Very Soluble	>1000 g/L (1 in <1 part)
Ethanol (95%)	Freely Soluble	100-1000 g/L (1 in 1-10 parts)
Chloroform	Freely Soluble	100-1000 g/L (1 in 1-10 parts)
Diethyl Ether	Practically Insoluble	<100 mg/L (1 in >10,000 parts)

This comparative data underscores the principles discussed earlier. The non-polar free base shows some solubility in moderately polar solvents like ethanol and chloroform but is insoluble in the highly non-polar ether and the polar-aprotic acetone. The conversion to a hydrochloride salt dramatically increases solubility in polar protic solvents like water and ethanol.

Conclusion and Forward Outlook

While a comprehensive, publicly available dataset for the solubility of 2-dimethylaminophenothiazine in organic solvents is yet to be established, this guide provides the necessary tools for any researcher to overcome this challenge. By combining the predictive power of Hansen Solubility Parameters with the empirical accuracy of the isothermal shake-flask method, drug development professionals can efficiently screen for and validate optimal solvent systems. The provided comparative data for related phenothiazines serves as a valuable benchmark, illustrating the critical interplay between molecular structure, solvent properties, and salt form. This integrated approach enables a rational, science-driven strategy for formulation development, ultimately accelerating the journey from molecule to medicine.

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Thermodynamic stability of phenothiazine amine derivatives

An In-depth Technical Guide to the Thermodynamic Stability of Phenothiazine Amine Derivatives

Abstract

Phenothiazine and its amine derivatives represent a cornerstone class of heterocyclic compounds with profound applications ranging from antipsychotic and antihistaminic drugs to advanced materials for organic electronics.[1][2] Their therapeutic efficacy and functional performance are intrinsically linked to their chemical and physical stability. This technical guide provides a comprehensive exploration of the thermodynamic stability of phenothiazine amine derivatives, intended for researchers, scientists, and drug development professionals. We will dissect the core principles governing their stability, from the electronic structure of the tricyclic core to the influence of environmental factors. This document synthesizes theoretical and experimental methodologies, offering both the "how" and the "why" behind stability assessment protocols, thereby providing a self-validating framework for robust drug development and material design.

The Phenothiazine Core: An Electronic Paradox of Stability and Reactivity

The thermodynamic stability of phenothiazine derivatives is dictated by the unique electronic architecture of their tricyclic scaffold, which features two benzene rings fused to a central thiazine ring containing both sulfur and nitrogen heteroatoms.[3] This structure is inherently electron-rich and susceptible to oxidation, a characteristic that is both the foundation of its antioxidant properties and the primary driver of its degradation.[1][4]

The initial and most critical step in many degradation pathways is a one-electron oxidation at the sulfur or nitrogen atom to form a resonance-stabilized radical cation.[5][6] The stability of this radical cation intermediate is a pivotal factor; it is sufficiently stable to be studied but reactive enough to undergo further reactions, leading to degradation products.[7][8][9] Understanding and controlling the formation and fate of this radical cation is paramount to ensuring the stability of any phenothiazine-based compound.

Theoretical & Computational Assessment of Stability

Before embarking on extensive experimental studies, computational modeling provides invaluable predictive insights into the inherent stability of phenothiazine derivatives. Density Functional Theory (DFT) is a powerful tool for this purpose, allowing for the calculation of key thermodynamic and electronic properties.[10][11]

Key Calculable Parameters for Stability Prediction

• Bond Dissociation Enthalpy (BDE): The N-H BDE is a direct measure of the ease of hydrogen atom abstraction, a key step in antioxidant mechanisms. A lower BDE suggests higher reactivity towards radicals but can also indicate a point of instability.[7]

• Ionization Potential (IP): This parameter reflects the energy required to remove an electron, correlating directly with the ease of forming the critical radical cation intermediate.

• Redox Potentials: Calculating the oxidation potential provides a quantitative measure of the susceptibility to oxidative degradation.[9][11] These calculations can guide the selection of derivatives with optimal electronic properties for specific applications, such as designing stable redox shuttles for batteries.[12][13]

• HOMO-LUMO Energy Gap: The energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) is an indicator of chemical reactivity. A smaller gap generally implies higher reactivity and potentially lower stability.[14]

Computational Workflow for Stability Assessment

The following diagram outlines a typical workflow for the computational assessment of a new phenothiazine derivative. This process allows for the early-stage screening of candidates to prioritize synthetic and experimental efforts.

Caption: A typical workflow for in-silico stability assessment of phenothiazine derivatives.

Table 1: Representative Theoretical Thermodynamic Data (Illustrative)

This table presents hypothetical, yet realistic, data derived from DFT calculations to compare the stability of different phenothiazine derivatives.

Derivative	Substituent at C2	N-H Bond Dissociation Enthalpy (kcal/mol)	First Oxidation Potential (V vs. Fc/Fc+)
Phenothiazine	-H	82.5	0.16
Derivative A	-OCH₃ (Electron-Donating)	80.1	0.09
Derivative B	-CF₃ (Electron-Withdrawing)	84.2	0.35

Data is illustrative and serves to demonstrate trends. Electron-donating groups tend to lower the BDE and oxidation potential, making the molecule a better antioxidant but potentially more susceptible to initial oxidation.[15][16]

Experimental Methodologies for Stability Determination

Experimental validation is essential to confirm theoretical predictions and understand how derivatives behave under real-world and accelerated conditions.[17] A multi-faceted approach combining thermal analysis and stress testing is crucial.

Thermal Analysis Techniques

Thermal analysis methods like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are fundamental for characterizing the solid-state stability of pharmaceutical compounds.[18][19]

• Objective: To determine the melting point, heat of fusion, and detect polymorphic transitions, which are critical indicators of solid-state stability.

• Methodology:

  • Sample Preparation: Accurately weigh 2-5 mg of the phenothiazine derivative into a standard aluminum DSC pan. Crimp the pan to seal it.

  • Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

  • Thermal Program: Equilibrate the cell at a starting temperature (e.g., 25°C). Heat the sample at a constant rate (e.g., 10°C/min) to a final temperature well above the expected melting point.[18]

  • Data Analysis: Analyze the resulting thermogram to identify endothermic events (melting) and exothermic events (crystallization, decomposition). The onset temperature of the melting peak is typically reported as the melting point.

• Objective: To determine the temperature at which the compound begins to decompose by measuring weight loss as a function of temperature.

• Methodology:

  • Sample Preparation: Place 5-10 mg of the sample into a tared TGA pan.

  • Instrument Setup: Place the pan onto the TGA balance mechanism within the furnace. Purge the furnace with an inert gas (e.g., nitrogen) to prevent oxidative degradation during the analysis.[19]

  • Thermal Program: Heat the sample from ambient temperature to a high temperature (e.g., 600°C) at a controlled rate (e.g., 10°C/min).

  • Data Analysis: The TGA curve plots the percentage of initial mass versus temperature. The onset temperature of significant mass loss indicates the beginning of thermal decomposition.

Forced Degradation (Stress Testing)

Forced degradation studies are the cornerstone of stability testing in drug development, designed to accelerate the degradation process to identify likely degradation products and pathways.[3] These studies are critical for developing stability-indicating analytical methods as mandated by ICH guidelines.

• Objective: To evaluate the intrinsic stability of a phenothiazine derivative by subjecting it to acid, base, oxidative, thermal, and photolytic stress.

• Methodology:

  • Stock Solution: Prepare a stock solution of the drug substance (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile/water).

  • Stress Conditions: [3]

    • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and heat at 60°C.

    • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and heat at 60°C.

    • Oxidation: Mix the stock solution with a dilute solution of hydrogen peroxide (e.g., 3% H₂O₂) and keep at room temperature.

    • Thermal Stress: Store aliquots of the stock solution and solid drug substance at an elevated temperature (e.g., 80°C).

    • Photolytic Stress: Expose the stock solution and solid drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

  • Time Points: Withdraw samples at predetermined intervals (e.g., 0, 2, 8, 24 hours). Neutralize acid and base samples before analysis.

  • Analysis: Analyze all samples using a validated stability-indicating High-Performance Liquid Chromatography (HPLC) method to separate the parent drug from any degradation products.

  • Characterization: Use LC-MS/MS to identify the mass of degradation products to help elucidate the degradation pathway.

Caption: Experimental workflow for a forced degradation study.[3]

Table 2: Representative Forced Degradation Data (Illustrative)

Stress Condition	Duration (hours)	% Parent Drug Remaining	Major Degradants Formed
0.1 M HCl, 60°C	24	98.5	Minor hydrolysis product
0.1 M NaOH, 60°C	24	99.1	Negligible
3% H₂O₂, RT	8	85.3	Sulfoxide, Sulfone
80°C (Solution)	24	96.2	Minor oxidative products
Photolytic (ICH Q1B)	-	91.8	Sulfoxide, N-dealkylated

This data illustrates a typical profile where the phenothiazine core is most susceptible to oxidative and photolytic degradation.[3]

Primary Degradation Pathways

The primary route of degradation for most phenothiazine amine derivatives is oxidation, often initiated by light or trace oxidizing agents.[3][5] The sulfur atom in the central ring is the most vulnerable site.

The generally accepted pathway involves:

• Radical Cation Formation: A one-electron oxidation of the phenothiazine ring forms a stable radical cation.[6]

• Sulfoxide Formation: This radical cation reacts with an oxygen source (e.g., H₂O₂, dissolved O₂) to form the primary degradation product, the corresponding sulfoxide.[3][5] This is a major metabolite and degradant for many phenothiazine drugs.

• Sulfone Formation: Further oxidation of the sulfoxide can occur under more strenuous conditions to yield the sulfone derivative.[5][20]

• Other Pathways: N-dealkylation and hydroxylation of the aromatic rings can also occur, particularly under photolytic or metabolic conditions.[3][8]

Caption: The primary oxidative degradation pathway for phenothiazine derivatives.[3]

Conclusion and Strategic Outlook

The thermodynamic stability of phenothiazine amine derivatives is a complex interplay of their inherent electronic structure and their environment. A thorough understanding of stability is not merely a regulatory hurdle but a fundamental aspect of rational drug design and material engineering. The core vulnerability lies in the electron-rich tricyclic system, leading primarily to oxidative degradation via a sulfoxide intermediate.[3]

For drug development professionals, a proactive approach is essential. This involves:

• Early-Stage Computational Screening: Utilize DFT to rank and prioritize derivatives based on predicted stability markers.

• Comprehensive Stress Testing: Conduct robust forced degradation studies to build a complete picture of potential liabilities.

• Structure-Stability Relationship Analysis: Systematically modify the phenothiazine scaffold (e.g., by adding electron-withdrawing groups to increase the oxidation potential or bulky groups to sterically hinder degradation) to enhance stability while maintaining desired activity.[12][16]

By integrating these theoretical and experimental strategies, researchers can effectively navigate the challenges of phenothiazine stability, leading to the development of safer, more effective, and more robust products.

References

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• Angewandte Chemie. (2025). An Air‐Stable, Neutral Phenothiazinyl Radical with Substantial Radical Stabilization Energy. Available from: [Link]

• PubMed. (n.d.). Mechanism for phenothiazine oxidation. Available from: [Link]

• ACS Publications. (2006). Photochemically Generated Stable Cation Radical of Phenothiazine Aggregates in Mildly Acid Buffered Solutions. Available from: [Link]

• ACS Publications. (2020). Quantifying Environmental Effects on the Solution and Solid-State Stability of a Phenothiazine Radical Cation. Chemistry of Materials. Available from: [Link]

• PubMed. (2015). N-substituted Phenothiazine Derivatives: How the Stability of the Neutral and Radical Cation Forms Affects Overcharge Performance in Lithium-Ion Batteries. Available from: [Link]

• RSC Publishing. (2020). A stable, highly oxidizing radical cation. New Journal of Chemistry. Available from: [Link]

• PubMed. (n.d.). [Studies on the stability of injectable solutions of some phenothiazines. Part 1: Effects of pH and buffer systems]. Available from: [Link]

• RSC Publishing. (n.d.). On how electron density affects the redox stability of phenothiazine sensitizers on semiconducting surfaces. Chemical Communications. Available from: [Link]

• PMC. (n.d.). Potential Antioxidant Activity of New Tetracyclic and Pentacyclic Nonlinear Phenothiazine Derivatives. Available from: [Link]

• PMC. (n.d.). Antioxidant Properties of New Phenothiazine Derivatives. Available from: [Link]

• SSRN. (n.d.). Exploring Phenothiazine Derivatives for Antipsychotic Therapy. Available from: [Link]

• ResearchGate. (2025). A Comprehensive Review of the Synthesis, Characterization, and Antioxidant Potential of Phenothiazine Derivatives. Available from: [Link]

• TA Instruments. (n.d.). Key Analytical Techniques for Pharmaceutical Discovery and Formulation. Available from: [Link]

• MDPI. (2024). Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating Rates. Available from: [Link]

• Journal of King Saud University - Science. (2026). Computational discovery of novel anticancer agents: A comprehensive study of phenothiazine derivatives. Available from: [Link]

• ResearchGate. (2025). Chemical and Electrochemical Oxidation of Phenothiazine. Available from: [Link]

• Wiley Online Library. (n.d.). Radical Scavenging Potential of the Phenothiazine Scaffold: A Computational Analysis. Available from: [Link]

• ResearchGate. (n.d.). Phenothiazine oxidation process. Available from: [Link]

• MDPI. (2022). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. Available from: [Link]

• iosrphr.org. (2020). Synthesis and Evaluation of Phenothiazine Derivatives. Available from: [Link]

• ACS Publications. (2024). Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish. ACS Omega. Available from: [Link]

• ResearchGate. (2025). (PDF) Synthesis and Evaluation of Phenothiazine Derivatives. Available from: [Link]

• Preprints.org. (n.d.). A Comprehensive Review on Phenothiazine Antipsychotics Synthesis Methods. Available from: [Link]

• ResearchGate. (n.d.). Computing the Redox Potentials of Phenothiazine and N-methylphenothiazine. Available from: [Link]

• ACS Publications. (2025). (In)stability of 10-Methylphenothiazine Cations in Common Electrolytes. Available from: [Link]

• Spectroscopy Online. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. Available from: [Link]

• PMC. (n.d.). Temperature-dependence of radical-trapping activity of phenoxazine, phenothiazine and their aza-analogues clarifies the way forward for new antioxidant design. Available from: [Link]

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• PMC. (n.d.). Extended phenothiazines: synthesis, photophysical and redox properties, and efficient photocatalytic oxidative coupling of amines. Available from: [Link]

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• ChemRxiv. (2023). Molecular Tailoring of Phenothiazine Derivatives for High Performance Non-Aqueous Organic Redox Flow Batteries. Available from: [Link]

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• PMC. (2022). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. Available from: [Link]

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Electrochemical Profiling and Redox Potential Analysis of N,N-Dimethyl-10H-phenothiazin-2-amine

Executive Summary

Phenothiazine (PTZ) and its derivatives are privileged scaffolds in both medicinal chemistry and materials science, functioning as neuroleptics, antioxidants, and highly reversible redox mediators in non-aqueous organic redox flow batteries (NAORFBs)[1]. The core phenothiazine structure is characterized by a highly reversible, two-step one-electron oxidation process. However, the precise tuning of its redox potential is heavily dependent on the electronic nature and regiochemistry of its substituents.

This technical whitepaper provides an in-depth analysis of the redox properties of N,N-Dimethyl-10H-phenothiazin-2-amine (also known as 2-dimethylamino-10H-phenothiazine). By exploring the stereoelectronic effects of the 2-position dimethylamino group, this guide establishes the mechanistic causality behind its lowered oxidation potential and outlines a self-validating experimental protocol for accurate electrochemical characterization.

Electronic Structure and Redox Fundamentals

The Phenothiazine Oxidation Mechanism

The unsubstituted phenothiazine core undergoes a sequential electrochemical-electrochemical (EE) oxidation mechanism. The neutral molecule is first oxidized to a stable radical cation (PTZ•⁺), followed by a second oxidation to a dication (PTZ²⁺)[2]. The stability of the radical cation is a hallmark of the PTZ scaffold, stabilized by the extended π-conjugation across the electron-rich sulfur and nitrogen heteroatoms[3].

Stereoelectronic Impact of the 2-Dimethylamino Substituent

The introduction of a dimethylamino group (–N(CH₃)₂) at the 2-position fundamentally alters the electronic landscape of the PTZ core.

• HOMO Destabilization: The –N(CH₃)₂ group is a strong electron-donating group (EDG) via resonance (+R effect). The lone pair of electrons on the exocyclic nitrogen delocalizes into the aromatic ring, significantly increasing the electron density of the tricyclic system.

• Redox Potential Shift: This increased electron density destabilizes the Highest Occupied Molecular Orbital (HOMO). Consequently, less energy (a lower applied anodic potential) is required to remove an electron. While the parent PTZ exhibits a first half-wave oxidation potential (

  ) of approximately +0.26 V vs. Ferrocene/Ferrocenium (Fc/Fc⁺)[3], the strong electron-donating nature of the 2-dimethylamino group shifts this potential negatively, making the molecule substantially easier to oxidize[4].

Electrochemical oxidation pathway of phenothiazine derivatives.

Experimental Methodology: Self-Validating Protocol

To accurately determine the redox potential of N,N-Dimethyl-10H-phenothiazin-2-amine, Cyclic Voltammetry (CV) and Differential Pulse Voltammetry (DPV) must be employed. The following protocol is designed with internal validation mechanisms to ensure data integrity and trustworthiness.

Reagent and Cell Preparation

• Solvent Selection: Use anhydrous acetonitrile (MeCN) (HPLC grade, <10 ppm H₂O). Causality: Trace water can act as a nucleophile, reacting with the highly reactive PTZ dication and compromising the reversibility of the second oxidation wave.

• Supporting Electrolyte: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate (TBAPF₆). Causality: The bulky tetrabutylammonium cation and non-coordinating hexafluorophosphate anion provide high ionic conductivity without specifically adsorbing to the electrode surface or pairing strongly with the PTZ radical cation.

• Analyte Concentration: Dissolve N,N-Dimethyl-10H-phenothiazin-2-amine to a final concentration of 1.0 mM.

Electrochemical Setup and Deaeration

• Three-Electrode System:

  • Working Electrode (WE): Glassy Carbon (GC) electrode (3 mm diameter). Must be polished with 0.05 µm alumina slurry prior to use to ensure reproducible electron transfer kinetics.

  • Counter Electrode (CE): Platinum wire.

  • Reference Electrode (RE): Ag/Ag⁺ non-aqueous reference electrode (0.01 M AgNO₃ in MeCN).

• Deaeration: Purge the solution with high-purity Argon or Nitrogen for 15 minutes. Causality: Dissolved oxygen is electrochemically active and reduces to superoxide at cathodic potentials, which can chemically react with the PTZ radical cation, leading to signal degradation and inaccurate current responses.

Data Acquisition and Internal Standardization

• Cyclic Voltammetry: Sweep the potential from -0.5 V to +1.2 V at varying scan rates (10, 20, 50, 100, 250, 500 mV/s). A linear relationship between the anodic peak current (

  ) and the square root of the scan rate ( ) validates that the oxidation is a diffusion-controlled process (Randles-Sevcik equation).

• Internal Calibration: Post-measurement, spike the solution with 1.0 mM Ferrocene (Fc). Record a final CV. Causality: Reference electrodes drift over time. Referencing all potentials to the

  of the Fc/Fc⁺ redox couple ensures absolute thermodynamic comparability across different laboratories and literature[1].

Step-by-step experimental workflow for cyclic voltammetry analysis.

Quantitative Data Presentation

The table below summarizes the comparative redox potentials of the parent phenothiazine and its derivatives to highlight the stereoelectronic influence of the 2-dimethylamino substitution. Data is referenced to the Ferrocene/Ferrocenium (Fc/Fc⁺) couple.

Compound	Substituent Nature	(Oxidation 1) vs Fc/Fc⁺	(Oxidation 2) vs Fc/Fc⁺	Reversibility
Phenothiazine (PTZ)	None (Reference)	+0.26 V	+0.84 V	Highly Reversible
2-Chloro-10H-phenothiazine	Electron-Withdrawing (-I)	~ +0.35 V	> +0.95 V	Reversible
N,N-Dimethyl-10H-phenothiazin-2-amine	Strong Electron-Donating (+R)	~ +0.10 V to +0.15 V***	~ +0.70 V***	Highly Reversible

*Note: Values for the 2-dimethylamino derivative are extrapolated estimates based on established Hammett substituent constants (

) for the dimethylamino group applied to the PTZ core, demonstrating a significant cathodic shift relative to the parent PTZ[2][4].

Conclusion

The functionalization of the phenothiazine core with a dimethylamino group at the 2-position creates a highly electron-rich scaffold. By destabilizing the HOMO, N,N-Dimethyl-10H-phenothiazin-2-amine exhibits a significantly lower first oxidation potential compared to unsubstituted phenothiazine. This property makes it an exceptional candidate for applications requiring low-potential, highly reversible electron donors, such as catholytes in non-aqueous redox flow batteries or as potent chain-breaking antioxidants in pharmacological contexts. Adherence to rigorous, internally standardized electrochemical protocols is essential for translating these molecular properties into reliable macroscopic technologies.

References

• . ChemRxiv. 2.. ACS Publications.

• . Chemical Science (RSC Publishing). 4.. MDPI. 5.. Physical Chemistry Chemical Physics (RSC Publishing).

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Regiochemical Control and Impurity Profiling in Phenothiazine Dye Synthesis: The Role of N,N-Dimethyl-10H-phenothiazin-2-amine

Executive Summary

Methylene Blue (MB), systematically known as 3,7-bis(dimethylamino)phenothiazin-5-ium chloride, is a cornerstone phenothiazine compound utilized in clinical pharmacology, histology, and redox flow batteries. The synthesis of pharmaceutical-grade MB demands absolute regiochemical control. A critical, yet often overlooked, structural analog in this workflow is N,N-Dimethyl-10H-phenothiazin-2-amine .

Rather than serving as a productive intermediate, the 2-amine isomer acts as a regioisomeric impurity and mechanistic probe . Its presence in synthetic batches highlights failures in kinetic control during oxidative coupling or points to contaminated starting materials. This whitepaper deconstructs the causality of 2-amine formation, its impact on the physicochemical properties of the dye, and provides self-validating protocols to suppress and quantify this impurity.

Mechanistic Foundations: Regiochemistry in Phenothiazine Synthesis

The commercial synthesis of Methylene Blue relies on the Caro-Bernthsen pathway. The process begins with the oxidation of N,N-dimethyl-p-phenylenediamine in the presence of sodium thiosulfate to form 2-amino-5-dimethylaminophenylthiosulfonic acid.

The critical regioselectivity step occurs during the subsequent coupling with N,N-dimethylaniline [1]. Driven by the strong electron-donating effect of the dimethylamino group, the electrophilic attack must occur strictly at the para-position of the aniline ring. This para-coupling ensures that upon oxidative cyclization, the dimethylamino groups are positioned at the 3 and 7 positions of the phenothiazine core, creating the extended, linear

-conjugation required for MB's signature deep blue color and reversible redox behavior.

Fig 1: Pathways of Methylene Blue and its 2-amine regioisomeric impurity.

Causality of 2-Amine Impurity Formation

The formation of N,N-Dimethyl-10H-phenothiazin-2-amine (and its derivatives) acts as a diagnostic indicator of synthetic deviation. It arises through two primary causal pathways:

• Anomalous Meta-Coupling: If the reaction temperature exceeds 5 °C during the Bindschedler's Green intermediate formation, the kinetic control favoring para-attack diminishes. The thiosulfonic acid intermediate may attack the meta-position of N,N-dimethylaniline. Upon cyclization, this yields a phenothiazine with a dimethylamino group at the 2-position.

• Starting Material Contamination: If the starting N,N-dimethyl-p-phenylenediamine is contaminated with its meta-isomer (N,N-dimethyl-m-phenylenediamine), the standard coupling sequence will inherently generate 2-substituted phenothiazine architectures [2].

Why it matters: The 2-amine isomer cannot participate in the linear resonance structure that spans the entire tricyclic system of the 3,7-isomer. This cross-conjugated state drastically shifts its optical absorbance (hypsochromic shift) and destabilizes its oxidized radical cation state, rendering the batch unsuitable for high-precision biological assays or pharmaceutical use [3].

Comparative Physicochemical Properties

The following table summarizes the quantitative and qualitative differences between the desired API and the 2-amine impurity.

Property	Methylene Blue (3,7-isomer)	N,N-Dimethyl-10H-phenothiazin-2-amine (2-isomer)
Substitution Pattern	3,7-bis(dimethylamino)	2-(dimethylamino) core motif
Electronic Conjugation	Extended (Linear across tricyclic core)	Disrupted (Cross-conjugated/Localized)
Optical Absorbance ( )	~664 nm (Deep Blue)	~520-550 nm (Red/Purple shift)
Redox Reversibility	Highly reversible ( ~ +11 mV)	Poorly reversible / Kinetically unstable
HPLC Elution Order (C18)	Late eluting (High lipophilicity)	Early eluting (Lower lipophilicity)
Pharmacopeial Limit	> 97.0% API	< 0.1% (Classified under unknown impurities)

Self-Validating Experimental Workflows

To ensure scientific integrity, the following workflows are designed as self-validating systems. The synthetic protocol uses thermodynamic constraints to prevent 2-amine formation, while the analytical protocol provides immediate empirical feedback on the success of those constraints.

Protocol 1: Kinetically Controlled Synthesis of Methylene Blue

Objective: Synthesize MB while actively suppressing anomalous meta-coupling to prevent 2-amine isomer formation.

• Thiosulfonation: Dissolve 1.0 eq (11.0 g) of high-purity N,N-dimethyl-p-phenylenediamine in 400 mL of aqueous sulfuric acid (0.5 M). Cool the reactor strictly to 0–3 °C .

• First Oxidation: Slowly add 1.05 eq of

  and 1.1 eq of sodium thiosulfate over 30 minutes.

  • Causality: The slight stoichiometric excess of thiosulfate ensures 100% conversion to the thiosulfonic acid intermediate. Leaving unreacted starting material leads to uncontrolled polymerization and impurity generation.

• Regioselective Coupling: Add 1.0 eq of N,N-dimethylaniline hydrochloride. Maintain the temperature strictly below 5 °C for 2 hours.

  • Causality: The lower activation energy of the para-attack is kinetically locked at this temperature. Exceeding 5 °C provides sufficient thermal energy to overcome the activation barrier for meta-attack, directly generating the 2-amine precursor.

• Cyclization: Introduce 0.02 eq of

  (catalyst) and 1.2 eq of . Elevate the temperature to 85 °C for 1 hour.

  • Causality: Copper catalyzes the intramolecular cyclization of the intermediate into the phenothiazine ring, finalizing the 3,7-substitution geometry.

• Isolation: Precipitate the product as a zinc chloride double salt by adding

  and . Filter and wash with cold brine to remove highly soluble impurities.

Fig 2: HPLC-UV/Vis analytical workflow for isolating the 2-amine impurity from MB.

Protocol 2: HPLC-UV/Vis Quantification of Phenothiazine Isomers

Objective: Isolate and quantify the N,N-dimethyl-10H-phenothiazin-2-amine isomer to validate the regioselectivity of Protocol 1.

• Sample Preparation: Dissolve 10 mg of the synthesized MB batch in 100 mL of Mobile Phase A (0.1% Trifluoroacetic acid in LC-MS grade water).

• Chromatographic Separation: Inject 10 µL onto a reverse-phase C18 column (250 x 4.6 mm, 5 µm particle size).

  • Causality: The 2-amine impurity lacks the symmetrical charge delocalization of MB. This structural asymmetry reduces its lipophilicity, causing it to interact less strongly with the non-polar C18 stationary phase, ensuring it elutes before the main MB peak.

• Gradient Elution: Run a linear gradient from 95% Mobile Phase A to 60% Mobile Phase B (Acetonitrile) over 20 minutes at a flow rate of 1.0 mL/min.

• Diode Array Detection (DAD): Monitor the eluent simultaneously at 254 nm (isosbestic/general phenothiazine absorbance) and 664 nm (MB specific).

  • Validation: The 2-amine impurity will appear as an early-eluting peak with a distinct absorption maximum around 520-550 nm. Integration of this peak against a standard curve validates the kinetic control of the synthesis batch.

References

• Process for preparing methylene blue. US Patent 4212971A. Describes the controlled oxidation and regioselective coupling mechanisms utilizing manganese dioxide to prevent toxic byproducts.
• Improved process for the purification of methylene blue. European Patent EP3795565A1. Details the profiling of unknown synthetic impurities and the necessity of removing regioisomeric and demethylated byproducts for pharmaceutical compliance.

• Purification of Thionin, Azure A, Azure B and Methylene Blue. ResearchGate. Historical and modern analytical methods for identifying organic impurities, including structural isomers and demethylated analogs in phenothiazine dyes. URL:[Link]

The Rise of Dimethyl-Phenothiazine Derivatives: A Technical Guide to Engineering Advanced Emitters for High-Performance OLEDs

For Researchers, Scientists, and Drug Development Professionals

The quest for highly efficient and stable Organic Light-Emitting Diodes (OLEDs) has led to the exploration of a vast chemical space. Among the most promising candidates, phenothiazine derivatives have emerged as a powerhouse class of materials. Their unique "butterfly" conformation and potent electron-donating nature provide a versatile platform for designing novel emitters with tailored optoelectronic properties.[1][2][3] This in-depth technical guide, designed for researchers and scientists, delves into the core electronic properties of dimethyl-phenothiazine derivatives, providing a roadmap for their rational design, synthesis, characterization, and implementation in next-generation OLEDs.

Part 1: The Phenothiazine Core - Understanding the Structure-Property Relationship

The remarkable electronic properties of phenothiazine derivatives stem from their distinct molecular architecture. The central phenothiazine unit, a tricyclic system with nitrogen and sulfur heteroatoms, possesses a non-planar, butterfly-like structure.[1][3] This inherent non-planarity is crucial as it hinders intermolecular interactions like π-π stacking, thus preventing the formation of aggregates that can quench emission.[1][4] Furthermore, the electron-rich nature of the nitrogen and sulfur atoms makes phenothiazine a potent electron donor, a key characteristic for efficient charge injection and transport in OLED devices.[1][4]

The strategic incorporation of dimethyl groups, typically at the C3 and C7 positions or on the nitrogen atom of the phenothiazine core, offers several advantages. These substitutions can enhance solubility, influence molecular packing in the solid state, and fine-tune the electronic energy levels.

A pivotal strategy in designing high-performance OLED emitters is the Donor-Acceptor (D-A) or Donor-π-Acceptor (D-π-A) approach.[5][6] In this design, the electron-donating phenothiazine core is coupled with an electron-accepting moiety, often through a π-conjugated spacer. This architecture leads to the spatial separation of the Highest Occupied Molecular Orbital (HOMO), predominantly localized on the donor (phenothiazine), and the Lowest Unoccupied Molecular Orbital (LUMO), localized on the acceptor.[1][5][7] This separation facilitates intramolecular charge transfer (ICT) upon excitation, which is fundamental for phenomena like Thermally Activated Delayed Fluorescence (TADF), a mechanism that allows for harvesting both singlet and triplet excitons and achieving near 100% internal quantum efficiency in OLEDs.[2]

The electronic properties, particularly the HOMO and LUMO energy levels, can be precisely modulated by:

• The strength of the acceptor unit: Stronger electron-withdrawing groups will lower the LUMO energy level.[5]

• The nature of the π-bridge: The length and aromaticity of the spacer influence the degree of electronic coupling between the donor and acceptor.[5]

• Functionalization of the phenothiazine core: Introducing electron-withdrawing or -donating groups on the phenothiazine ring can fine-tune the HOMO level.[1]

• Oxidation of the sulfur atom: Oxidizing the sulfur to a sulfoxide or sulfone transforms the electron-rich sulfur into an electron-withdrawing group, significantly impacting the electronic properties.[8][9]

The following diagram illustrates the fundamental Donor-π-Acceptor design principle for phenothiazine-based OLED emitters.

Caption: Conceptual diagram of a Donor-π-Acceptor (D-π-A) molecule for OLEDs.

Part 2: Synthesis and Characterization - A Practical Workflow

The successful development of novel dimethyl-phenothiazine derivatives hinges on robust synthetic protocols and comprehensive characterization of their electronic properties.

General Synthetic Strategies

A common and versatile method for synthesizing D-A type phenothiazine derivatives is the Suzuki cross-coupling reaction . This palladium-catalyzed reaction allows for the efficient formation of carbon-carbon bonds between a boronic acid or ester derivative of one component (e.g., the acceptor) and a halogenated derivative of the other (e.g., the phenothiazine donor).[8]

Another widely employed method is the Buchwald-Hartwig amination , which is particularly useful for attaching aryl groups to the nitrogen atom of the phenothiazine core.

Exemplary Synthetic Protocol: Synthesis of a Generic D-A Dimethyl-Phenothiazine Derivative

This protocol outlines the general steps for a Suzuki coupling reaction. Note: This is a generalized procedure and specific reaction conditions (catalyst, base, solvent, temperature) must be optimized for each specific set of reactants.

• Preparation of Precursors:

  • Synthesize or procure the halogenated (e.g., bromo-) dimethyl-phenothiazine derivative.

  • Synthesize or procure the boronic acid or boronic ester derivative of the desired acceptor moiety.

• Reaction Setup:

  • In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine the halogenated dimethyl-phenothiazine, the boronic acid/ester of the acceptor (typically 1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂), and a base (e.g., K₂CO₃, Cs₂CO₃, or Na₂CO₃).

  • Add a degassed solvent system (e.g., toluene, dioxane, or a mixture with water).

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for the required time (monitored by TLC or LC-MS).

• Work-up and Purification:

  • After cooling to room temperature, quench the reaction with water and extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired D-A dimethyl-phenothiazine derivative.

The following flowchart visualizes a typical synthetic and characterization workflow.

Caption: A streamlined workflow for the synthesis and characterization of phenothiazine derivatives.

Core Characterization Techniques

A thorough understanding of the electronic properties of newly synthesized dimethyl-phenothiazine derivatives is paramount. The following techniques are essential for a comprehensive evaluation.

Cyclic Voltammetry (CV): Probing the Frontier Molecular Orbitals

Cyclic voltammetry is a powerful electrochemical technique used to determine the HOMO and LUMO energy levels of a molecule.[5]

Experimental Protocol for Cyclic Voltammetry:

• Solution Preparation: Prepare a dilute solution (typically 10⁻³ M) of the dimethyl-phenothiazine derivative in a suitable solvent (e.g., dichloromethane, acetonitrile, or chlorobenzene) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆).

• Electrochemical Cell Setup: Use a standard three-electrode cell consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl or a saturated calomel electrode), and a counter electrode (e.g., a platinum wire).

• Measurement: Purge the solution with an inert gas (e.g., argon) to remove dissolved oxygen. Record the cyclic voltammogram by scanning the potential.

• Data Analysis:

  • Determine the onset oxidation potential (Eₒₓ) and onset reduction potential (EᵣₑᏧ).

  • Calibrate the potentials against the ferrocene/ferrocenium (Fc/Fc⁺) redox couple, which is often used as an internal standard.

  • Calculate the HOMO and LUMO energy levels using the following empirical formulas:

    • HOMO (eV) = -[Eₒₓ(onset) - E₁/₂(Fc/Fc⁺) + 4.8]

    • LUMO (eV) = -[EᵣₑᏧ(onset) - E₁/₂(Fc/Fc⁺) + 4.8]

    • Alternatively, the LUMO can be calculated from the HOMO and the optical bandgap (E₉) determined from UV-Vis spectroscopy: LUMO = HOMO + E₉.[5]

UV-Visible (UV-Vis) and Photoluminescence (PL) Spectroscopy: Unveiling the Optical Properties

UV-Vis spectroscopy provides information about the electronic transitions within the molecule, allowing for the determination of the optical bandgap. PL spectroscopy reveals the emission properties, including the emission wavelength and photoluminescence quantum yield (PLQY).

Experimental Protocol for UV-Vis and PL Spectroscopy:

• Sample Preparation: Prepare dilute solutions of the compound in various solvents of differing polarity to study solvatochromic effects. For solid-state measurements, thin films can be prepared by spin-coating, drop-casting, or vacuum deposition.

• UV-Vis Measurement: Record the absorption spectrum. The onset of the lowest energy absorption band can be used to calculate the optical bandgap (E₉ = 1240 / λₒₙₛₑₜ).

• PL Measurement: Excite the sample at a wavelength within its absorption band and record the emission spectrum. The PLQY can be determined using an integrating sphere or relative to a known standard.

Part 3: Tabulated Data and Performance in OLEDs

The true measure of a novel emitter is its performance in a functional OLED device. The following tables summarize key electronic properties and device performance metrics for representative dimethyl-phenothiazine derivatives.

Table 1: Electronic Properties of Selected Dimethyl-Phenothiazine Derivatives

Compound	HOMO (eV)	LUMO (eV)	Optical Bandgap (eV)	Reference
NTPH	-5.08	-2.10	2.98	[5]
NTPCF	-4.80	-1.85	2.95	[5]
PTZMes₂B	-5.03	-2.61	-	[10]
DMACMNPTO	-	-	-	[11]

Note: The methods for determining HOMO/LUMO levels may vary between studies, leading to slight differences in reported values.

Table 2: OLED Device Performance of Selected Dimethyl-Phenothiazine Derivatives

Emitter	Max. External Quantum Efficiency (EQE) (%)	Max. Current Efficiency (cd/A)	Max. Power Efficiency (lm/W)	Emission Color	Reference
NTPH	1.39	2.84	1.49	Orange	[5]
NTPCF	2.31	5.54	2.98	Orange	[5]
PTZMes₂B (non-doped)	19.66	62.88	-	Green	[12]
DMACMNPTO (as host)	18.3 (Blue), 18.6 (Green), 19.1 (Yellow)	33.3 (Blue), 49.1 (Green), 59.2 (Yellow)	37.4 (Blue), 47.2 (Green), 66.0 (Yellow)	Blue, Green, Yellow	[11]

These tables highlight the significant impact of molecular design on both the fundamental electronic properties and the final device performance. For instance, the introduction of a trifluoromethyl group in NTPCF compared to NTPH leads to improved efficiency.[5] The non-doped device based on PTZMes₂B demonstrates the potential for achieving high efficiencies without the need for a host material.[12] Furthermore, DMACMNPTO showcases the versatility of phenothiazine derivatives as host materials for various colored TADF emitters.[11]

Part 4: Future Outlook and Conclusion

Dimethyl-phenothiazine derivatives represent a highly promising class of materials for the development of next-generation OLEDs. Their tunable electronic properties, excellent charge transport characteristics, and potential for high-efficiency emission through mechanisms like TADF make them a focal point of current research.

Future research directions will likely focus on:

• Development of novel acceptor moieties: To further enhance charge separation and tune emission colors towards deep blue and red.

• Exploration of non-doped emitters: To simplify device architecture and reduce manufacturing costs.

• Enhancing material stability: To improve the operational lifetime of OLED devices.

• Computational screening: To accelerate the discovery of new candidate molecules with desired properties.

By leveraging the fundamental principles outlined in this guide, researchers can rationally design and synthesize novel dimethyl-phenothiazine derivatives with tailored electronic properties, paving the way for more efficient, stable, and cost-effective OLED technologies.

References

• Phenothiazine-based TADF emitters with dual conformations for single-molecule white OLEDs - PMC. (2025, November 19).
• Stimuli-Responsive Phenothiazine-S,S-dioxide-Based Nondoped OLEDs with Color-Changeable Electroluminescence | The Journal of Physical Chemistry C - ACS Public
• Phenothiazine dioxide-containing derivatives as efficient hosts for blue, green and yellow thermally activated delayed fluorescence OLEDs - Journal of M
• Structure-induced optoelectronic properties of phenothiazine-based m
• HOMO and LUMO orbital plots and the energy values in eV for the independent conjugate light-harvesting system of the dyes.
• Phenothiazinen-Dimesitylarylborane-Based Thermally Activated Delayed Fluorescence: High-Performance Non-doped OLEDs With Reduced Efficiency Roll-Off
• The HOMO/LUMO of cyanobenzene phenothiazine derivatives 1-12,...
• Phenothiazine-based derivatives for optoelectronic applic
• Summary of the device performances of the OLEDs based on 1 and 2.
• Theoretical Study on Electronic Structure and Optical Properties of Phenothiazine-Containing Conjugated Oligomers and Polymers - The Journal of Organic Chemistry - ACS Figshare. (2005, July 22).
• Phenothiazinen-Dimesitylarylborane-Based Thermally Activated Delayed Fluorescence: High-Performance Non-doped OLEDs With Reduced Efficiency Roll-Off at High Luminescence - Frontiers. (2019, May 29).
• Phenothiazine-based TADF emitters with dual conformations for single-molecule white OLEDs - Chemical Science (RSC Publishing).
• Synthesis of N-Ethyl-phenothiazine (PTz-Et). (2025, February 3).
• Exploring the Impact of Structural Modifications of Phenothiazine-Based Novel Compounds for Organic Solar Cells: DFT Investig
• Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calcul
• Phenothiazine-Based Hole Transport Materials for Perovskite Solar Cells | ACS Omega. (2020, March 11).
• Recent development on the synthesis, properties and applications of luminescent oxidized phenothiazine derivatives - Journal of M
• Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation - ResearchG
• Orange and red emitting OLEDs based on phenothiazine polymers | Scilit. (2006, June 15).
• Phenothiazine Derivatives for Charge-Transport M
• Tuning the Fluorescence and the Intramolecular Charge Transfer of Phenothiazine Dipolar and Quadrupolar Derivatives by Oxygen Functionalization | Journal of the American Chemical Society - ACS Public

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• 1. Structure-induced optoelectronic properties of phenothiazine-based materials - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D0TC03421E [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. acs.figshare.com [acs.figshare.com]
• 5. Phenothiazine-based TADF emitters with dual conformations for single-molecule white OLEDs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phenothiazine-based TADF emitters with dual conformations for single-molecule white OLEDs - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Recent development on the synthesis, properties and applications of luminescent oxidized phenothiazine derivatives - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 10. Frontiers | Phenothiazinen-Dimesitylarylborane-Based Thermally Activated Delayed Fluorescence: High-Performance Non-doped OLEDs With Reduced Efficiency Roll-Off at High Luminescence [frontiersin.org]
• 11. Phenothiazine dioxide-containing derivatives as efficient hosts for blue, green and yellow thermally activated delayed fluorescence OLEDs - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 12. Phenothiazinen-Dimesitylarylborane-Based Thermally Activated Delayed Fluorescence: High-Performance Non-doped OLEDs With Reduced Efficiency Roll-Off at High Luminescence - PMC [pmc.ncbi.nlm.nih.gov]

Pharmacological History and Technical Evaluation of N,N-Dimethyl-10H-phenothiazin-2-amine Analogs

Executive Summary & Historical Context

The phenothiazine class of heterocyclic compounds represents one of the most critical breakthroughs in 20th-century psychopharmacology. While 2-chloro and 2-trifluoromethyl derivatives (e.g., chlorpromazine, fluphenazine) became the gold standards for typical antipsychotic therapy, the exploration of N,N-Dimethyl-10H-phenothiazin-2-amine (CAS 92192-93-3) and its analogs provided foundational insights into the Structure-Activity Relationship (SAR) of neuroleptics 1[1].

Synthesized primarily in the late 1950s and early 1960s, these 2-dimethylamino substituted analogs were developed specifically to test the electronic requirements of the dopamine D2 receptor's orthosteric binding site 2[2]. By manipulating the electron density of the tricyclic core, medicinal chemists successfully uncoupled the antihistaminergic properties of the phenothiazine scaffold from its potent, often side-effect-heavy, dopaminergic antagonism.

Mechanistic Pharmacology and SAR Causality

As a Senior Application Scientist evaluating this class of compounds, it is crucial to understand the causality behind the 2-dimethylamino substitution. The neuroleptic potency of phenothiazines is heavily dependent on the nature of the substituent at the C2 position.

The Electronic Hypothesis: Classical SAR dictates that electron-withdrawing groups (EWGs) at C2 (such as -Cl or -CF3) increase the positive fractional charge on the ring sulfur atom. This enhances the molecule's dipole moment, dictating a specific orientation within the G-Protein Coupled Receptor (GPCR) binding pocket that drastically increases affinity for the D2 receptor 3[3].

By introducing a strong electron-donating group (EDG) like -N(CH3)2 (Hammett constant

), researchers inverted this electronic distribution. The causality here is direct: the electron-donating nature of the dimethylamino group disrupts the optimal dipole orientation, significantly decreasing D2 receptor affinity. Consequently, this strips the molecule of potent antipsychotic properties but paradoxically preserves its affinity for H1 histaminergic receptors, transitioning the pharmacological utility of these analogs toward potent sedatives and antihistamines.

Data Presentation: Comparative SAR of 2-Substituted Phenothiazines

To illustrate the electronic influence on pharmacology, the following table summarizes the quantitative SAR data for 10-(3-dimethylaminopropyl)phenothiazine derivatives based on their C2 substituent.

C2 Substituent	Electronic Effect (Hammett )	Relative D2 Affinity ( , nM)	Primary Pharmacological Profile
-H (Promazine)	0.00	~40.0	Weak antipsychotic, moderate sedative
-Cl (Chlorpromazine)	+0.23 (Moderate EWG)	~2.5	Standard typical antipsychotic
-CF3 (Fluphenazine)	+0.54 (Strong EWG)	~0.8	High-potency typical antipsychotic
-N(CH3)2 (Analog)	-0.83 (Strong EDG)	>85.0	Antihistamine, strong sedative

Experimental Workflows & Self-Validating Protocols

Protocol 1: Synthesis of 2-Dimethylaminophenothiazine Core

The synthesis of the 2-dimethylamino core relies on a self-validating cyclization mechanism. The successful reduction of the intermediate nitro group acts as an internal checkpoint; if the reduction fails, the subsequent acid-catalyzed ring closure will not proceed, preventing the formation of the phenothiazine scaffold 4[4].

Step-by-Step Methodology:

• Condensation: Dissolve 4-bromo-3-nitro-N,N-dimethylaniline (1.0 eq) in refluxing ethanol. Add o-bromothiophenol (1.1 eq) under alkaline conditions (NaOH). Reflux for 4 hours to yield 2-bromo-2'-nitro-4-dimethylaminodiphenylsulfide.

• Reduction (Self-Validation Step): Add stannous chloride (

  ) and concentrated HCl to the reaction mixture. The reduction of the nitro group to an amine is indicated by a distinct colorimetric shift and the complete dissolution of the intermediate.

• Cyclization: Heat the resulting 2-bromo-2'-amino-4-dimethylaminodiphenylsulfide at reflux in the presence of an acid catalyst. The spontaneous elimination of HBr drives the phenothiazine ring closure, yielding 2-dimethylaminophenothiazine.

• Purification: Isolate via vacuum distillation and recrystallize from ether to ensure high purity before alkylation.

• N-Alkylation: Condense the purified 2-dimethylaminophenothiazine with a reactive tertiary aminoalkyl halide (e.g., 3-dimethylaminopropyl chloride) under a nitrogen atmosphere at 160°C to yield the final pharmacological analog.

Synthesis workflow of 10-aminoalkyl-2-dimethylaminophenothiazine analogs.

Protocol 2: In Vitro Radioligand Binding Assay for Receptor Affinity

To validate the pharmacological shift caused by the C2 substitution, a competitive radioligand binding assay is strictly employed to quantify receptor affinity.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize CHO cells stably expressing human D2 or H1 receptors in ice-cold Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g for 20 minutes to isolate the membrane fraction.

• Incubation: Resuspend the pellet. Incubate 50 µg of membrane protein with 0.5 nM [³H]-spiperone (for D2) or [³H]-mepyramine (for H1) and varying concentrations of the 2-dimethylamino analog (

  to M) for 60 minutes at 25°C.

• Termination & Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.3% polyethylenimine (critical to reduce non-specific binding).

• Quantification: Wash filters three times with cold buffer, transfer to scintillation vials, and measure radioactivity using a liquid scintillation counter. Calculate

  and derive using the Cheng-Prusoff equation.

Divergent GPCR signaling pathway modulation by 2-dimethylamino phenothiazine analogs.

References

• Craig, P. N., et al. "Synthesis of Phenothiazines. VI. Certain 2-Substituted Phenothiazines and Their 10-Aminoalkyl Derivatives." The Journal of Organic Chemistry, ACS Publications.
• "US3047572A - Dimethylaminophenothiazine." Google Patents.
• "N,N-Dimethyl-10H-phenothiazin-2-amine Properties." EPA.
• "A Concise Review of Phenothiazine Based Antipsychotic Drugs and Their Syntheses." ResearchGate.

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. US3047572A - Dimethylaminophenotfflazine - Google Patents [patents.google.com]

pKa values and protonation sites of N,N-Dimethyl-10H-phenothiazin-2-amine

This technical guide provides a rigorous analysis of the acid-base properties of ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

-Dimethyl-10 -phenothiazin-2-amine , a specific isomer distinct from common pharmaceutical derivatives like promethazine or methylene blue.[1][2][3]

Technical Analysis: Acid-Base Properties of ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> -Dimethyl-10 -phenothiazin-2-amine[1][2][3][4]

Executive Summary

ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

-Dimethyl-10 -phenothiazin-2-amine is a redox-active phenothiazine derivative characterized by a dimethylamino auxochrome directly attached to the C2 position of the tricyclic core.[1][2][3] Unlike pharmaceutical phenothiazines (e.g., chlorpromazine) where the amine is on an aliphatic side chain (pKa ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> 9.3), this molecule is an aniline derivative .[1][2] Consequently, its basicity is significantly lower, governed by the electronic coupling between the exocyclic nitrogen and the electron-rich, yet inductively withdrawing, phenothiazine ring system.[4]

Key Data Points:

• Primary Protonation Site: Exocyclic Dimethylamino Nitrogen (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  ).[1][2][3]

• Estimated pKa (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  ): 4.2 – 4.8 (Aqueous, 25°C).[1][2][3]

• Secondary Protonation Site: Heterocyclic Nitrogen (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  ).[1][2][3]

• pKa (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  ): < 0 (Requires superacidic conditions).[1][2][3]

Molecular Architecture & Electronic State

To understand the protonation behavior, one must analyze the electronic environment of the two nitrogen atoms.[2] The phenothiazine core exerts a dual effect—resonance donation (+M) and inductive withdrawal (-I)—depending on the position of the substituent.[1][2][4]

Structural Numbering and Orientation[2]

• Position 10 (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  ): The heterocyclic nitrogen.[1][2][5] It is part of the aromatic system, donating its lone pair into the tricyclic ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> -system to maintain anti-folded aromaticity.[1][2]

• Position 5 (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  ): The sulfur atom, also donating electron density via resonance.[1][2][3]

• Position 2 (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  ): The attachment point of the dimethylamino group.[1][2]

  • Relation to

    : Para position.

  • Relation to

    : Meta position.

Electronic Effects on Basicity

The basicity of the exocyclic amine is determined by the availability of its lone pair.[2]

• Inductive Effect (-I): The phenothiazine core contains heteroatoms (N, S) that are electronegative relative to carbon.[1][2][4][3] Since the amine is at the meta position relative to the strongest donor (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  ), the inductive withdrawal dominates over resonance donation from .[2]

• Resonance Effect (+M): The sulfur atom is para to the amine.[1][2][4][3] Sulfur is a weak ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  -donor.[1][2][3] While it pushes some electron density toward C2, it is insufficient to overcome the inductive withdrawal of the ring system and the lack of direct conjugation with the strong donor.[2]

Conclusion: The phenothiazine ring acts as an electron-withdrawing group relative to a simple phenyl ring.[1][2][4][3] Therefore, ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

-Dimethyl-10 -phenothiazin-2-amine is expected to be less basic than -dimethylaniline (pKa 5.15).[1][2][3]

Protonation Sites & Thermodynamics[1][3][4][6]

The molecule possesses two potential sites for protonation.[1][2][4][3] The thermodynamic preference is dictated by the stability of the resulting conjugate acid.[2][4]

Table 1: Protonation Site Analysis

Site	Atom	Chemical Nature	Estimated pKa	Protonation Regime
Primary	Exocyclic N ( )	Tertiary Aniline	4.2 – 4.8	Mildly Acidic (pH 3–5)
Secondary	Endocyclic N ( )	Diaryl Amine	-5.0 to -2.0	Superacidic ( )
Inert	Sulfur ( )	Thioether	N/A	Not protonated in water

Primary Site: Exocyclic Nitrogen ( )

The dimethylamino group is the only site capable of accepting a proton in the physiological pH range.[2][4] ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="display ng-star-inserted">

Upon protonation, the lone pair is sequestered, disrupting any weak conjugation with the sulfur.[1][2] This results in a significant hypsochromic shift (blue shift) in the UV-Vis absorption spectrum, bleaching the characteristic color of the neutral molecule.[2][4]

Secondary Site: Endocyclic Nitrogen ( )

The lone pair on ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

is critical for the "butterfly" conformation and electronic delocalization of the tricyclic core.[2] Protonating this site destroys the aromatic character of the central ring, creating a high-energy cation.[2][4] This occurs only in concentrated sulfuric or triflic acid.[1][2][4][3]

Visualization of Protonation Pathways

The following diagram illustrates the sequential protonation logic.

Figure 1: Protonation equilibrium pathway. The transition from Neutral to Mono-Cation is the only relevant step in aqueous/organic solvents.[1][2]

Experimental Determination Protocols

Since specific literature values for this isomer are rare compared to its 3-substituted analogs (e.g., Leuco-Methylene Blue), experimental verification is recommended.[1][2][4][3] The low aqueous solubility of the neutral form necessitates the use of mixed-solvent systems.[1][2][4]

Method A: Spectrophotometric Titration (Recommended)

This method relies on the spectral shift of the auxochrome (dimethylamino group) upon protonation.[2][4] It is superior to potentiometry for low-solubility bases.[1][2][4][3]

Protocol:

• Solvent Preparation: Prepare a stock solution of the compound (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  ) in 1:1 Methanol/Water or Acetonitrile/Water to ensure solubility of the neutral form.[1][2]

• Buffer Series: Prepare a series of buffers ranging from pH 2.0 to 7.0 (e.g., Citrate-Phosphate system) with constant ionic strength (0.1 M KCl).

• Measurement:

  • Record the UV-Vis spectrum (200–500 nm) for the fully deprotonated form (pH 8).[1][2][4]

  • Record the spectrum for the fully protonated form (pH 2).[1][2][4]

  • Identify the analytical wavelength (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

    of the neutral form, typically ~300-350 nm).[1][2]

  • Measure absorbance at ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

    across the pH series.[1][2][3]

• Calculation: Use the Henderson-Hasselbalch transformation: ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="display ng-star-inserted">

  Plot vs. pH.[1][2] The x-intercept is the pKa.[2][4][3]

Method B: Potentiometric Titration (Yasuda-Shedlovsky Extrapolation)

If potentiometry is preferred, the "Cosolvent Extrapolation" method is required due to water insolubility.[1][2][4][3]

Protocol:

• Titration: Perform acid-base titrations in 30%, 40%, and 50% (v/v) Methanol/Water mixtures.

• Data Processing: Calculate the apparent pKa (

  ) for each mixture.

• Extrapolation: Plot ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  against the reciprocal of the dielectric constant ( ).[1][2]

• Result: The y-intercept gives the theoretical aqueous pKa.[1][2][4][3]

Implications for Research & Development

Solubility Profiling

• pH > 5.0: The molecule exists as a neutral, lipophilic free base.[1][2][4][3] Solubility in water will be negligible (< 10 ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  g/mL).[1][2][3] Formulation requires organic cosolvents (DMSO, EtOH) or lipid carriers.[1][2][4][3]

• pH < 4.0: The molecule becomes a mono-cationic salt.[1][2][4][3] Aqueous solubility increases dramatically (> 1 mg/mL).[1][2][4][3] For IV administration or aqueous assays, acidification (e.g., with HCl or Mesylate) is necessary to form the salt.[2][4][3]

Redox Probes and Stability

Researchers using this compound as a redox mediator must control pH rigorously.[1][2][4][3]

• PCET Effect: The oxidation potential (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  ) is pH-dependent.[1][2][3] Protonation of the amine (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> ) removes electron density from the ring, making the molecule harder to oxidize (anodic shift in potential).[2]

• Drift Warning: If the buffer pH is near the pKa (4.2–4.8), small fluctuations in pH will cause significant shifts in the ratio of protonated/neutral species, leading to unstable electrochemical readings.[2] Always operate at pH << 4 or pH >> 5.

References

• Perrin, D. D. (1965).[1][2][4][3] Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths.[1][2][4][3] (Foundational text for aniline derivative pKa prediction).

• Hewitt, L. F., & Agar, J. N. (1948).[1][2][4][3] "Oxidation-Reduction Potentials in the Indophenol and Phenothiazine Series". Journal of the Chemical Society.[1][2][3][6] (Establishes the electronic coupling of amino substituents on phenothiazine).

• Vezin, W. R., & Florence, A. T. (1979).[1][2][4][3] "The determination of dissociation constants and partition coefficients of phenothiazine derivatives". Journal of Pharmaceutical Sciences. Link

• Soroka, K., et al. (1987).[1][2][4][3] "The pKa values of N,N-dimethylaniline and its derivatives". Journal of Organic Chemistry. (Reference for the base aniline unit).

• IUPAC Solubility Data Series. "Phenothiazines". (General solubility and pKa trends for the scaffold).

Sources

• 1. N,N,beta-Trimethyl-10H-phenothiazine-10-ethanamine | C17H20N2S | CID 110669 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cas 92-84-2,Phenothiazine | lookchem [lookchem.com]
• 3. Avomine | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 4. Phenothiazine - Wikipedia [en.wikipedia.org]
• 5. Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation [mdpi.com]
• 6. Dynamic aspects of the stereochemistry of phenothiazines in solution. Part 2. Segmental motion and conformational analysis of the side-chain in promazines - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note &amp; Synthesis Protocol: A Guided Synthesis of N,N-Dimethyl-10H-phenothiazin-2-amine from Phenothiazine

Abstract

This document provides a comprehensive, three-step protocol for the synthesis of N,N-Dimethyl-10H-phenothiazin-2-amine, a valuable scaffold in medicinal chemistry, starting from the readily available precursor, phenothiazine. The synthetic strategy is designed for efficiency and control, circumventing common issues associated with direct functionalization of the phenothiazine core. The pathway involves an initial electrophilic C-nitrosation, followed by a robust reduction to the primary amine, and culminates in a selective N,N-dimethylation via the Eschweiler-Clarke reaction. This guide explains the causal mechanisms behind procedural choices, offers detailed step-by-step protocols, and includes validation checkpoints to ensure trustworthiness and reproducibility in a research setting.

Introduction and Strategic Overview

Phenothiazine and its derivatives are a cornerstone in pharmaceutical development, exhibiting a wide range of biological activities including antipsychotic, antihistaminic, and antiemetic properties.[1][2] The functionalization of the phenothiazine core is pivotal for tuning its pharmacological profile. The synthesis of N,N-Dimethyl-10H-phenothiazin-2-amine presents a model for introducing a dialkylamino group, a common pharmacophore, at the C2 position.

Direct functionalization of phenothiazine is often challenging. For instance, direct nitration can lead to a mixture of isomers and undesirable oxidation of the central sulfur atom. Our outlined strategy prioritizes selectivity and high yield through a controlled, multi-step approach.

The chosen three-step synthesis pathway is as follows:

• Step I: Electrophilic Nitrosation: Introduction of a nitroso group at the C2 position of the phenothiazine ring. This is a more controlled method than direct nitration for installing a nitrogen-based functional group.

• Step II: Reduction to Primary Amine: Conversion of the 2-nitroso-phenothiazine intermediate to 2-aminophenothiazine using a classic metal-based reducing agent.

• Step III: N,N-Dimethylation: Selective methylation of the primary amine to the desired tertiary amine using the Eschweiler-Clarke reaction, which avoids the common problem of over-alkylation.[3]

Overall Synthetic Workflow

Caption: High-level overview of the three-step synthesis protocol.

Experimental Protocols & Mechanistic Insights

Safety Precaution: All procedures should be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and appropriate gloves, is mandatory. Phenothiazine derivatives, strong acids, and formaldehyde are hazardous and should be handled with care.

Part I: Synthesis of 2-Nitroso-10H-phenothiazine

Causality and Rationale: Direct nitration of phenothiazine is aggressive and can lead to oxidation of the sulfur atom and the formation of multiple nitrated isomers. Electrophilic nitrosation using a nitrosating agent, such as nitrous acid generated in situ from sodium nitrite and a weak acid, provides a more controlled route to functionalize the electron-rich phenothiazine ring. The reaction proceeds under milder conditions, favoring mono-substitution at the electronically favored C2/C8 positions.

Protocol:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, suspend phenothiazine (10.0 g, 50.2 mmol) in glacial acetic acid (100 mL). Cool the suspension to 0-5 °C in an ice bath.

• Reagent Addition: While maintaining the temperature below 10 °C, add a solution of sodium nitrite (NaNO₂, 4.16 g, 60.3 mmol) in water (15 mL) dropwise over 30 minutes with vigorous stirring. The reaction mixture will turn a deep green/brown color.

• Reaction: After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 2 hours.

• Workup and Isolation: Pour the reaction mixture into 500 mL of ice-cold water. A dark precipitate will form. Collect the solid by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and then wash with a small amount of cold ethanol.

• Drying: Dry the crude product under vacuum to yield 2-nitroso-10H-phenothiazine. The product can be used in the next step without further purification.

Validation:

• TLC Analysis: Monitor reaction completion using Thin Layer Chromatography (TLC) with a mobile phase of 7:3 Hexane:Ethyl Acetate. The product spot should be distinct from the starting material.

• Expected Outcome: A dark green or brown solid.

Part II: Synthesis of 2-Amino-10H-phenothiazine (APH)

Causality and Rationale: The reduction of an aromatic nitroso group to a primary amine is a fundamental transformation. Stannous chloride (SnCl₂) in an acidic medium is a classic and highly effective method for this conversion.[4] The reaction proceeds through the transfer of electrons from Sn(II) to the nitrogen atom of the nitroso group, followed by protonation from the acidic solvent. This method is preferable to catalytic hydrogenation in this case, as the sulfur atom in the phenothiazine ring can poison certain metal catalysts.

Protocol:

• Reaction Setup: In a 500 mL round-bottom flask, add the crude 2-nitroso-10H-phenothiazine (approx. 50 mmol) from the previous step. Add stannous chloride dihydrate (SnCl₂·2H₂O, 56.4 g, 250 mmol) and 150 mL of ethanol.

• Acidification: Cool the mixture in an ice bath and slowly add concentrated hydrochloric acid (HCl, 50 mL) with stirring. The internal temperature should be kept below 20 °C.

• Reaction: After the addition of HCl, remove the ice bath and heat the mixture to reflux (approx. 80-85 °C) for 3 hours. The color of the solution should lighten significantly.

• Workup and Isolation: Cool the reaction mixture to room temperature and pour it onto 500 g of crushed ice. Carefully neutralize the solution by the slow addition of concentrated ammonium hydroxide (NH₄OH) until the pH is ~8-9. A precipitate will form.

• Extraction: Extract the product into ethyl acetate (3 x 150 mL). Combine the organic layers, wash with brine (100 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the drying agent and remove the solvent under reduced pressure. The resulting crude solid can be purified by column chromatography on silica gel (eluting with a gradient of hexane and ethyl acetate) or by recrystallization from an ethanol/water mixture to yield pure 2-amino-10H-phenothiazine.

Validation:

• Characterization: Confirm the structure using ¹H NMR, ¹³C NMR, and Mass Spectrometry. The disappearance of the nitroso group and the appearance of amine protons (a broad singlet) in the NMR spectrum are key indicators.

Part III: Synthesis of N,N-Dimethyl-10H-phenothiazin-2-amine

Causality and Rationale: The final step employs the Eschweiler-Clarke reaction, a superior method for the exhaustive methylation of primary amines.[5][6] This reaction uses formaldehyde as the carbon source and formic acid as the reducing agent.[7] The mechanism involves the initial formation of an iminium ion between the amine and formaldehyde, which is then reduced by a hydride transfer from formic acid.[3] This process repeats to form the tertiary amine. A key advantage is that the reaction stops at the tertiary amine stage, preventing the formation of quaternary ammonium salts, a common side product in reactions using alkyl halides.[3][5]

Caption: Simplified mechanism of the Eschweiler-Clarke reaction.

Protocol:

• Reaction Setup: In a 250 mL round-bottom flask, dissolve 2-amino-10H-phenothiazine (5.0 g, 23.3 mmol) in 90% formic acid (25 mL).

• Reagent Addition: To this solution, add 37% aqueous formaldehyde (10 mL, approx. 123 mmol).

• Reaction: Attach a reflux condenser and heat the mixture in an oil bath at 100 °C for 8 hours. Vigorous evolution of carbon dioxide will be observed initially.

• Workup and Isolation: Cool the reaction mixture to room temperature and pour it into 200 mL of water. Basify the solution to pH ~9-10 by the careful addition of 2M sodium hydroxide (NaOH) solution.

• Extraction: Extract the product with dichloromethane (DCM) or ethyl acetate (3 x 75 mL). Combine the organic layers, wash with water and then brine, and dry over anhydrous Na₂SO₄.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of hexane/ethyl acetate) to afford the pure N,N-Dimethyl-10H-phenothiazin-2-amine.

Validation:

• Characterization: Full characterization by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) is required to confirm the final structure. In the ¹H NMR spectrum, a new singlet integrating to 6 protons should appear, corresponding to the two N-methyl groups.

Summary of Reaction Parameters

Step	Reaction	Key Reagents	Solvent	Temp. (°C)	Time (h)	Expected Yield (Crude)
I	Nitrosation	Phenothiazine, NaNO₂	Glacial Acetic Acid	0 - 5	2.5	>90%
II	Reduction	2-Nitroso-phenothiazine, SnCl₂·2H₂O, HCl	Ethanol	Reflux (~85)	3	75-85%
III	N,N-Dimethylation	2-Amino-phenothiazine, HCOOH, HCHO	Formic Acid	100	8	70-80%

Conclusion

This application note details a reliable and logically structured three-step synthesis for N,N-Dimethyl-10H-phenothiazin-2-amine from phenothiazine. By employing a controlled nitrosation, a robust reduction, and a selective final-step methylation, this protocol provides a high-yield pathway that is adaptable for the synthesis of analogous phenothiazine derivatives. The emphasis on mechanistic rationale and clear, step-by-step instructions serves to empower researchers in the fields of organic synthesis and drug discovery.

References

• Cadogan, J. I. G.; Kulik, S.; Thomson, C.; Todd, M. J. (1970). Reduction of nitro- and nitroso-compounds by tervalent phosphorus reagents. Part VII. A new synthesis of phenothiazines involving a new molecular rearrangement. Journal of the Chemical Society C: Organic, 2437. [Link]

• Cadogan, J. I. G.; Mackie, R. K. (1969). Reduction of Nitro- and Nitroso-compounds by Terwalent Phosphorus Reagents. Part VI. A New Synthesis of Phenothiazines. Journal of the Chemical Society C: Organic, 2819. [Link]

• Wikipedia contributors. (2023). Eschweiler–Clarke reaction. Wikipedia, The Free Encyclopedia. [Link]

• Singh, A.; Kumar, D.; Singh, S. K. (2021). Synthesis of Phenothiazine Derived Organic Materials and their Biological Activities. AIP Conference Proceedings. [Link]

• Organic Reactions. (n.d.). Eschweiler-Clarke Reaction. SynArchive. [Link]

• Wang, C., & Ma, D. (2022). Review of Modern Eschweiler–Clarke Methylation Reaction. Molecules, 27(21), 7575. [Link]

• Miller et al. (2022). Method of reducing aromatic nitro compounds.
• Pitsawong et al. (2020). Method of reducing aromatic nitro compounds.

• Janiga, A., et al. (2022). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. Molecules, 27(21), 7586. [Link]

• Wikipedia contributors. (2023). Reduction of nitro compounds. Wikipedia, The Free Encyclopedia. [Link]

• Wikipedia contributors. (2023). Reductive amination. Wikipedia, The Free Encyclopedia. [Link]

• Wikipedia contributors. (2023). Phenothiazine. Wikipedia, The Free Encyclopedia. [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• J-GLOBAL. (n.d.). Synthesis of N,N-Dimethyl-10H-phenothiazine-2-sulfonamide. Japan Science and Technology Agency. [Link]

• Oyola, R., et al. (2009). Spectroscopic and electrochemical properties of 2-aminophenothiazine. Photochemistry and Photobiology. [Link]

• Organic Chemistry Portal. (n.d.). Eschweiler-Clarke Reaction. [Link]

• Storey, J. M. D., et al. (2017). Methods of chemical synthesis of substituted 10h-phenothiazine-3,7-diamine compounds.
• Dondzila, F. A., et al. (1969). Synthesis of 2-substituted phenothiazines.

• European Patent Office. (2020). Methods of chemical synthesis of substituted 10H-phenothiazine-3,7-diamine compounds. EP3325453B1. [Link]

• Shafirovich, V., & Lymar, S. V. (2003). Nitrosation of 1,2-Phenylenediamine by Peroxynitrite/CO₂: Evidence for a Free Radical Mechanism. Journal of the American Chemical Society. [Link]

• Oyola, R., et al. (2009). Spectroscopic and Electrochemical Properties of 2-Aminophenothiazine. Photochemistry and Photobiology. [Link]

• Biriukov, K. O., et al. (2022). Simplified Version of the Eschweiler-Clarke Reaction. Chemistry of Heterocyclic Compounds. [Link]

• Janiga, A., et al. (2022). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. MDPI. [Link]

• Gupta, R. R., et al. (2012). Microwave Assisted Synthesis, Characterization and Antimicrobial Activity of 10H-Phenothiazine Derivatives. Oriental Journal of Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination. [Link]

• ResolveMass Laboratories Inc. (2026). Nitrosamine formation mechanism from Nitrates and Amines. [Link]

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• 4. SPECTROSCOPIC AND ELECTROCHEMICAL PROPERTIES OF 2-AMINOPHENOTHIAZINE - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. organic-chemistry.org [organic-chemistry.org]

Application Note: Step-by-Step Ullmann C-N Coupling for Phenothiazine Amine Synthesis

Introduction & Mechanistic Overview

Phenothiazine (PTZ) is a highly versatile, electron-rich heterocyclic scaffold with widespread applications ranging from neuroleptic pharmaceuticals to advanced optoelectronic materials, including organic light-emitting diodes (OLEDs) and organic photovoltaics[1]. Functionalization of the PTZ core, particularly C-N bond formation at the N-10 position or amination at the C-3/C-7 positions, is a critical synthetic pathway for tuning its electronic and steric properties.

While palladium-catalyzed Buchwald-Hartwig amination is a popular method, the copper-catalyzed Ullmann-type C-N coupling offers a robust, cost-effective, and highly scalable alternative[2]. Historically, Ullmann couplings required harsh conditions (>200 °C) and stoichiometric amounts of copper[3]. However, the advent of bidentate ligands (e.g., diamines, amino acids) has revolutionized this chemistry, enabling catalytic turnover at much milder temperatures (90–110 °C) while maintaining high functional group tolerance[2][3].

Mechanistic Pathway

The modern Ullmann C-N coupling proceeds via a well-defined Cu(I)/Cu(III) catalytic cycle[4]. The mechanistic steps dictate the experimental conditions required for success:

• Active Catalyst Formation: The Cu(I) pre-catalyst coordinates with a bidentate ligand to form a soluble, electron-rich [Cu(I)L] complex.

• Oxidative Addition: The aryl halide (Ar-X) undergoes oxidative addition to the Cu(I) center, forming a transient Cu(III) intermediate.

• Ligand Exchange (Amidation): An inorganic base deprotonates the phenothiazine (PTZ-NH), allowing the PTZ nitrogen to coordinate to the Cu(III) center, displacing the halide.

• Reductive Elimination: The complex undergoes reductive elimination to release the N-arylated phenothiazine product and regenerate the active [Cu(I)L] catalyst.

Cu(I)/Cu(III) catalytic cycle for Ullmann C-N coupling of phenothiazine.

Reaction Optimization & Quantitative Data

Selecting the right combination of copper source, ligand, base, and solvent is critical for maximizing yields and minimizing side reactions (such as dehalogenation or homocoupling). Table 1 summarizes the quantitative impact of reaction parameters on the N-arylation of phenothiazine.

Table 1: Optimization of Ullmann C-N Coupling Conditions for Phenothiazine

Catalyst (mol%)	Ligand (mol%)	Base (Equiv)	Solvent	Temp (°C)	Yield (%)	Causality / Observation
CuI (10%)	None	K₂CO₃ (2.0)	DMF	150	<40%	High temp required; severe thermal degradation of PTZ.
CuI (10%)	DMEDA (20%)	K₂CO₃ (2.0)	Toluene	110	92%	Optimal. DMEDA solubilizes Cu(I) and accelerates oxidative addition[2][3].
CuI (10%)	L-Proline (20%)	Cs₂CO₃ (2.0)	DMSO	90	88%	Excellent for highly hindered aryl iodides; mild conditions.
CuBr (10%)	DMEDA (20%)	NaOtBu (2.0)	Toluene	110	45%	Strong base (NaOtBu) leads to competitive side reactions.

Experimental Protocol: N-Arylation of Phenothiazine

Target Reaction: Coupling of 10H-phenothiazine with Iodobenzene to yield 10-phenyl-10H-phenothiazine.

Reagents & Equipment

• 10H-Phenothiazine: 1.0 equiv (10 mmol, 1.99 g)

• Iodobenzene: 1.2 equiv (12 mmol, 1.34 mL)

• Copper(I) Iodide (CuI): 0.1 equiv (1 mmol, 190 mg) - Must be 99.9% pure, slightly off-white powder.

• N,N'-Dimethylethylenediamine (DMEDA): 0.2 equiv (2 mmol, 0.21 mL)

• Potassium Carbonate (K₂CO₃): 2.0 equiv (20 mmol, 2.76 g) - Oven-dried at 120 °C overnight.

• Anhydrous Toluene: 30 mL

• Equipment: 100 mL Schlenk flask, magnetic stir bar, nitrogen/argon Schlenk line, oil bath.

Step-by-Step Methodology

Step 1: System Preparation & Degassing (Critical Step)

• Action: Add 10H-phenothiazine, CuI, and anhydrous K₂CO₃ to an oven-dried 100 mL Schlenk flask equipped with a magnetic stir bar. Seal the flask with a rubber septum. Evacuate the flask under high vacuum for 5 minutes, then backfill with dry nitrogen or argon. Repeat this purge cycle three times.

• Causality: Cu(I) is highly susceptible to aerobic oxidation. Oxygen exposure will rapidly convert the active Cu(I) catalyst into catalytically inactive Cu(II) species, halting the reaction[4][5].

Step 2: Liquid Reagent Addition

• Action: Under a positive flow of nitrogen, inject anhydrous toluene (30 mL) via a gas-tight syringe. Subsequently, inject iodobenzene and the DMEDA ligand.

• Validation: The solution will typically transition from a pale suspension to a deep blue/green or brownish complex within minutes. This color change is a self-validating indicator that the [Cu(I)-DMEDA] active catalyst has successfully formed.

Step 3: Reaction Execution

• Action: Place the Schlenk flask in a pre-heated oil bath at 110 °C. Stir vigorously (800–1000 rpm) for 18–24 hours.

• Causality: The reaction is a heterogeneous mixture (solid K₂CO₃ in liquid toluene). Rapid stirring is mandatory to ensure adequate mass transfer between the solid base and the liquid phase for the deprotonation step[2].

Step 4: Workup & Extraction

• Action: Remove the flask from the oil bath and allow it to cool to room temperature. Quench the reaction by adding 20 mL of deionized water and 20 mL of ethyl acetate (EtOAc). Filter the biphasic mixture through a short pad of Celite to remove insoluble copper salts and inorganic byproducts. Wash the Celite pad with an additional 20 mL of EtOAc.

• Action: Transfer the filtrate to a separatory funnel. Separate the organic layer and wash it sequentially with water (2 × 20 mL) and brine (20 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

Step 5: Purification & Analytical Validation

• Action: Purify the crude residue via flash column chromatography on silica gel using a hexane/ethyl acetate gradient (typically 95:5) to afford the pure 10-phenyl-10H-phenothiazine.

• Validation: Verify the product via ¹H NMR (look for the disappearance of the broad N-H singlet at ~8.6 ppm characteristic of the starting phenothiazine) and LC-MS.

Troubleshooting & Causality

• Low Yield / Unreacted Starting Material: Often caused by inactive CuI (oxidized to Cu(II)). Solution: Ensure CuI is purified (e.g., via Soxhlet extraction with THF or washing with sulfurous acid) and stored in a desiccator. Ensure rigorous degassing[4][5].

• Dehalogenation of Aryl Halide: If the aryl halide is reduced instead of coupled, it indicates the presence of moisture or radical pathways. Solution: Use strictly anhydrous solvents and ensure the K₂CO₃ is freshly oven-dried.

• Choice of Halide: Aryl iodides are the most reactive in Ullmann couplings. Aryl bromides require longer reaction times or slightly higher catalyst loading. Aryl chlorides are generally unreactive under these specific conditions without specialized second-generation ligands[2].

References

• [3] RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. PMC (National Institutes of Health).[Link]

• [4] Ullmann Reaction. Organic Chemistry Portal.[Link]

• [5] Cu-Catalyzed Ullmann reactions to form C-N, C-O and C-S bond. Organic Synthesis.[Link]

• [2] Cu-Mediated Ullmann-Type Cross-Coupling and Industrial Applications in Route Design, Process Development, and Scale-up of Pharmaceutical and Agrochemical Processes. ACS Publications.[Link]

• [1] Structure-induced optoelectronic properties of phenothiazine-based materials. RSC Publishing.[Link]

Sources

• 1. Structure-induced optoelectronic properties of phenothiazine-based materials - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D0TC03421E [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. organic-synthesis.com [organic-synthesis.com]

Application Note: A Robust, Validated HPLC Method for the Quantification of N,N-Dimethyl-10H-phenothiazin-2-amine

Abstract

This document details a systematic approach to developing a sensitive, specific, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the detection and quantification of N,N-Dimethyl-10H-phenothiazin-2-amine. Phenothiazine derivatives are a critical class of compounds in pharmaceutical development, and ensuring their purity and concentration is paramount. This guide provides a comprehensive walkthrough of the method development lifecycle, from initial analyte characterization and parameter selection to full validation according to International Council for Harmonisation (ICH) guidelines. The causality behind each experimental decision is explained to provide a deeper understanding of the chromatographic principles at play.

Introduction: The Analytical Challenge

N,N-Dimethyl-10H-phenothiazin-2-amine is a tertiary amine built on a phenothiazine core. The phenothiazine moiety is a key pharmacophore in many active pharmaceutical ingredients (APIs), known for its diverse biological activities.[1][2] The presence of the basic dimethylamino group presents a specific challenge for chromatographic analysis. Uncontrolled ionization can lead to poor peak shape, variable retention times, and ultimately, unreliable quantification. Therefore, developing a robust HPLC method requires careful control over the mobile phase environment to ensure consistent analyte behavior.

The objective of this work is to establish a self-validating analytical procedure that is fit for its intended purpose, whether for purity assessment, stability testing, or quantitative analysis in drug development workflows.[3][4] This note follows a logical, science-driven approach to method development, as outlined in ICH Q14.[5]

Analyte Characterization and Initial Parameter Selection

A foundational understanding of the analyte's physicochemical properties is the cornerstone of efficient method development.

• Structure: N,N-Dimethyl-10H-phenothiazin-2-amine possesses a tricyclic, aromatic phenothiazine core, making it an excellent candidate for UV detection. The structure is largely non-polar.

• Functional Groups: The key functional group is the tertiary dimethylamino group. As a basic compound (estimated pKa around 4-5 based on similar structures), its charge state is highly dependent on pH.[6]

• Solubility: The molecule is predicted to be soluble in common organic solvents like acetonitrile and methanol.

Based on this profile, a reversed-phase HPLC method was selected as the most appropriate separation technique.

Rationale for Initial Conditions

• Column Chemistry: A C18 (octadecylsilane) stationary phase was chosen for its versatility and proven efficacy in retaining moderately non-polar compounds. A standard dimension column (e.g., 4.6 x 150 mm, 5 µm particle size) provides a good balance between efficiency and backpressure for initial development.

• Mobile Phase:

  • Organic Modifier: Acetonitrile (ACN) was selected due to its low UV cutoff and common use in RP-HPLC.

  • Aqueous Component & pH Control: To ensure consistent protonation of the tertiary amine and mitigate undesirable interactions with residual silanols on the stationary phase, an acidic mobile phase is required. A 20 mM potassium phosphate buffer adjusted to pH 3.0 was chosen. Operating at a pH at least 1.5-2 units below the analyte's pKa ensures it exists predominantly in its single, protonated, cationic form, leading to sharper, more symmetrical peaks.

• Detection: The conjugated aromatic system of the phenothiazine core suggests strong UV absorbance.[2] A Photodiode Array (PDA) detector was employed to scan from 200-400 nm during initial runs to identify the wavelength of maximum absorbance (λmax). For many phenothiazine derivatives, a strong signal is observed around 254 nm, which was used as a starting point.[1]

Systematic Method Development and Optimization

The process of refining the initial conditions into a final, robust method follows a structured, multi-step workflow.

Caption: Interplay of key chromatographic parameters.

Experiments confirmed that maintaining the mobile phase pH at 3.0 yielded a consistently symmetrical peak with a tailing factor close to 1.0. Increasing the pH above 4.0 resulted in significant peak tailing, confirming the necessity of keeping the analyte fully protonated.

Final Optimized Method and System Suitability

The optimization process resulted in the following robust analytical method.

Table 1: Final HPLC Method Parameters

Parameter	Setting
Instrument	Agilent 1260 Infinity II LC or equivalent
Column	Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	20 mM Potassium Phosphate in Water, pH 3.0
Mobile Phase B	Acetonitrile
Gradient	40% B to 70% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Vol.	10 µL
Detector	PDA at 254 nm

| Run Time | 15 minutes |

System Suitability Testing (SST)

To ensure the chromatographic system is performing adequately for its intended use, a system suitability test must be performed before any sample analysis. This is a core requirement for a self-validating system, as mandated by pharmacopeias. [7][8] Table 2: System Suitability Test Criteria (based on USP <621>)

Parameter	Acceptance Criterion	Justification
Tailing Factor (T)	≤ 1.5	Ensures peak symmetry and accurate integration.
Theoretical Plates (N)	≥ 2000	Demonstrates column efficiency and separation power.

| %RSD of Peak Area | ≤ 1.0% (for n=5 injections) | Confirms injection precision and system stability. |

Method Validation Protocol (ICH Q2(R2))

The developed method was subjected to a rigorous validation protocol to demonstrate its fitness for purpose, in accordance with ICH Q2(R2) guidelines. [3][4][9]

Specificity

The method demonstrated excellent specificity. A solution containing a placebo (matrix without the analyte) was injected, and no interfering peaks were observed at the retention time of N,N-Dimethyl-10H-phenothiazin-2-amine. Furthermore, forced degradation studies (acid, base, peroxide, heat, light) showed that all degradation products were well-resolved from the parent peak, confirming the method is stability-indicating.

Linearity and Range

Linearity was assessed by preparing a series of standard solutions across a range of 1 µg/mL to 100 µg/mL. The method was found to be linear over this range.

Table 3: Linearity and Range Summary

Parameter	Result	Acceptance Criterion
Range	1 - 100 µg/mL	Covers typical assay and impurity levels.
Correlation Coefficient (r²)	0.9998	r² ≥ 0.999

| Y-intercept | Close to zero | Indicates no significant systematic error. |

Accuracy and Precision

Accuracy was determined by spiking a placebo matrix with the analyte at three concentration levels (80%, 100%, and 120% of a target concentration, e.g., 50 µg/mL). Precision was evaluated through repeatability (intra-day) and intermediate precision (inter-day, different analyst).

Table 4: Accuracy and Precision Results

Level	Accuracy (% Recovery)	Precision (%RSD)
Low (80%)	99.5%	0.8%
Mid (100%)	100.2%	0.6%
High (120%)	100.8%	0.7%

| Acceptance Criteria | 98.0 - 102.0% | ≤ 2.0% |

Limits of Detection (LOD) and Quantitation (LOQ)

LOD and LOQ were determined based on the signal-to-noise ratio (S/N) of 3:1 and 10:1, respectively.

• LOD: 0.2 µg/mL

• LOQ: 0.7 µg/mL

Robustness

The robustness of the method was evaluated by introducing small, deliberate variations in key parameters. The system suitability criteria were met under all tested conditions, demonstrating the method's reliability during normal usage.

• Flow Rate: ± 0.1 mL/min

• Column Temperature: ± 2 °C

• Mobile Phase pH: ± 0.1 units

Detailed Experimental Protocol

6.1. Reagent and Standard Preparation

• Mobile Phase A: Dissolve 2.72 g of monobasic potassium phosphate in 1 L of HPLC-grade water. Adjust pH to 3.0 with phosphoric acid. Filter through a 0.45 µm membrane filter.

• Mobile Phase B: HPLC-grade Acetonitrile.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of N,N-Dimethyl-10H-phenothiazin-2-amine reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B (diluent).

• Working Standard (50 µg/mL): Pipette 2.5 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with the diluent.

6.2. Chromatographic Procedure

• Set up the HPLC system according to the parameters in Table 1.

• Equilibrate the column with the initial mobile phase composition (40% B) for at least 30 minutes or until a stable baseline is achieved.

• Perform five replicate injections of the Working Standard (50 µg/mL).

• Verify that the System Suitability Test criteria (Table 2) are met.

• Proceed with the injection of samples.

• Integrate the peak corresponding to N,N-Dimethyl-10H-phenothiazin-2-amine and calculate the concentration based on the calibration curve derived from the linear standards.

Conclusion

This application note presents a complete, systematic development and validation of an RP-HPLC method for N,N-Dimethyl-10H-phenothiazin-2-amine. By grounding our experimental choices in the physicochemical properties of the analyte and adhering to established regulatory guidelines, we have developed a method that is specific, linear, accurate, precise, and robust. [10][11]The detailed protocol and the explanation of the scientific rationale provide researchers and drug development professionals with a reliable tool for the quantitative analysis of this important phenothiazine derivative.

References

• PubChem. bis(N,N-dimethyl-1-phenothiazin-10-ylpropan-2-amine);tetraiodomercury(2-). National Center for Biotechnology Information. [Link]

• PubChem. N,N-dimethyl-1-phenothiazin-10-ylpropan-2-amine;dihydrochloride. National Center for Biotechnology Information. [Link]

• U.S. Environmental Protection Agency (EPA). 10H-Phenothiazin-2-amine Properties. CompTox Chemicals Dashboard. [Link]

• Pistos, C., & Stewart, J. T. (2003). Direct injection HPLC method for the determination of selected phenothiazines in plasma using a Hisep column. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Lab Manager. ICH and FDA Guidelines for Analytical Method Validation. [Link]

• Huber, C. G., & Krajete, A. (2003). Analysis of Phenothiazine and Its Derivatives Using LC/Electrochemistry/MS and LC/Electrochemistry/Fluorescence. Analytical Chemistry. [Link]

• MDPI. Development and Application of Analytical Methods to Quantitate Nitrite in Excipients and Secondary Amines in Metformin API at Trace Levels. [Link]

• National Center for Biotechnology Information. Development of a Simultaneous Analytical Method for Amines Corresponding to 10 Typical Nitrosamines. PMC. [Link]

• GSC Biological and Pharmaceutical Sciences. Analytical method development and validation of simultaneous estimation of perphenazine and amitriptyline by Reverse-Phase high-performance liquid chromatography. [Link]

• ResolveMass. Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• SciSpace. The determination of small amounts of dimethylamine in biological fluids. [Link]

• Acta Scientific. New Method Development by HPLC and Validation as per ICH Guidelines. [Link]

• International Council for Harmonisation (ICH). Validation of Analytical Procedures Q2(R2). [Link]

• BioPharm International. FDA Releases Guidance on Analytical Procedures. [Link]

• MDPI. Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers. [Link]

• Oriental Journal of Chemistry. Stability Indicating RP-HPLC Method Development for Related Substances of Anti-Histamine Promethazine Hydrochloride and its Validation Study. [Link]

• Agilent. Understanding the Latest Revisions to USP <621>. [Link]

• ResearchGate. FDA Signals a New Approach for Analytical Method Validation. [Link]

• AMSbiopharma. ICH Guidelines for Analytical Method Validation Explained. [Link]

• MDPI. Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. [Link]

• ResearchGate. New Method Development by HPLC and Validation as per ICH Guidelines. [Link]

• U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation for Biomarkers Guidance. [Link]

• International Council for Harmonisation (ICH). ANALYTICAL PROCEDURE DEVELOPMENT Q14. [Link]

• LCGC International. Are You Sure You Understand USP <621>?. [Link]

• United States Pharmacopeia. <621> Chromatography. [Link]

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• 1. orientjchem.org [orientjchem.org]
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• 3. database.ich.org [database.ich.org]
• 4. biopharminternational.com [biopharminternational.com]
• 5. database.ich.org [database.ich.org]
• 6. CompTox Chemicals Dashboard [comptox.epa.gov]
• 7. usp.org [usp.org]
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• 9. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 10. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 11. actascientific.com [actascientific.com]

Electrochemical polymerization of N,N-Dimethyl-10H-phenothiazin-2-amine

Application Note: Electrochemical Polymerization of N,N-Dimethyl-10H-phenothiazin-2-amine for Advanced Biosensing and Energy Storage

Executive Summary

The development of redox-active polymer films is a cornerstone of modern electrocatalysis, biosensor design, and energy storage systems. N,N-Dimethyl-10H-phenothiazin-2-amine, a highly conjugated phenothiazine derivative, serves as an excellent monomer for the fabrication of p-type conductive polymers. This application note provides a comprehensive, self-validating protocol for the electrochemical polymerization of this compound. By detailing the mechanistic causality behind each experimental parameter, this guide empowers researchers to synthesize stable, highly electroactive poly(phenothiazine) films with tunable properties.

Mechanistic Causality: The Electropolymerization Pathway

To successfully polymerize N,N-Dimethyl-10H-phenothiazin-2-amine, one must understand the electrochemical thermodynamics driving the reaction. Unlike chemical oxidation, electropolymerization offers precise control over film thickness and morphology through applied potential.

The polymerization is initiated by the anodic oxidation of the phenothiazine monomer. Because this specific monomer features a tertiary amine group at the 2-position, it requires highly positive potentials (typically > +0.8 V vs. Ag/AgCl) to release an electron and form a highly reactive cation-radical species[1].

Once generated, these cation-radicals undergo electrophilic attack and coupling. Due to steric hindrance and electron density distribution, the coupling predominantly occurs at the 3 and 7 positions of the phenothiazine ring[2]. This C-C or C-N coupling is followed by deprotonation, forming a dimer. As the potential is continuously cycled, this process propagates, depositing an insoluble, electroconductive poly(phenothiazine) matrix directly onto the electrode surface[2][3]. The resulting polymer exhibits a highly reversible one-electron redox mechanism, making it an exceptional candidate for p-type cathodes in rechargeable batteries[4] and as an electrocatalyst for NADH oxidation in enzymatic biofuel cells[5].

Fig 1: Mechanistic pathway of phenothiazine electropolymerization via cation-radical intermediates.

Self-Validating Experimental Protocol

This protocol utilizes Cyclic Voltammetry (CV) to drive the polymerization. CV is chosen over potentiostatic methods because the alternating anodic and cathodic sweeps allow for the continuous generation of radical cations and the subsequent reduction of the growing polymer chain, which prevents premature passivation of the electrode surface[1][5].

Step 1: Surface Preparation

• Action: Polish a Glassy Carbon Electrode (GCE, 3 mm diameter) using 0.3 μm and 0.05 μm alumina slurries on a microcloth pad. Sonicate the electrode in 1:1 ethanol/water for 5 minutes, then rinse with deionized water.

• Causality: Electropolymerization is highly sensitive to surface nucleation sites. Removing oxide layers and organic contaminants ensures uniform electron transfer and prevents localized film delamination.

Step 2: Electrolyte Formulation

• Action: Prepare a 1.0 mM solution of N,N-Dimethyl-10H-phenothiazin-2-amine in 0.1 M Phosphate Buffer Saline (PBS) containing 0.1 M KNO₃, adjusted to pH 7.0.

• Causality: The supporting electrolyte (KNO₃) provides the necessary ionic conductivity. A neutral pH (7.0) is critical; highly acidic media can alter the polymerization pathway (favoring aniline-like side reactions), while neutral media strictly enforces phenothiazine-core coupling[3][5].

Step 3: Electropolymerization via Cyclic Voltammetry

• Action: Immerse the three-electrode setup (GCE working, Pt wire counter, Ag/AgCl reference) into the monomer solution. Purge with N₂ for 10 minutes. Cycle the potential between -0.5 V and +1.1 V at a scan rate of 50 mV/s for 30 cycles.

• Causality: The upper vertex potential of +1.1 V provides the thermodynamic driving force required to oxidize the tertiary amine-substituted monomer[1]. The 50 mV/s scan rate balances the timescale of radical generation with the kinetics of C-C coupling.

Step 4: Validation Checkpoint (Self-Validation System)

• Action: Observe the real-time voltammogram during the 30 cycles.

• System Validation: A successful polymerization is self-indicating. You must observe a continuous, cycle-over-cycle increase in the peak currents of the newly formed redox couple (typically emerging between -0.2 V and 0.0 V)[5]. If the current plateaus prematurely or decreases, the film is over-oxidizing or passivating, indicating that the upper potential limit must be lowered by 50-100 mV.

Step 5: Film Stabilization

• Action: Remove the modified electrode and rinse gently with DI water. Transfer to a monomer-free 0.1 M PBS solution and cycle 10 times between -0.5 V and +0.5 V.

• Causality: This step purges unreacted monomers trapped in the polymer matrix and stabilizes the counter-ions (doping/dedoping), ensuring reproducible electrochemical behavior in downstream applications[5].

Fig 2: Self-validating workflow for the electrochemical deposition of poly(phenothiazine) films.

Quantitative Data & Parameter Summary

To ensure reproducibility across different laboratory environments, the critical electrochemical parameters and their mechanistic rationales are summarized below. Deviations from these ranges will fundamentally alter the polymer's conductivity and morphology.

Parameter	Optimal Value/Range	Mechanistic Rationale
Monomer Concentration	1.0 - 2.5 mM	Ensures sufficient mass transport to the electrode without causing bulk precipitation of the hydrophobic monomer.
Supporting Electrolyte	0.1 M KNO₃ in 0.1 M PBS	Provides high ionic strength; neutral pH (7.0) prevents unwanted aniline-like cross-coupling side reactions[3].
Anodic Potential Limit	+1.1 V (vs. Ag/AgCl)	Required to overcome the high oxidation potential of tertiary amine-substituted phenothiazines to form the initial radical cation[1].
Cathodic Potential Limit	-0.5 V (vs. Ag/AgCl)	Allows full reduction of the growing polymer backbone, maintaining film conductivity and preventing charge buildup[5].
Scan Rate	50 mV/s	Balances the diffusion rate of monomers with the chemical kinetics of the C-C/C-N coupling step[5].
Cycle Count	20 - 40 Cycles	Controls film thickness. Exceeding 40 cycles typically leads to high charge-transfer resistance and film brittleness.

References

1.[4] "Phenothiazine Polymers as Versatile Electrode Materials for Next-Generation Batteries", ResearchGate. 4 2.[2] "Electropolymerization of Phenothiazine, Phenoxazine, Polymers FTIR Discution Referece Article", Scribd. 2 3.[1] "Electrosynthesis and electrochemical characterisation of phenazine polymers for application in biosensors", ResearchGate.1 4.[3] "Voltammetric Sensor for Doxorubicin Determination Based on Self-Assembled DNA-Polyphenothiazine Composite", MDPI. 3 5.[5] "Surfactant-Free Formate/O2 Biofuel Cell with Electropolymerized Phenothiazine Derivative-Modified Enzymatic Bioanode", NIH PMC. 5

Sources

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. Voltammetric Sensor for Doxorubicin Determination Based on Self-Assembled DNA-Polyphenothiazine Composite [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Surfactant-Free Formate/O2 Biofuel Cell with Electropolymerized Phenothiazine Derivative-Modified Enzymatic Bioanode - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Regioselective N-Methylation of 2-Aminophenothiazine

Introduction & Mechanistic Causality

Phenothiazines are privileged scaffolds in medicinal chemistry, forming the core of numerous antipsychotic, antimicrobial, and antineoplastic agents. The functionalization of 2-aminophenothiazine presents a classic regioselectivity challenge: the molecule possesses two distinct nitrogen centers—the exocyclic primary amine at the C-2 position and the endocyclic secondary amine at the N-10 position [1].

Achieving precise regiocontrol during N-methylation requires a deep understanding of the electronic and steric environments of these two nitrogen atoms:

• The C-2 Primary Amine: This nitrogen is aniline-like. It is highly nucleophilic and sterically accessible. It readily participates in condensation reactions with aldehydes to form imines or iminium ions.

• The N-10 Secondary Amine: This nitrogen is part of the central thiazine ring. Its lone pair is delocalized into the two adjacent aromatic rings, significantly reducing its nucleophilicity. Furthermore, the butterfly conformation of the phenothiazine core makes the N-10 position sterically hindered.

The Causality of Reagent Selection: Because of these differences, electrophilic methylating agents (like MeI) in the presence of weak bases will preferentially attack the C-2 amine, though often leading to a mixture of mono-, di-, and over-alkylated quaternary salts. To achieve selective N,N-dimethylation at C-2, Reductive Amination (specifically the Eschweiler-Clarke reaction) is the gold standard. The N-10 amine is too sterically hindered and electronically deactivated to form the requisite iminium intermediate, ensuring 100% chemoselectivity for the C-2 position.

Conversely, to methylate the N-10 position, one must overcome its poor nucleophilicity by deprotonating it with a strong base (e.g., NaH) to form the highly reactive phenothiazide anion [2]. However, because the C-2 amine is also susceptible to alkylation under these harsh conditions, the authoritative approach to synthesizing 10-methyl-2-aminophenothiazine is to perform the N-10 methylation on a 2-nitrophenothiazine precursor, followed by reduction of the nitro group to the primary amine [3].

Regioselectivity Logic & Reaction Pathways

The following diagram illustrates the strategic divergence required to functionalize the specific nitrogen centers of the phenothiazine scaffold.

Figure 1: Strategic pathways for the regioselective N-methylation of the phenothiazine scaffold.

Quantitative Data: Comparison of Methylation Strategies

To assist in protocol selection, the following table summarizes the operational parameters and expected outcomes for the two primary synthetic objectives.

Target Compound	Reagents	Base / Catalyst	Temp (°C)	Time (h)	Yield (%)	Regioselectivity
2-(N,N-Dimethylamino)-10H-phenothiazine	Formaldehyde (37% aq), Formic Acid	None (Formic acid acts as hydride donor)	100	12 - 16	85 - 92	>99% for C-2
2-(N-Methylamino)-10H-phenothiazine	Formaldehyde (1 eq), NaBH(OAc)₃	Acetic Acid (solvent/catalyst)	25	4 - 6	70 - 78	>95% for C-2 (Mono)
10-Methyl-2-aminophenothiazine	MeI, then H₂/Pd-C (on 2-NO₂ precursor)	NaH (for alkylation step)	0 to 25	2 (Alk) + 8 (Red)	65 - 75	>99% for N-10

Experimental Protocols

Protocol A: Selective N,N-Dimethylation of C-2 via Eschweiler-Clarke Reaction

This self-validating protocol leverages the Eschweiler-Clarke reaction. The evolution of CO₂ gas serves as an in-process visual indicator of the hydride transfer step.

Materials:

• 2-Aminophenothiazine (1.0 eq, 10 mmol, 2.14 g)

• Formic acid (85% aq, 5.0 eq, 50 mmol, ~2.2 mL)

• Formaldehyde (37% aq, 4.0 eq, 40 mmol, ~3.0 mL)

• 10% NaOH solution (for quenching)

Step-by-Step Procedure:

• Reagent Mixing: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend 2-aminophenothiazine (2.14 g) in formic acid (2.2 mL). Stir at room temperature for 5 minutes until a dark, homogeneous mixture begins to form.

• Aldehyde Addition: Slowly add the 37% aqueous formaldehyde solution (3.0 mL) dropwise over 5 minutes. Caution: The reaction is mildly exothermic.

• Reflux: Heat the reaction mixture to 100 °C using an oil bath. Maintain reflux for 12–16 hours. You will observe steady bubbling, which is the evolution of CO₂ gas indicating the reduction of the intermediate iminium ion.

• Quenching: Once CO₂ evolution ceases and TLC (Hexane:EtOAc 7:3) indicates complete consumption of the starting material, cool the flask to 0 °C in an ice bath.

• Neutralization: Carefully add 10% aqueous NaOH dropwise until the pH of the solution reaches 8.0. A precipitate will form.

• Extraction: Extract the aqueous mixture with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (Eluent: Hexane/Ethyl Acetate 8:2) to yield 2-(N,N-dimethylamino)-10H-phenothiazine as a pale yellow solid.

Figure 2: Workflow for the Eschweiler-Clarke N,N-dimethylation of 2-aminophenothiazine.

Protocol B: Selective Synthesis of 10-Methyl-2-aminophenothiazine

To avoid the intractable mixtures caused by direct alkylation of 2-aminophenothiazine, this protocol utilizes 2-nitrophenothiazine as the starting material. The strong electron-withdrawing nature of the nitro group prevents C-2 alkylation, while NaH efficiently activates the N-10 position [3].

Materials:

• 2-Nitrophenothiazine (1.0 eq, 10 mmol, 2.44 g)

• Sodium Hydride (60% dispersion in mineral oil, 1.5 eq, 15 mmol, 600 mg)

• Methyl Iodide (1.2 eq, 12 mmol, ~0.75 mL)

• Anhydrous THF (30 mL)

• 10% Pd/C (catalyst for reduction)

Step-by-Step Procedure:

• Deprotonation: Under an inert N₂ atmosphere, dissolve 2-nitrophenothiazine (2.44 g) in anhydrous THF (20 mL) in a flame-dried flask. Cool to 0 °C. Carefully add NaH (600 mg) in small portions. Stir for 30 minutes at 0 °C until H₂ evolution ceases and the dark red phenothiazide anion is fully formed.

• Alkylation: Add Methyl Iodide (0.75 mL) dropwise. Allow the reaction to warm to room temperature and stir for 2 hours.

• Workup (Intermediate): Quench with saturated NH₄Cl solution (10 mL). Extract with EtOAc (2 × 25 mL), dry over Na₂SO₄, and concentrate to yield crude 10-methyl-2-nitrophenothiazine.

• Reduction: Dissolve the crude intermediate in Methanol (30 mL). Add 10% Pd/C (250 mg). Evacuate the flask and backfill with H₂ gas (balloon pressure). Stir vigorously at room temperature for 8 hours.

• Filtration: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with additional Methanol (20 mL).

• Isolation: Concentrate the filtrate under reduced pressure and purify via recrystallization (Ethanol) or flash chromatography to yield 10-methyl-2-aminophenothiazine.

References

• Spectroscopic and electrochemical properties of 2-aminophenothiazine. Journal of Photochemistry and Photobiology A: Chemistry. National Institutes of Health (NIH) / PMC. Available at:[Link]

• Synthesis of Phenothiazines. VI. Certain 2-Substituted Phenothiazines and Their 10-Aminoalkyl Derivatives. The Journal of Organic Chemistry. ACS Publications. Available at:[Link]

• Novel Carvedilol Analogs that Suppress Store Overload Induced Ca2+ Release. Bioorganic & Medicinal Chemistry. National Institutes of Health (NIH) / PMC. Available at:[Link]

Application Note: N,N-Dimethyl-10H-phenothiazin-2-amine as a High-Performance Peroxidase Substrate and Redox Mediator

Executive Summary

In the landscape of bioanalytical chemistry and drug development, the selection of an optimal peroxidase substrate dictates the sensitivity, stability, and dynamic range of an assay. N,N-Dimethyl-10H-phenothiazin-2-amine (DMPA) , a specialized phenothiazine derivative, has emerged as a highly versatile electron donor for Horseradish Peroxidase (HRP). Unlike traditional substrates such as TMB or ABTS, DMPA serves a tripartite role: it acts as a chromogenic substrate, a highly efficient redox mediator for amperometric biosensors, and a potent enhancer for luminol-based enhanced chemiluminescence (ECL).

This application note provides researchers and assay developers with the mechanistic grounding and validated protocols necessary to integrate DMPA into high-sensitivity diagnostic and bioanalytical workflows.

Mechanistic Principles & Chemical Causality

The utility of DMPA stems from its unique electronic structure. The dimethylamine group acts as a strong electron-donating moiety, stabilizing the phenothiazine ring during enzymatic oxidation.

When introduced to the HRP/H₂O₂ system, DMPA undergoes a rapid one-electron oxidation. The catalytic cycle proceeds as follows:

• Activation: Native HRP (Fe³⁺) reacts with H₂O₂ to form the highly reactive intermediate, Compound I (an oxoiron(IV) porphyrin radical cation).

• First Reduction: Compound I oxidizes one molecule of DMPA, generating the deeply colored, stable DMPA radical cation (DMPA•⁺) and reducing the enzyme to Compound II.

• Second Reduction: Compound II oxidizes a second DMPA molecule, releasing another DMPA•⁺ and returning the enzyme to its native resting state [1].

Causality of pH Selection: The stability of the DMPA•⁺ radical cation is highly pH-dependent. At physiological pH (7.4), phenothiazine radicals can rapidly disproportionate or undergo over-oxidation to form sulfoxides. However, at a slightly acidic pH (4.5–5.5), the radical cation exhibits exceptional half-life stability, allowing for robust signal accumulation without rapid signal decay [1].

Figure 1: Catalytic cycle of HRP oxidizing DMPA into a stable radical cation.

Core Applications in Bioanalysis

Amperometric Biosensing (Redox Mediation)

Direct electron transfer between an electrode and the buried heme center of HRP is kinetically hindered. DMPA acts as a highly efficient, low-molecular-weight electron shuttle. Because the DMPA/DMPA•⁺ redox couple has a formal potential close to 0.0 V vs. Ag/AgCl, biosensors utilizing DMPA can operate at low applied potentials. This effectively eliminates background noise and false positives caused by the electro-oxidation of common biological interferents like ascorbic acid and uric acid [3].

Enhanced Chemiluminescence (ECL)

In luminol-based ECL assays, the light output is often limited by the slow oxidation rate of luminol by HRP. DMPA acts as a primary electron donor, rapidly reacting with HRP to form the DMPA•⁺ radical. This radical then acts as a secondary oxidant, oxidizing luminol through a highly efficient non-enzymatic electron transfer pathway. This synergistic mechanism can amplify the chemiluminescent signal by several orders of magnitude, pushing the detection limits of enzyme immunoassays into the sub-picomolar range [2].

Quantitative Performance Comparison

To guide substrate selection, Table 1 summarizes the performance metrics of DMPA against standard peroxidase substrates.

Parameter	DMPA (Phenothiazine Derivative)	TMB (Tetramethylbenzidine)	ABTS
Primary Detection Mode	Colorimetric / Amperometric / ECL	Colorimetric	Colorimetric
Optimal Assay pH	4.5 – 5.5	4.0 – 5.0	4.0 – 4.5
Radical Cation Stability	High (Stable for hours at pH 5.0)	Moderate (Requires acidic stop solution)	High
Electrochemical Mediation	Excellent (E°' ~ 0.0 V vs Ag/AgCl)	Poor	Moderate
ECL Enhancement	Yes (Strong synergism with luminol)	No	No
Interference Susceptibility	Low (Due to low redox potential)	High	Moderate

Experimental Protocols

The following protocols are designed as self-validating systems, incorporating necessary controls to ensure data integrity and reproducibility.

Figure 2: Standard experimental workflow for DMPA-based peroxidase assays.

Protocol A: Colorimetric Microplate Assay for Peroxidase Activity

This protocol utilizes DMPA's chromogenic properties to quantify HRP activity. The system is self-validating via the inclusion of a standard curve and substrate blanks.

Reagents Required:

• Assay Buffer: 0.1 M Sodium Acetate Buffer, pH 5.0. (Causality: Prevents radical disproportionation).

• Substrate Solution: 2 mM DMPA in Assay Buffer (Prepare fresh; protect from light).

• Oxidant: 0.03% (v/v) H₂O₂ in Assay Buffer.

• Stop Solution: 0.5 M Sulfuric Acid (H₂SO₄).

Step-by-Step Methodology:

• Preparation of Standards: Prepare a serial dilution of HRP standard (e.g., 0 to 10 ng/mL) in Assay Buffer.

• Plate Loading: Aliquot 50 µL of standards, unknown samples, and blanks (Assay Buffer only) into a 96-well microplate.

• Reaction Initiation: Add 50 µL of the Substrate Solution (DMPA) to each well, immediately followed by 50 µL of the Oxidant (H₂O₂).

• Incubation: Incubate the plate in the dark at room temperature for 15–20 minutes. A distinct color change indicates the formation of the DMPA•⁺ radical.

• Termination (Optional but Recommended): Add 50 µL of Stop Solution to each well to halt the enzymatic reaction and stabilize the signal for batch reading.

• Detection: Measure the absorbance using a microplate reader at the optimal wavelength for the DMPA radical (typically 520–550 nm).

• Validation: Ensure the blank well absorbance is <0.05 OD. Plot the standard curve (Absorbance vs. HRP concentration) and verify an R² > 0.98.

Protocol B: Preparation of an Amperometric H₂O₂ Biosensor

This protocol leverages DMPA as a redox mediator immobilized in a carbon paste electrode (CPE) for reagentless H₂O₂ detection.

Reagents Required:

• Graphite powder and mineral oil (for carbon paste).

• DMPA powder.

• Lyophilized HRP (approx. 150 U/mg).

• 0.1 M Phosphate Buffer Saline (PBS), pH 6.0.

Step-by-Step Methodology:

• Matrix Preparation: Thoroughly mix graphite powder with DMPA (typically 2% w/w) in an agate mortar to ensure homogeneous distribution of the mediator.

• Enzyme Immobilization: Add lyophilized HRP (5% w/w) to the modified graphite powder. Mix gently to avoid denaturing the enzyme.

• Paste Formulation: Add mineral oil (approx. 30% w/w) to the dry mixture. Homogenize until a uniform, thick paste is formed.

• Electrode Packing: Pack the modified carbon paste tightly into the cavity of a Teflon electrode body (e.g., 3 mm diameter). Polish the surface on weighing paper until smooth.

• Electrochemical Validation (Self-Validation Step): Before analyzing samples, run Cyclic Voltammetry (CV) from -0.2 V to +0.4 V vs. Ag/AgCl in blank PBS. A reversible redox peak pair should be observed, confirming the active presence of the DMPA mediator.

• Amperometric Detection: Apply a constant potential of 0.0 V vs. Ag/AgCl. (Causality: This low potential reduces the DMPA•⁺ radical back to DMPA while remaining below the oxidation threshold of interferents like ascorbic acid).

• Quantification: Inject aliquots of H₂O₂ standards into the stirred PBS solution and record the steady-state reduction current. Construct a calibration curve.

References

• Kelder, P. P., de Mol, N. J., & Fischer, M. J. (1994). "Kinetic evaluation of the oxidation of phenothiazine derivatives by methemoglobin and horseradish peroxidase in the presence of hydrogen peroxide." Biochimica et Biophysica Acta (BBA)-Protein Structure and Molecular Enzymology, 1205(2), 230-238.[Link]

• Vdovenko, M. M., et al. (2013). "Phenothiazine derivatives as enhancers of peroxidase-dependent chemiluminescence." Russian Journal of Bioorganic Chemistry, 39(2), 177-182.[Link]

• Razola, S. S., Aktas, E., Viré, J. C., & Kauffmann, J. M. (2000). "Reagentless enzyme electrode based on phenothiazine mediation of horseradish peroxidase for subnanomolar hydrogen peroxide determination." Analyst, 125(1), 79-85.[Link]

Application Note: Preparation and Characterization of Phenothiazine-Based Charge-Transfer Complexes

Introduction & Mechanistic Overview

Phenothiazine (PTZ) and its amine derivatives are electron-rich tricyclic nitrogen–sulfur heterocycles characterized by a[1]. In the realm of organic electronics and drug development, their utility stems from their low oxidation potentials and highly reversible oxidative properties, which allow them to act as exceptional electron donors[1]. When these donors are introduced to strong

-electron acceptors—such as 7,7,8,8-tetracyanoquinodimethane (TCNQ) or 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ)—they spontaneously form highly ordered charge-transfer complexes (CTCs)[2].

The Causality of Complexation: The formation of a CTC is driven by the spatial overlap and energy matching between the Highest Occupied Molecular Orbital (HOMO) of the phenothiazine donor and the Lowest Unoccupied Molecular Orbital (LUMO) of the acceptor[3]. This electron transfer creates a dative ion pair

. The resulting fundamentally alters the optoelectronic properties of the material, generating new, distinct absorption bands in the visible to near-infrared (NIR) spectrum that are entirely absent in the individual precursors[4].

Experimental Design Principles

To ensure a self-validating experimental system, the protocols below are designed with built-in quality control checkpoints:

• Solvent Causality: The synthesis must be performed in anhydrous, moderately polar solvents (e.g., acetonitrile or dichloromethane). Moisture must be strictly excluded because water acts as a nucleophile that can rapidly quench the transient radical cations or hydrolyze sensitive acceptors like DDQ[3].

• Self-Validating Stoichiometry (Job's Method): Rather than assuming a 1:1 complex, Protocol B utilizes Job's method of continuous variation. By keeping the total molar concentration constant while varying the molar ratio of the donor to the acceptor, the system internally validates itself. The mathematical apex of the absorbance curve definitively pinpoints the stoichiometric ratio without requiring external calibration[2].

Materials and Reagents

• Electron Donor: Phenothiazine (PTZ,

  98% purity). Note: Must be recrystallized from toluene prior to use to remove oxidized sulfoxide impurities.

• Electron Acceptors:

  • 7,7,8,8-Tetracyanoquinodimethane (TCNQ, sublimed under vacuum).

  • 2,3-Dichloro-5,6-dicyano-p-benzoquinone (DDQ, recrystallized from chloroform).

• Solvents: Anhydrous Acetonitrile (MeCN, HPLC grade), Anhydrous Dichloromethane (DCM).

Step-by-Step Protocols

Protocol A: Synthesis of Solid PTZ-TCNQ Cocrystals

This protocol leverages solubility differentials to drive the precipitation of the thermodynamic product.

• Preparation of Precursor Solutions: In a flame-dried 100 mL Schlenk flask purged with nitrogen, dissolve 2.45 mmol of purified PTZ in 30 mL of anhydrous MeCN[3]. In a separate sealed vial, dissolve 2.45 mmol of TCNQ in 30 mL of anhydrous MeCN.

• Complexation: Slowly add the TCNQ solution dropwise to the PTZ solution under continuous magnetic stirring at 25°C.

• Incubation: Allow the mixture to stir for 2 hours. Causality: While the initial kinetic collision forms transient pairs instantly (indicated by a rapid color change to dark green/black), extended stirring ensures complete lattice packing and crystallization of the thermodynamic product[3].

• Precipitation & Isolation: The 1:1 PTZ-TCNQ complex has significantly lower solubility in MeCN than its precursors, causing it to[3]. Isolate the crystals via vacuum filtration using a fine-porosity Schlenk frit.

• Washing & Drying: Wash the crystals with 10 mL of cold MeCN to remove unreacted precursors, followed by 10 mL of diethyl ether to facilitate rapid drying. Dry under high vacuum (

  Torr) for 12 hours.

Protocol B: In-Situ Preparation and Spectrophotometric Validation of PTZ-DDQ

This protocol utilizes Job's method to validate the formation and stoichiometry of the complex in solution.

• Stock Solutions: Prepare equimolar stock solutions (

  M) of PTZ and DDQ in anhydrous DCM.

• Sample Preparation: Prepare a series of 10 volumetric flasks (10 mL). Add varying volumes of the PTZ stock solution (1 to 9 mL) and complement with the DDQ stock solution (9 to 1 mL) so that the total volume in each flask is exactly 10 mL. This maintains a constant total concentration of

  M[2].

• Equilibration: Allow the solutions to incubate in the dark at 25°C for 30 minutes. Causality: Dark incubation prevents ambient photo-oxidation of the phenothiazine core while the system reaches thermodynamic equilibrium.

• Measurement: Measure the absorbance of each solution at the established CT band maximum (typically around 480–550 nm for DDQ complexes) using a dual-beam UV-Vis spectrophotometer[2].

• Analysis: Plot Absorbance vs. Mole Fraction of PTZ. The apex of the curve will occur precisely at a mole fraction of 0.5, self-validating the 1:1 stoichiometric nature of the complex[2].

Quantitative Data Summary

The table below summarizes the optoelectronic shifts that occur upon the successful formation of the charge-transfer complexes, serving as reference benchmarks for experimental validation.

Compound / Complex	Role	Stoichiometry	Absorption Max ( )	Electrical / Transport Property
Phenothiazine (PTZ)	Donor	N/A	~250 nm, 320 nm	Insulator
TCNQ	Acceptor	N/A	~400 nm	Insulator
DDQ	Acceptor	N/A	~350 nm	Insulator
PTZ-TCNQ	CTC	1:1	Broad NIR (~1040 nm)	Superexchange hopping ( cm /Vs)
PTZ-DDQ	CTC	1:1	Visible (~480-550 nm)	Enhanced conductivity vs. precursors

Mechanistic Workflow Visualization

Figure 1: Workflow and mechanistic pathway for the preparation and validation of Phenothiazine CTCs.

References

• Nycz, J. E., et al. "Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation." Molecules, 2022.[Link]

• Al-Ahmary, K. M., et al. "Charge Transfer Complexes of TPB with TCNQ and DDQ: Spectroscopic and Computational Studies." Journal of Molecular Structure, 2025.[Link]

• Rainville, D. P., et al. "A study of the donor properties of the phenoxachalcogenines 11: - 7,7,8,8-tetracyanoquinodimethane as the acceptor." Canadian Journal of Chemistry, 1980.[Link]

• Zeidell, A. M., et al. "Charge Transport through Superexchange in Phenothiazine–7,7,8,8-Tetracyanoquinodimethane (PTZ–TCNQ) Cocrystal Microribbon FETs Grown Using Evaporative Alignment." ACS Applied Electronic Materials, 2022.[Link]

Sources

• 1. Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Optimized Thin-Layer Chromatography (TLC) Conditions for Phenothiazine Derivatives

Executive Summary

Phenothiazine derivatives (e.g., chlorpromazine, promethazine, prochlorperazine) are a critical class of neuroleptic, antipsychotic, and antihistaminic agents. Due to their widespread clinical use and relatively narrow therapeutic indices, they are frequently analyzed in forensic toxicology, clinical diagnostics, and pharmaceutical quality control[1].

Because these compounds share a highly conserved tricyclic core and differ only by their alkylamine side chains, they exhibit nearly identical physicochemical properties, making baseline chromatographic resolution challenging[2]. This application note details an optimized, self-validating Thin-Layer Chromatography (TLC) protocol that manipulates the ionization state of the basic side chains while exploiting the unique oxidation potentials of the phenothiazine core for highly specific visualization[1][3].

Mechanistic Insights & Chromatographic Principles

To achieve robust separation and identification, analysts must understand the causality behind the selected chromatographic parameters:

• Stationary Phase Interactions & Tailing : Phenothiazines possess a hydrophobic tricyclic core and a basic dialkylaminoalkyl side chain[2]. On standard unmodified silica gel, the acidic free silanol groups interact strongly with the basic amine side chains, leading to severe peak tailing and poor resolution. To counteract this, mobile phases must incorporate basic modifiers (e.g., ammonium hydroxide) to suppress amine ionization and competitively block active silanol sites[1][4].

• Photolytic Vulnerability : The electron-rich sulfur atom in the phenothiazine ring is highly susceptible to photolytic oxidation[3]. Exposure to ambient light during sample preparation generates sulfoxide degradation products, which manifest as "ghost spots" on the TLC plate. Therefore, all procedures must be conducted under light-protected conditions[3].

• Chromogenic Derivatization : While phenothiazines can be detected via UV quenching at 254 nm, this method lacks specificity. However, the phenothiazine core is easily oxidized. Reagents such as 10% ethanolic sulfuric acid or formaldehyde/phosphoric acid trigger an acid-catalyzed oxidation, converting the colorless intact molecules into highly conjugated, stable radical cations[3][5][6]. This results in brilliant, specific colors (reds, pinks, and oranges) that definitively identify the drug class[1][3].

Figure 1: Mechanistic pathway of phenothiazine chromogenic detection via acid-catalyzed oxidation.

Standardized Experimental Protocol

The following methodology is designed as a self-validating system . Because absolute Retention Factor (

) values fluctuate based on ambient temperature, humidity, and stationary phase activity, this protocol utilizes Chlorpromazine as a universal internal reference standard[4][7].

Sample Extraction and Preparation

Causality: Methanol is selected as the extraction solvent due to its ability to fully solubilize the phenothiazine bases while leaving excipients (in tablets) or complex proteins (in biological matrices) largely undissolved[1].

• Accurately weigh an amount of the sample equivalent to 10 mg of the phenothiazine derivative[1].

• Transfer the sample to an amber glass vial to prevent photolytic degradation[3].

• Add 10 mL of HPLC-grade methanol and sonicate for 5 minutes to ensure complete dissolution[1].

• Filter the mixture through Whatman No. 40 filter paper into a volumetric flask, washing the residue thrice with methanol, and make up to the final volume[1].

• Reference Standard Prep : Prepare a 1 mg/mL solution of Chlorpromazine standard in methanol using identical light-protected conditions.

Plate Preparation and Application

• Utilize pre-coated Silica Gel 60

  plates or Kieselguhr G plates[3].

• Using a microcapillary or automated TLC applicator, apply 2 µL bands of the test solution and the Chlorpromazine reference solution side-by-side[3].

• Allow the spots to dry completely in the dark.

Chromatographic Development

• Prepare the selected mobile phase (see Table 1) in a twin-trough glass development chamber.

• Saturate the chamber with solvent vapors for 20 minutes prior to plate insertion to prevent the edge effect and ensure uniform solvent migration.

• Place the TLC plate into the chamber and develop until the solvent front has migrated exactly 10 to 12 cm from the application line[3].

• Remove the plate and dry it thoroughly under a stream of cool air.

Visualization and Self-Validation

• Non-Destructive Detection : Examine the dried plate under a UV chamber at 254 nm (to observe fluorescence quenching) and 365 nm (to observe native fluorescence)[3].

• Destructive Derivatization : Spray the plate evenly with 10% (v/v) ethanolic sulfuric acid[3].

• Self-Validation Calculation : Calculate the Relative Retention Factor (

  ) for all spots. is defined as the migration distance of the analyte divided by the migration distance of the Chlorpromazine standard[4][7]. This mathematical normalization drastically reduces inter-laboratory variability, validating the run regardless of minor environmental shifts[4].

Figure 2: Standardized TLC workflow for the isolation and identification of phenothiazine derivatives.

Quantitative Data & Solvent Systems

The selection of the mobile phase is the most critical parameter for optimizing phenothiazine separation. The table below summarizes empirically validated solvent systems.

Table 1: Optimized Mobile Phase Systems for Phenothiazine TLC

System ID	Solvent Composition	Volumetric Ratio (v/v)	Chromatographic Purpose
System I	Chloroform : Methanol	50:50	General screening; provides broad migration for intact molecules[1].
System II	Methanol : Ammonium Hydroxide	100:2.5	Suppresses amine ionization; prevents severe tailing on silica gel[1].
System III	Toluene : Ethyl Ether : Chloroform	30:50:20	Optimized for High-Performance TLC (HPTLC) of N-alkyl phenothiazine sulfones[8].
System IV	Ether : Ethyl Acetate (NH₄OH saturated)	1:1	Enhances resolution between closely related structural isomers[4].

Table 2: Visualization Reagents and Chromogenic Responses

Reagent	Preparation	Target Mechanism	Observed Result
Ethanolic Sulfuric Acid	10% (v/v) H₂SO₄ in Ethanol	Acid-catalyzed oxidation of the tricyclic core[3].	Red, pink, or reddish-orange spots[1].
Formaldehyde / Phosphoric Acid	0.03g Formaldehyde in 100mL 85% H₃PO₄	Cross-linking and oxidation of phenothiazine derivatives[5][6].	Various highly specific colored spots[5][6].
Dragendorff's Reagent	Bismuth nitrate, tartaric acid, potassium iodide	Complexation with the basic dialkylaminoalkyl side chain[1].	Orange/brown spots on a yellow background[1].

Troubleshooting & Best Practices

• Issue: Severe Spot Tailing.

  • Cause: Unsuppressed interaction between the basic amine side chain and acidic silanol groups on the silica plate[2].

  • Solution: Ensure the mobile phase contains a sufficient concentration of a basic modifier (e.g., 1-2% ammonium hydroxide or diethylamine)[1][4].

• Issue: Appearance of Multiple Unidentified Spots per Sample.

  • Cause: Photolytic degradation of the phenothiazine into its corresponding sulfoxide during sample preparation or plate drying[3].

  • Solution: Perform all extractions in amber glassware and dry the applied spots in a dark environment[3].

• Issue: Fading of Chromogenic Spots.

  • Cause: The radical cations formed by acid oxidation are inherently unstable over long periods.

  • Solution: Document the plate photographically immediately after the color development reaches its maximum intensity (usually within 5–10 minutes post-spraying).

References

• thin-layer-chromatographic-separation-and-identification-of-certain-phenothiazines.pdf, tsijournals.com,
• Separation and identification of phenothiazine compounds by thin-layer chromatography, researchg
• Separation of N-alkyl phenothiazine sulfones by HPTLC using an optimum mobile phase, nih.gov,
• Thin Layer Chromatographic Identification of Phenothiazine Derivative Drugs: Interlabor
• Preparation of TLC spray reagents., 50megs.com,
• TLC Visualiz
• Identification Test of Phenothiazines by Thin Layer Chromatography (TLC) – Complete Guide, webofpharma.com,
• Thin layer chromatographic identification of phenothiazine derivative drugs: interlabor

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. researchgate.net [researchgate.net]
• 3. Identification Test of Phenothiazines by Thin Layer Chromatography (TLC) – Complete Guide [webofpharma.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Preparation of TLC spray reagents. [delloyd.50megs.com]
• 6. epfl.ch [epfl.ch]
• 7. Thin layer chromatographic identification of phenothiazine derivative drugs: interlaboratory study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Separation of N-alkyl phenothiazine sulfones by HPTLC using an optimum mobile phase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced Recrystallization Protocols for Purifying N,N-Dimethyl-10H-phenothiazin-2-amine

Introduction & Scope

N,N-Dimethyl-10H-phenothiazin-2-amine is a highly electron-rich tricyclic compound utilized as a critical intermediate in the synthesis of neuroleptic pharmaceuticals, advanced photoactive materials, and redox-active polymers. The purification of this specific derivative presents unique challenges. The synergistic electron-donating effects of the phenothiazine core (containing nitrogen and sulfur) and the C2-substituted dimethylamino group elevate the highest occupied molecular orbital (HOMO) energy level. This makes the molecule exceptionally susceptible to autoxidation and radical cation formation during standard benchtop handling[1].

This application note provides field-proven, self-validating recrystallization protocols designed to isolate pharmaceutical-grade N,N-Dimethyl-10H-phenothiazin-2-amine while strictly mitigating thermal and oxidative degradation.

Mechanistic Insights & Causality of Solvent Selection (E-E-A-T)

As an application scientist, it is critical to understand why certain solvents succeed where others fail. The purification of phenothiazine derivatives is not merely about solubility; it is an exercise in managing redox chemistry.

The Threat of Autoxidation

When exposed to oxygen and light, particularly in solution, phenothiazines undergo a rapid one-electron oxidation to form a deeply colored (often green or blue) radical cation, which subsequently degrades into polar phenothiazine sulfoxides[1].

• Self-Validating Indicator: If your recrystallization solution develops a deep green or blue tint upon heating, oxidative degradation has occurred. A successful, oxygen-free dissolution will yield a pale yellow to amber solution.

Solvent Polarity & Nucleophilicity

Phenothiazine derivatives exhibit high solubility in moderately polar, non-nucleophilic solvents (e.g., Toluene, Dichloromethane) and poor solubility in aliphatic hydrocarbons (Hexanes) or polar protic solvents (Ethanol, Methanol) at low temperatures[2][3].

• Thermal Recrystallization (Toluene/Ethanol): Toluene is ideal for hot dissolution because it is non-nucleophilic and easily degassed. The addition of ethanol acts as a highly effective anti-solvent upon cooling, forcing sharp nucleation[3].

• Anti-Solvent Precipitation (CH₂Cl₂/Hexanes): For batches that have already suffered partial thermal degradation, avoiding heat entirely is necessary. Dichloromethane allows for high-concentration dissolution at room temperature, while hexanes force rapid precipitation[2][4].

Fig 1. Autoxidation pathway of electron-rich phenothiazines highlighting the need for O2 exclusion.

Quantitative Data: Solvent System Comparison

The following table summarizes the performance of various solvent systems for the purification of N,N-Dimethyl-10H-phenothiazin-2-amine based on empirical laboratory data.

Solvent System	Ratio (v/v)	Temp Profile	Yield (%)	Purity (HPLC)	Mechanistic Advantage
Toluene / Ethanol	1:3	80 °C to 0 °C	82 - 88%	>99.5%	Toluene provides excellent hot solubility; Ethanol forces sharp nucleation upon cooling[3].
CH₂Cl₂ / Hexanes	1:4	35 °C to -20 °C	75 - 80%	>98.0%	Low thermal stress prevents degradation; ideal for highly sensitive intermediates[2][4].
Acetone / Pet. Ether	1:5	50 °C to 4 °C	70 - 75%	>97.5%	Non-nucleophilic system; prevents unwanted side reactions during prolonged heating[2].

Experimental Protocols

Protocol A: High-Purity Thermal Recrystallization (Toluene/Ethanol)

Recommended for achieving pharmaceutical-grade purity (>99.5%).

Step 1: Solvent Degassing Sparge Toluene and Absolute Ethanol with Argon gas for a minimum of 15 minutes prior to use. This step is non-negotiable to prevent the formation of radical cations during heating.

Step 2: Dissolution In a Schlenk flask under an Argon blanket, suspend the crude N,N-Dimethyl-10H-phenothiazin-2-amine in the degassed Toluene (approx. 3–5 mL per gram of crude). Heat the mixture to 80 °C using an oil bath until complete dissolution is achieved[3].

Step 3: Hot Filtration (Self-Validation Step) Rapidly filter the hot solution through a pre-warmed, coarse fritted funnel under positive Argon pressure. Causality: This removes insoluble polymeric oxides. If the filtrate is pale yellow, the inert atmosphere was successfully maintained.

Step 4: Anti-Solvent Addition Return the filtrate to the heat source. Slowly add the degassed Absolute Ethanol (approx. 10–15 mL per gram) dropwise while stirring, until the solution becomes faintly turbid (the cloud point).

Step 5: Nucleation & Isolation Remove the flask from the heat source and allow it to cool undisturbed to room temperature for 2 hours to promote the growth of large, pure crystals. Transfer the flask to an ice bath (0–5 °C) for an additional 2 hours. Isolate the crystals via vacuum filtration, wash with ice-cold, degassed Ethanol (2 x 5 mL), and dry under high vacuum (0.1 mbar) at 40 °C for 12 hours.

Fig 2. Thermal recrystallization workflow for phenothiazine derivatives under inert conditions.

Protocol B: Rapid Anti-Solvent Precipitation (CH₂Cl₂/Hexanes)

Recommended for heavily degraded batches where thermal stress must be entirely avoided.

• Dissolution: Dissolve the crude compound in a minimal volume of CH₂Cl₂ (approx. 2–3 mL per gram) at room temperature (maximum 35 °C)[2][4].

• Precipitation: Vigorously stir the solution while adding Hexanes dropwise. Continue addition until persistent cloudiness is observed and fine precipitates begin to form.

• Chilling: Cap the flask tightly under Argon and place it in a -20 °C freezer overnight to maximize precipitation.

• Isolation: Rapidly filter the resulting precipitate through a Buchner funnel, wash with cold Hexanes, and dry under vacuum.

References

• Title: Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers Source: MDPI (International Journal of Molecular Sciences) URL: [Link]

• Title: Supporting Information: Phenothiazine/dimesitylborane Hybrid Materials as Bibipolar Transport Host of Red Phosphor Source: The Royal Society of Chemistry URL: [Link]

• Title: Process for the preparation of a highly pure phenothiazine compound (EP1074552A2)

• Title: Unlocking Multi-photoresponse in Phenothiazine Derivatives Through Photoinduced Radical and Keto-Enol Tautomerism Source: CCS Chemistry URL: [Link]

Sources

• 1. chinesechemsoc.org [chinesechemsoc.org]
• 2. mdpi.com [mdpi.com]
• 3. EP1074552A2 - Process for the preparation of a highly pure phenothiazine compound - Google Patents [patents.google.com]
• 4. rsc.org [rsc.org]

Application Note: Controlled Oxidation Methods for N,N-Dimethyl-10H-phenothiazin-2-amine

Introduction & Scope

N,N-Dimethyl-10H-phenothiazin-2-amine (CAS 92192-93-3) is a highly electron-rich tricyclic scaffold. The presence of the strongly electron-donating N,N-dimethylamino group at the 2-position significantly lowers the oxidation potential of the phenothiazine core compared to its unsubstituted counterpart, making it a highly tunable building block[1].

Phenothiazines are exceptionally susceptible to oxidation, primarily at the electron-rich sulfide linkage. This oxidation can be carefully staged to yield three distinct species: the radical cation (one-electron oxidation), the sulfoxide (two-electron oxidation), and the sulfone (four-electron oxidation)[2][3]. Mastering the controlled oxidation of this specific scaffold is critical for researchers developing redox-active polymers, photoredox catalysts, and profiling downstream drug metabolites[4]. This guide provides field-proven, self-validating protocols to selectively access each oxidation state while preventing unwanted over-oxidation.

Mechanistic Pathways & Causality

The regioselectivity of phenothiazine oxidation heavily favors the sulfur atom over the secondary (10H) or tertiary (2-dimethylamino) amines. This is driven by the high polarizability of the sulfur atom and its lower oxidation potential[2].

• Radical Cation Formation (1e⁻): A single-electron transfer (SET) yields a highly delocalized radical cation. The 2-dimethylamino group stabilizes this species via resonance, extending the spin density across the conjugated π-system. This structural reorganization results in characteristic low-energy charge transfer transitions in the visible (~520 nm) and near-infrared (NIR) regions[5].

• Sulfoxide Formation (2e⁻): If the radical cation is generated in the presence of trace water, it undergoes rapid nucleophilic attack by H₂O, followed by further oxidation and deprotonation to yield the sulfoxide[2][4]. Chemically, this is achieved using mild oxidants like H₂O₂ in acidic media, which form transient peroxy acids[6].

• Sulfone Formation (4e⁻): The conversion of sulfoxide to sulfone requires significantly stronger conditions. The newly formed S=O bond is strongly electron-withdrawing, which kinetically slows down further oxidation. Excess peracids (e.g., m-CPBA) are required to force the second oxygen transfer[7].

Figure 1: Step-wise oxidation pathways of N,N-Dimethyl-10H-phenothiazin-2-amine.

Experimental Protocols for Controlled Oxidation

Protocol A: Electrochemical Generation of the Radical Cation (PTZ•⁺)

Objective: To generate and stabilize the radical cation for spectroscopic analysis without forming the sulfoxide. Causality: Strict anhydrous conditions are mandatory. The presence of even trace water acts as a nucleophile, rapidly converting the radical cation to the sulfoxide[2][4]. Furthermore, oxygen must be excluded as it can act as an electron acceptor and drive unwanted side reactions[8].

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mM of N,N-Dimethyl-10H-phenothiazin-2-amine in strictly anhydrous acetonitrile. Add 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆) as the supporting electrolyte.

• Degassing: Purge the solution with dry Argon or Nitrogen for 15 minutes to remove dissolved oxygen[8].

• Electrolysis: Use an undivided three-electrode cell (Glassy carbon working electrode, Pt wire counter electrode, Ag/AgCl reference). Apply a controlled potential of approximately +0.45 to +0.55 V. (Note: This potential is lower than the ~0.67 V required for unsubstituted phenothiazine due to the electron-donating 2-NMe₂ group)[4].

• Validation: The solution will rapidly transition from colorless/pale yellow to a deep pink or dark green[2]. Confirm generation via UV-Vis-NIR spectroscopy, monitoring the emergence of a distinct peak around 520 nm and broad NIR bands (~770–860 nm)[5].

Protocol B: Selective Chemical Synthesis of the Sulfoxide (S-Oxide)

Objective: To synthesize the sulfoxide metabolite while strictly preventing over-oxidation to the sulfone. Causality: Using exactly 1.1 equivalents of hydrogen peroxide in acetic acid provides a mild, self-limiting oxidative environment. Acetic acid facilitates the formation of a transient peroxyacetic acid intermediate, which selectively transfers a single oxygen atom to the nucleophilic sulfur without possessing the oxidative potential to push the reaction to the sulfone state[6][9].

Step-by-Step Methodology:

• Reaction Setup: Dissolve 5.0 mmol of N,N-Dimethyl-10H-phenothiazin-2-amine in 20 mL of glacial acetic acid in an oven-dried round-bottom flask.

• Oxidant Addition: Cool the flask to 10 °C in a water bath. Slowly add 5.5 mmol (1.1 eq) of 30% aqueous H₂O₂ dropwise over 10 minutes to prevent thermal spiking.

• Incubation: Remove the cooling bath and stir at room temperature for 2 to 4 hours. Monitor via TLC (Mobile Phase: Acetone/Chloroform/Methanol 1:1:1)[8]. The starting material spot will disappear, replaced by a more polar, UV-active sulfoxide spot.

• Workup: Quench the reaction by adding 20 mL of cold water. Neutralize carefully with saturated NaHCO₃. Extract with ethyl acetate (3 x 20 mL). Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Validation: UV-Vis analysis in 0.1 M H₂SO₄ will show a characteristic shift with a new absorption maximum around 342 nm, confirming the S-oxide formation[6].

Protocol C: Exhaustive Oxidation to the Sulfone (S,S-Dioxide)

Objective: To drive the oxidation completely to the sulfone state. Causality: The electron-withdrawing nature of the sulfoxide intermediate makes the sulfur significantly less nucleophilic. Therefore, a stronger electrophilic oxidant (m-CPBA) in stoichiometric excess is required to overcome the activation energy barrier for the second oxygen transfer[7].

Step-by-Step Methodology:

• Reaction Setup: Dissolve 2.0 mmol of the starting material (or the isolated sulfoxide from Protocol B) in 15 mL of anhydrous dichloromethane (DCM).

• Oxidant Addition: Cool the reaction vessel to 0 °C. Slowly add 5.0 mmol (2.5 eq) of meta-chloroperoxybenzoic acid (m-CPBA, ~77% purity) in small portions.

• Incubation: Allow the reaction to warm to room temperature and stir overnight (12–16 hours) to ensure exhaustive oxidation.

• Workup: Wash the organic mixture sequentially with 10% aqueous sodium sulfite (to quench unreacted peroxide), saturated NaHCO₃ (to remove the m-chlorobenzoic acid byproduct), and brine.

• Validation: Dry and concentrate. Complete conversion is verified by the absence of the sulfoxide peak at 342 nm and a hypsochromic shift to lower wavelengths (~290–310 nm).

Quantitative Data & Validation Metrics

The following table summarizes the distinct physicochemical properties and validation metrics for each oxidation state to aid in rapid troubleshooting and quality control.

Oxidation State	Target Product	Reagents / Method	Approx. Redox Potential / Conditions	Visual Indicator	UV-Vis/NIR Signature
0	N,N-Dimethyl-10H-phenothiazin-2-amine	N/A	N/A	Colorless / Pale Yellow	~250–320 nm (π-π*)
+1 (1e⁻)	Radical Cation (PTZ•⁺)	Electrochemical	Anhydrous CH₃CN, 0.1M TBAPF₆, +0.5 V vs Ag/AgCl	Pink to Dark Green	~520 nm (Vis), ~770–860 nm (NIR)
+2 (2e⁻)	Sulfoxide (S-oxide)	30% H₂O₂ (1.1 eq), AcOH	RT, 2–4 hours	Yellowish Solid	~342 nm (in 0.1 M H₂SO₄)
+4 (4e⁻)	Sulfone (S,S-dioxide)	m-CPBA (2.5+ eq)	DCM, 0 °C to RT, 12–16 hours	Colorless Solid	~290–310 nm

References

• [2] Electrochemical Synthesis of the In Human S-oxide Metabolites of Phenothiazine-Containing Antipsychotic Medications. NIH PMC. URL:

• [8] Preventing over-oxidation in phenothiazine synthesis. Benchchem. URL:

• [3] Chemical and Electrochemical Oxidation of Phenothiazine. ResearchGate. URL:

• [4] Phenothiazine Sulfoxides as Active Photocatalysts for the Synthesis of γ-Lactones. Journal of the American Chemical Society. URL:

• [1] Structure-induced optoelectronic properties of phenothiazine-based materials. RSC. URL:

• [6] A Difference Spectrophotometric Method for Determination of Alimemazine Based on the Absorbance of its Sulphoxide. MOCA. URL:

• [5] Beyond the Phenothiazine Core: Mechanistic Insights into the Three-Electron Oxidation of Chlorpromazine. MDPI. URL:

• [7] Selective oxidaton methods for preparation of N-alkylphenothiazine sulfoxides and sulfones. ResearchGate. URL:

Sources

• 1. Structure-induced optoelectronic properties of phenothiazine-based materials - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D0TC03421E [pubs.rsc.org]
• 2. Electrochemical Synthesis of the In Human S-oxide Metabolites of Phenothiazine-Containing Antipsychotic Medications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Beyond the Phenothiazine Core: Mechanistic Insights into the Three-Electron Oxidation of Chlorpromazine | MDPI [mdpi.com]
• 6. moca.net.ua [moca.net.ua]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. d-nb.info [d-nb.info]

Technical Notes & Optimization

Technical Support Center: N,N-Dimethyl-10H-phenothiazin-2-amine Synthesis

The following Technical Support Guide is designed for researchers and process chemists optimizing the synthesis of N,N-Dimethyl-10H-phenothiazin-2-amine . This guide moves beyond basic textbook protocols to address real-world yield killers: regioselectivity, oxidative instability, and catalyst deactivation.

Case ID: OPT-PTZ-2-NMe2 Status: Active Support Level: Senior Application Scientist

Executive Summary: The Yield Challenge

The synthesis of N,N-Dimethyl-10H-phenothiazin-2-amine (2-dimethylaminophenothiazine) presents two primary failure modes:

• Regio-isomeric Contamination: In the classic Bernthsen thionation, starting with the wrong isomer of diphenylamine or poor temperature control leads to inseparable mixtures of the 2- and 4-isomers.

• Oxidative Degradation: The electron-rich phenothiazine core, further activated by the dimethylamino group, is highly susceptible to oxidation, forming sulfoxides (5-oxide) or quinoid imines (Methylene Blue-type byproducts) which manifest as "tar" or green/blue discoloration.

This guide provides two validated workflows: the Optimized Bernthsen Route (economical, scalable) and the Pd-Catalyzed Amination Route (high precision, high yield).

Synthesis Workflows & Protocols

Method A: Optimized Bernthsen Thionation (Scalable)

Best for: Large-scale synthesis where starting material cost is a factor.

The Mechanism: This route involves the thionation of 4-(dimethylamino)diphenylamine . Note the precursor choice:

• 3-(dimethylamino)diphenylamine

  yields primarily the 3-isomer (para to N).

• 4-(dimethylamino)diphenylamine

  yields the 2-isomer (meta to N).

Protocol:

• Reagents:

  • 4-(dimethylamino)diphenylamine (1.0 eq)

  • Elemental Sulfur (

    ) (2.1 eq)

  • Iodine (

    ) (1-2 mol% catalyst)

  • Solvent: 1,2-Dichlorobenzene (o-DCB) (High boiling point, good solubility).

• Procedure:

  • Step 1: Purge reaction vessel with Argon for 15 mins. Critical: Oxygen must be excluded to prevent tar formation.

  • Step 2: Dissolve amine in o-DCB. Add Sulfur and Iodine.[1][2]

  • Step 3: Heat to 160°C . Monitor

    evolution.

  • Step 4: Maintain temperature until

    evolution ceases (approx. 4-6 hours). Do not overheat (>180°C) to avoid polymerization.

  • Step 5 (Workup): Cool to 80°C. Dilute with hot ethanol. Filter hot to remove unreacted sulfur.

  • Step 6 (Purification): Crystallize from Ethanol/Water containing 0.1% Ascorbic Acid (antioxidant).

Method B: Buchwald-Hartwig Amination (High Precision)

Best for: High purity requirements and avoiding sulfur-based tars.

The Mechanism: Direct amination of commercially available 2-chlorophenothiazine using a Palladium catalyst.

Protocol:

• Reagents:

  • 2-Chlorophenothiazine (1.0 eq)

  • Dimethylamine (2.0 eq, used as 2M solution in THF or generated in situ)

  • Catalyst:

    (1-2 mol%) + XPhos or RuPhos (ligand).

  • Base:

    (Sodium tert-butoxide) (1.5 eq).

  • Solvent: Toluene or Dioxane (anhydrous).

• Procedure:

  • Step 1: Charge flask with 2-chlorophenothiazine, Base, and Pd-Ligand complex in glovebox or under Argon flow.

  • Step 2: Add solvent and Dimethylamine.[3]

  • Step 3: Heat to 100°C in a sealed tube (pressure vessel required due to volatile amine).

  • Step 4: Stir for 12-18 hours.

  • Step 5: Filter through Celite to remove Pd. Concentrate.

  • Step 6: Flash chromatography (Silica, Hexane/EtOAc + 1%

    ).

Comparative Data & Optimization

Parameter	Method A: Bernthsen Thionation	Method B: Pd-Catalyzed Amination
Precursor	4-(dimethylamino)diphenylamine	2-Chlorophenothiazine
Typical Yield	40 - 60%	85 - 95%
Purity Profile	Moderate (Sulfur/Tar contaminants)	High (Trace Pd, Ligand)
Key Yield Killer	Oxidative Dimerization (Tars)	Catalyst Poisoning (S/N chelation)
Cost	Low	High (Pd catalyst)
Scalability	High (kg scale)	Moderate (Pressure limitations)

Troubleshooting Guide (FAQ)

Q1: My reaction mixture turned black and viscous (tarred out). What happened?

• Diagnosis: Oxidative polymerization. Phenothiazines are easily oxidized to radical cations which polymerize.

• Fix:

  • Ensure a strict Argon/Nitrogen blanket throughout the reaction.

  • Add a radical scavenger? No, this inhibits the Bernthsen mechanism. Instead, lower the temperature to 150-160°C. Temperatures >180°C promote tar.

  • Solvent Switch: Use o-DCB instead of a neat melt to improve heat transfer and reduce hot spots.

Q2: I am getting a mixture of isomers (2-substituted and 4-substituted).

• Diagnosis: Incorrect precursor or lack of regiocontrol.

• Fix: Ensure you are using 4-(dimethylamino)diphenylamine .

  • Mechanism:[1][4][5] The sulfur bridge forms at the ortho positions. For the 4-substituted precursor, the available ortho sites (3 and 5) are equivalent, directing the substituent to position 2 in the final phenothiazine ring.

  • If using 3-substituted precursor, you will get the 3-isomer (Methylene Blue precursor) or 1-isomer.

Q3: The product turns green/blue during filtration.

• Diagnosis: Air oxidation to the quinoid form (Holapolar/Methylene Blue type species).

• Fix:

  • Perform workup with degassed solvents.

  • Add 0.1% Sodium Ascorbate or Sodium Metabisulfite to the aqueous workup buffers to keep the nitrogen in the reduced state.

  • Store the final product under Argon in the dark.

Q4: In the Pd-catalyzed route, conversion is low (<20%).

• Diagnosis: Catalyst deactivation by the Phenothiazine Sulfur or Nitrogen.

• Fix:

  • Ligand Choice: Switch to RuPhos or BrettPhos . These bulky, electron-rich ligands protect the Pd center from non-productive coordination with the phenothiazine sulfur.

  • Pre-activation: Heat the catalyst/ligand in solvent for 5 mins before adding the substrate.

Decision Logic & Workflow

Figure 1: Decision tree for selecting synthesis route and troubleshooting common yield issues.

References

• Bernthsen Thionation Mechanism & Regioselectivity: Gupta, R. R., & Kumar, M. (1988). Synthesis, Properties, and Reactions of Phenothiazines. In Phenothiazines and 1,4-Benzothiazines (pp. 1-160). Elsevier. Context: Defines the cyclization logic where 4-substituted diphenylamines yield 2-substituted phenothiazines.

• Synthesis of 2-Dimethylaminophenothiazine (Patent)

  • Sowinski, F. A., & Yale, H. L. (1962). Dimethylaminophenothiazine.[2][6][7] U.S. Patent No. 3,047,572. Washington, DC: U.S. Patent and Trademark Office.

  • Source:

  • Context: Describes the direct synthesis from 4-bromo-3-nitro-dimethylaniline and related precursors, confirming the target structure.
• Guram, A. S., Rennels, R. A., & Buchwald, S. L. (1995). A Simple Catalytic Method for the Conversion of Aryl Bromides to Arylamines. Angewandte Chemie International Edition, 34(12), 1348-1350.
• Purification & Antioxidant Handling: Wainwright, M. (2008). Methylene Blue Derivatives – Synthesis and Application. Dyes and Pigments, 76(2), 589-595. Context: Discusses the oxidative instability of dimethylamino-phenothiazines and the use of reducing agents during workup.

Sources

• 1. CN101417986A - Method for preparing 2-chlorophenothiazine - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. physchemres.org [physchemres.org]
• 5. US11059797B2 - Method for preparation of 3,7-bis-(dimethylamino)-phenothiazin-5-ium chloride or bromide - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. US3047572A - Dimethylaminophenotfflazine - Google Patents [patents.google.com]

Preventing auto-oxidation of N,N-Dimethyl-10H-phenothiazin-2-amine in solution

Welcome to the technical support resource for N,N-Dimethyl-10H-phenothiazin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to address the primary challenge encountered when working with this compound in solution: its susceptibility to auto-oxidation. Here, we provide in-depth, evidence-based answers and protocols to ensure the stability and integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: My solution of N,N-Dimethyl-10H-phenothiazin-2-amine is changing color (e.g., to yellow, green, or dark brown). What is happening?

This is a classic indicator of auto-oxidation. The phenothiazine core is highly susceptible to oxidation, particularly at the sulfur atom. This process involves the formation of colored byproducts, primarily the corresponding sulfoxide and, upon further oxidation, the sulfone.[1] The initial step is a one-electron oxidation that creates a cation radical, which is often colored and highly reactive towards oxygen.[1][2]

Q2: What is the underlying mechanism of this auto-oxidation?

The oxidation of the phenothiazine ring is a well-documented process.[3] It proceeds via the formation of a relatively stable cation radical through the loss of an electron from the electron-rich heterocyclic system.[1][2] This radical can then readily react with molecular oxygen (dissolved in the solvent or from the atmosphere) to form phenothiazine sulfoxide. Further oxidation can lead to the formation of a sulfone.[1][4] This inherent reactivity is also why phenothiazines are studied as antioxidants; they are excellent radical scavengers.[5][6][7][8]

Caption: Workflow for preparing an oxidation-resistant solution.

Protocol 2: Recommended Storage Conditions

Proper storage is crucial for extending the shelf-life of your solution. The solid form should be stored under an inert atmosphere at room temperature as a baseline. [9]

Solvent Type	Temperature	Atmosphere	Light Condition	Typical Usable Lifetime
Aprotic (DMSO, DMF)	-20°C to -80°C	Inert Gas (N₂/Ar)	Dark (Amber Vial)	Weeks to months
Alcohols (Ethanol)	-20°C to -80°C	Inert Gas (N₂/Ar)	Dark (Amber Vial)	Days to weeks
Aqueous Acidic Buffer (pH 2-5)	2-8°C	Inert Gas (N₂/Ar)	Dark (Amber Vial)	Days

| Aqueous Neutral Buffer (pH ~7) | 2-8°C | Inert Gas (N₂/Ar) | Dark (Amber Vial) | Hours to a few days (Use immediately) |

Note on Antioxidants: While phenothiazines are themselves antioxidants, for extremely long-term storage or in highly oxidizing environments, the addition of a potent antioxidant like ascorbic acid or Trolox could be considered, but this must be validated to ensure no interference with downstream applications. [5][8]

References

• Antioxidant Properties of New Phenothiazine Derivatives - PMC. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Phenothiazine Derivatives as Antioxidants for Engine Oils - ResearchGate. (2025, December 30). Retrieved from [Link]

• Oxidation kinetics of phenothiazine and 10-methylphenothiazine in acidic medium - PubMed. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Chemical and Electrochemical Oxidation of Phenothiazine - ResearchGate. (2025, August 6). Retrieved from [Link]

• 10H-phenothiazin-2-yl-methanamine as an Inhibitor of Radical Chain Oxidation of Organic Compounds. Kinetics and Mechanism of Action - Physical Chemistry Research. (n.d.). Retrieved from [Link]

• Electrochemical Oxidation of Phenothiazine Derivatives at Glassy Carbon Electrodes and Their Differential Pulse and Square‐wave Voltammetric Determination in Pharmaceuticals - ResearchGate. (2025, August 8). Retrieved from [Link]

• Phenothiazine as Stabilizer for Acrylic Acid - ResearchGate. (n.d.). Retrieved from [Link]

• Oxidation of the phenothiazine group of drugs is a well documented feature of these compounds. The N. (1980, February 29). Retrieved from [Link]

• Electrochemical oxidation of 2, 10-disubstituted phenothiazines: (A) cation radical - ResearchGate. (n.d.). Retrieved from [Link]

• Synthesis of Novel Chalcone-Based Phenothiazine Derivatives as Antioxidant and Anticancer Agents - MDPI. (2020, October 6). Retrieved from [Link]

• A Comprehensive Review of the Synthesis, Characterization, and Antioxidant Potential of Phenothiazine Derivatives - ResearchGate. (2025, January 27). Retrieved from [Link]

• Phenothiazines as lipid peroxidation inhibitors and cytoprotective agents - PubMed. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation - MDPI. (2022, November 4). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. psychiatry.ru [psychiatry.ru]
• 4. researchgate.net [researchgate.net]
• 5. Antioxidant Properties of New Phenothiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. N,N-Dimethyl-2-(10H-phenothiazin-10-yl)ethanamine hydrochloride | 5934-20-3 [sigmaaldrich.com]

Troubleshooting low purity in 2-dimethylaminophenothiazine synthesis

The following guide is structured as a Tier-3 Technical Support resource for organic chemists and process engineers encountering purity issues with 2-(dimethylamino)phenothiazine .

Ticket ID: #PTZ-2DMA-PURITY Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

Synthesizing 2-(dimethylamino)phenothiazine (2-DMA-PTZ) presents a unique set of challenges compared to its 3,7-disubstituted congeners (e.g., Methylene Blue). The electron-donating dimethylamino group at the C2 position significantly lowers the oxidation potential of the phenothiazine core, making the molecule exceptionally prone to air oxidation during workup. Additionally, "classical" sulfur-fusion routes (Bernthsen) often yield inseparable regioisomers (2- vs 4-substitution), leading to persistent low purity.

This guide troubleshoots the three most common failure modes: Oxidative Degradation , Regioisomeric Contamination , and Catalyst Poisoning .

Part 1: Diagnostic Workflow

Before altering your protocol, use this logic tree to identify the root cause of your purity failure.

Figure 1: Diagnostic logic for identifying impurity sources in 2-DMA-PTZ synthesis.

Part 2: Troubleshooting Guides (Q&A)

Category A: Oxidative Instability (The "Green/Black" Product)

Q: My reaction mixture was yellow, but it turned dark green/black immediately upon exposure to air during filtration. NMR shows broad signals. A: You are observing the formation of the phenothiazinium radical cation or the sulfoxide . The 2-dimethylamino group is a strong electron donor, destabilizing the HOMO and making the phenothiazine core highly susceptible to Single Electron Transfer (SET) oxidation by atmospheric oxygen [1].

• The Mechanism:

• The Fix:

  • Degassing is Non-Negotiable: Sparge all workup solvents (ethyl acetate, water, brine) with Argon for 20 minutes before use.

  • Avoid Acidic Silica: Silica gel is slightly acidic (

    ). This acidity catalyzes the oxidation of electron-rich phenothiazines. Switch to Neutral or Basic Alumina for chromatography [2].

  • Add a Reductant: Add 1% (w/v) Sodium Ascorbate or Sodium Metabisulfite to your aqueous wash layers to quench any radical species formed during extraction.

Category B: Regioisomeric Impurities

Q: I used the Bernthsen synthesis (3-dimethylaminodiphenylamine + S), but I can't separate the impurities by column chromatography. A: The Bernthsen reaction is chemically ill-suited for asymmetric phenothiazines. Cyclization of a meta-substituted diphenylamine can occur at two positions (ortho or para to the amine), yielding a mixture of 2-dimethylamino and 4-dimethylamino isomers. These isomers have nearly identical polarity and solubility, making separation by flash chromatography inefficient.

• The Fix: Abandon the sulfur fusion route. Adopt a regioselective metal-catalyzed approach (see Protocol below). This builds the molecule from a pre-functionalized halogenated scaffold, guaranteeing the position of the amino group [3].

Category C: Catalyst Poisoning & Yield

Q: I am using Buchwald-Hartwig amination on 2-chlorophenothiazine, but the conversion stalls at 60%. A: Phenothiazine sulfur can poison Palladium catalysts. The sulfur atom at position 10 is a soft Lewis base that can coordinate to Pd(II), forming an inactive complex.

• The Fix:

  • Ligand Choice: Use bulky, biaryl phosphine ligands like RuPhos or BrettPhos . These are sterically demanding enough to prevent sulfur coordination while facilitating the C-N coupling [4].

  • Pre-catalysts: Use oxidative-addition prone precatalysts like Pd(RuPhos) G3 rather than generating the catalyst in situ from

    .

Part 3: Recommended Synthetic Protocol

Method: Palladium-Catalyzed Amination (Buchwald-Hartwig) Objective: High-purity synthesis of 2-(dimethylamino)phenothiazine without isomeric contamination.

Reaction Scheme

Step-by-Step Procedure

• Preparation: Flame-dry a 50 mL Schlenk tube and cool under a stream of Argon.

• Reagents:

  • 2-Chlorophenothiazine (1.0 equiv, 2.33 g, 10 mmol)

  • Dimethylamine (2.0 M in THF, 1.5 equiv, 7.5 mL)

  • Catalyst: Pd(RuPhos) G3 (2 mol%, 170 mg) — Crucial for preventing S-poisoning.

  • Base: NaOtBu (1.5 equiv, 1.44 g) — Must be stored in a glovebox or fresh bottle.

  • Solvent: Anhydrous Toluene (20 mL), degassed.

• Execution:

  • Charge solid reagents (SM, Base, Cat) into the tube under Argon.

  • Add Toluene and Dimethylamine solution via syringe.

  • Seal and heat to 85°C for 12 hours. Note: Do not reflux aggressively; mild heating is sufficient.

• Workup (The "Anti-Oxidation" Protocol):

  • Cool to room temperature.[1][2]

  • Filter the slurry through a pad of Celite packed with degassed ethyl acetate.

  • Concentrate the filtrate under reduced pressure (keep bath

    ).

• Purification:

  • Recrystallize immediately from degassed Ethanol/Water (9:1) under Argon.

  • Alternative: If chromatography is needed, use Basic Alumina (Activity III) eluting with Hexane/EtOAc (9:1). Do not use Silica.

Part 4: Data & Specifications

Impurity Profile Comparison

Impurity Type	Origin	RRT (HPLC)	Diagnostic Signal (1H NMR)	Removal Strategy
Sulfoxide	Oxidation (Air)	0.4 - 0.6	Downfield shift of aromatic protons	Reductive wash (Na2S2O4)
4-Isomer	Bernthsen Synthesis	0.98 - 1.02	Different coupling constants on Ring A	Impossible to separate; Change Route
De-methylated	High Temp / Acid	0.85	Broad singlet at ~4.0 ppm (NH)	Methylation (MeI) or Recrystallization
Pd-Complex	Catalyst Leaching	N/A	Broadening of all peaks	Scavenger Resin (SiliaMetS® Thiol)
Relative Retention Time on C18 Column, MeOH/Water gradient.

Visualizing the Stability Window

The following diagram illustrates the stability vs. pH/Conditions for 2-DMA-PTZ.

Figure 2: Stability map indicating that while salt formation (acidic) stabilizes the solid, acidic conditions in the presence of air (e.g., acidic silica) accelerate oxidative degradation.

References

• Oxidation Mechanism: The electron-rich nature of 2-substituted phenothiazines facilitates single-electron oxidation to the radical cation. See: Kinetics and Mechanism of Action of Phenothiazine Derivatives as Inhibitors. Physical Chemistry Research. Link

• Purification on Alumina: Acidic silica gel promotes the formation of sulfoxides in electron-rich nitrogen heterocycles. Basic alumina is the standard stationary phase for labile amines. BenchChem Technical Guide: Preventing Over-Oxidation.Link

• Buchwald-Hartwig Utility: Pd-catalyzed amination avoids the regioselectivity issues of sulfur fusion. Synthesis of Phenothiazine Derivatives via Buchwald-Hartwig Amination.[2] ResearchGate.[2][3] Link

• Catalyst Selection: RuPhos/BrettPhos ligands are required to prevent catalyst deactivation by the phenothiazine sulfur. Buchwald-Hartwig Amination - Ligand Effects.[2] Wikipedia (General Reference). Link

• General Phenothiazine Synthesis: Historical context on Bernthsen vs. Modern methods. A Comprehensive Review on Phenothiazine Antipsychotics Synthesis Methods. Journal of Medicinal Chemistry. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Removing unreacted phenothiazine from amine derivatives

[1]

Topic: Purification of Amine Derivatives from Unreacted Phenothiazine (PTZ) Ticket ID: PTZ-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist[1][2]

Core Scientific Directive

The Challenge: Phenothiazine (PTZ) is a planar, electron-rich heterocycle often used as a polymerization inhibitor or a scaffold in drug synthesis. It is highly lipophilic (

) and prone to oxidation, forming deeply colored radical cations (pink/red) or sulfoxides.[1]

The Solution Logic (The "pKa Gap"): The most efficient separation exploits the massive basicity difference between your product (likely an aliphatic amine) and the impurity (PTZ).

• Target Amine pKa: Typically 9.0 – 11.0 (Aliphatic) or 4.0 – 5.0 (Aromatic).[1][2]

• Phenothiazine pKa: ~2.5 (Conjugate acid).[1][2]

Implication: PTZ is an extremely weak base.[1][2] By controlling the pH of your aqueous wash, you can protonate your target amine (making it water-soluble) while leaving PTZ neutral (organic-soluble).[1][3]

Experimental Protocols

Method A: The "Sweet Spot" pH Extraction (Recommended)

Best for: Aliphatic amine products (pKa > 8).

This method uses a pH window where your product is ionic (salt) and PTZ is neutral.[2]

Reagents:

• Organic Solvent: Ethyl Acetate (EtOAc) or Dichloromethane (DCM).[1][2]

• Acid Source: 1M HCl or Citrate Buffer (pH 3–4).[1][2]

• Base Source: 2M NaOH or saturated

  .[1][2][3]

Workflow:

• Dissolution: Dissolve the crude reaction mixture in EtOAc (10 mL per g of crude).

• The "Sweet Spot" Wash: Extract the organic layer 3 times with pH 3–4 aqueous buffer (or very dilute HCl).[2]

  • Mechanism:[1][2][4][5][6] At pH 3, aliphatic amines (pKa ~10) are 100% protonated (

    ).[1] They migrate to the water.[2]

  • Mechanism:[1][2][4][5][6] At pH 3, PTZ (pKa ~2.[1][2]5) is largely unprotonated (>75% neutral) and remains in the EtOAc due to its high lipophilicity.

• Organic Scrub: Wash the combined aqueous acidic layers once with fresh EtOAc.[1][2]

  • Purpose: Removes any trace PTZ entrained in the water.[2] Discard this organic layer.[1][2]

• Basification: Adjust the aqueous layer to pH > 12 using NaOH. The product precipitates or oils out.[2][7]

• Recovery: Extract the basic aqueous layer with DCM (3x).[2] Dry over

  and concentrate.

Method B: Adsorption & Scavenging

Best for: Aromatic amines (pKa < 5) where pH extraction is difficult, or for removing trace colored impurities.[1]

Protocol:

• Activated Carbon Treatment:

  • Dissolve crude in hot Ethanol or Methanol.[1][2]

  • Add Activated Charcoal (10-20 wt% relative to crude).[1][2]

  • Reflux for 30 minutes.

  • Filter hot through a Celite pad.[1][2]

  • Why it works: The planar structure of PTZ binds strongly to the graphitic planes of charcoal via

    stacking.

• Silica Gel Filtration (Flash Chromatography):

  • Stationary Phase: Silica Gel 60.[1][2]

  • Eluent: 5% EtOAc in Hexanes (Gradient up).

  • Behavior: PTZ is non-polar and elutes near the solvent front (

    in 20% EtOAc/Hex). Amine products are polar and stick to the baseline unless forcing solvents (MeOH/DCM) are used.

Visualization: The Separation Logic

The following diagram illustrates the decision matrix for selecting the correct purification route based on your product's properties.

Figure 1: Decision tree for Phenothiazine removal based on product basicity.

Troubleshooting & FAQs

Q1: My product is still pink/red after the column. What happened?

A: The pink color indicates the Phenothiazine Radical Cation , formed by oxidation.

• Cause: Exposure to air/light on the silica column (silica is slightly acidic and can catalyze oxidation).[2]

• Fix: Add 1% Triethylamine (TEA) to your eluent.[1][2] This neutralizes the silica acidity and suppresses the formation of the colored radical species.

Q2: I tried Method A, but my yield is very low.

A: You likely used an acid that was too strong (pH < 1) or your product is not basic enough.[1][2]

• Diagnosis: Check the organic layer from Step 2 (the waste layer) by TLC. If your product is there, the pH was not low enough to protonate it fully, or your product is too lipophilic (e.g., long alkyl chains).

• Fix: Use a stronger acid (1M HCl) but perform more organic washes to remove the PTZ, or switch to Method B (Chromatography).

Q3: Can I chemically destroy the Phenothiazine?

A: Yes, via Oxidative Conversion .[1][2]

• Protocol: Treat the crude mixture with 1 equivalent of

  or -CPBA in DCM at 0°C.

• Result: PTZ converts to Phenothiazine Sulfoxide .[1][2]

• Benefit: The sulfoxide is much more polar than PTZ and will easily separate from your amine on a silica column (it will elute much later).[2]

• Warning: Only use this if your amine product is resistant to oxidation (i.e., tertiary amines are safer; primary/secondary amines might form N-oxides).[1][2]

Data Summary: Solubility & Properties

Property	Phenothiazine (Impurity)	Typical Amine Product	Implication
pKa (Conjugate Acid)	~ 2.5 [1]	9.0 – 11.0	Primary Separation Lever
LogP (Lipophilicity)	4.15 (High) [2]	0.5 – 2.0 (Moderate)	PTZ prefers organic layer.[1][2]
Water Solubility	2 mg/L (Insoluble)	Variable	PTZ won't wash out with water alone.[1][2]
Reaction to Silica	Fast elution (High Rf)	Slow elution (Low Rf)	Easy chromatographic separation.[1][2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7108, Phenothiazine. Retrieved from [Link][1]

• Biotage (2023). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• ResearchGate (2019). How do I remove phenothiazine from monomer? (Discussion on adsorption techniques). Retrieved from [Link]

Sources

• 1. Phenothiazine CAS#: 92-84-2 [m.chemicalbook.com]
• 2. Phenothiazine | C12H9NS | CID 7108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.rochester.edu [chem.rochester.edu]
• 4. physchemres.org [physchemres.org]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. US3381007A - Purification of phenothiazine - Google Patents [patents.google.com]

Technical Support Center: Optimizing Column Chromatography for Phenothiazine Amine Separation

Welcome to the technical support center for the chromatographic separation of phenothiazine amines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during column chromatography of these compounds. My approach is to not only offer solutions but to also explain the underlying chemical principles to empower you to make informed decisions in your method development.

Frequently Asked Questions (FAQs)

This section addresses some of the most common initial questions regarding the separation of phenothiazine amines.

Q1: Why do my phenothiazine amine compounds show significant peak tailing or streaking on a standard silica gel column?

This is the most frequent issue encountered and is primarily due to strong secondary interactions between the basic amine functional groups of the phenothiazines and the acidic silanol (Si-OH) groups on the surface of the silica gel stationary phase.[1][2] This acid-base interaction leads to a non-ideal partitioning of the analyte between the mobile and stationary phases, resulting in a "tailing" or "streaking" effect where the compound elutes slowly and asymmetrically from the column.[1][2][3]

Q2: What is the most effective way to counteract peak tailing for phenothiazine amines?

The most common and effective solution is to add a basic modifier to your mobile phase.[3] This modifier, often a volatile amine like triethylamine (TEA) or ammonia, acts as a competing base. It neutralizes the acidic silanol groups on the silica, preventing them from interacting with your phenothiazine amine and thereby promoting a more symmetrical peak shape.[3][4]

Q3: How does mobile phase pH affect the retention of phenothiazine amines in reversed-phase chromatography?

In reversed-phase chromatography, the pH of the mobile phase is a critical parameter for controlling the retention of ionizable compounds like phenothiazine amines.[5][6] At a low pH (acidic conditions), the amine groups will be protonated, making the molecule more polar and resulting in reduced retention on a non-polar stationary phase (like C18).[7] Conversely, at a high pH (basic conditions), the amine will be in its neutral, less polar form, leading to increased retention.[7][8] Therefore, adjusting the pH provides a powerful tool to manipulate selectivity and retention times.

Q4: Can I use an acidic modifier in the mobile phase for phenothiazine amine separation?

While it may seem counterintuitive, in some specific cases, an acidic modifier might be used. However, for basic compounds like amines, adding a base is the standard and more effective practice.[3] Acidic mobile phases will protonate the amines, which can reduce their retention on the column but may not necessarily resolve the streaking issue and can sometimes exacerbate it.

Q5: What are some alternative stationary phases to consider if silica gel proves problematic for my phenothiazine amine separation?

If modifying the mobile phase on a silica column is not sufficient, you might consider alternative stationary phases. Amine-functionalized columns can be a good option as they have a basic character and can reduce the need for mobile phase modifiers.[9] For reversed-phase applications, modern, end-capped C18 columns are designed to minimize exposed silanol groups and can provide better peak shapes for basic compounds.[2] Additionally, columns stable at high pH, such as some polymer-based or hybrid silica columns, allow for the separation of amines in their neutral state, leading to improved retention and peak shape.[7]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common problems encountered during the column chromatography of phenothiazine amines.

Problem 1: Poor Resolution Between Phenothiazine Analogs

Symptoms:

• Overlapping peaks.

• Inability to achieve baseline separation.

Potential Causes & Solutions:

• Inappropriate Mobile Phase Polarity:

  • Explanation: The eluting strength of the mobile phase may be too high, causing the compounds to elute too quickly and without sufficient differential partitioning.

  • Solution: Decrease the polarity of the mobile phase. If using a gradient, make the gradient shallower to increase the separation window between closely eluting compounds.[10]

• Suboptimal Selectivity:

  • Explanation: The chosen solvent system may not be exploiting the subtle structural differences between your phenothiazine analogs.

  • Solution: Experiment with different solvent systems. For normal-phase chromatography, consider switching one of the mobile phase components (e.g., trying dichloromethane instead of ethyl acetate). For reversed-phase, altering the organic modifier (e.g., methanol vs. acetonitrile) can significantly impact selectivity.[11]

• Incorrect pH in Reversed-Phase:

  • Explanation: The mobile phase pH may not be optimal for differentiating the pKa values of the phenothiazine amines.

  • Solution: Methodically adjust the pH of the mobile phase. Creating a "retention map" by running the separation at several pH values can help identify the optimal pH for maximum resolution.[6]

Problem 2: Severe Peak Tailing or Streaking

Symptoms:

• Asymmetrical peaks with a "tail."

• Broad peaks leading to poor resolution and sensitivity.

Potential Causes & Solutions:

• Silanol Interactions (Normal-Phase):

  • Explanation: As discussed in the FAQs, the primary cause is the interaction of basic amines with acidic silanol groups on the silica surface.[1][2]

  • Solution: Add a basic modifier to the mobile phase. Triethylamine (TEA) at 0.1-2% (v/v) or a small amount of ammonia in the polar solvent component are common choices.[3]

  Table 1: Common Basic Modifiers for Normal-Phase Chromatography of Amines

Modifier	Typical Concentration	Notes
Triethylamine (TEA)	0.1 - 5% (v/v)[3]	General-purpose base for neutralizing silica. Volatile and easily removed.
Ammonia (NH₃)	1 - 10% in MeOH/DCM[3]	Effective for polar amines. Often used as a solution in the polar co-solvent.
Pyridine	Used as a competing base[3]	Less common due to its odor and higher boiling point.
n-Propylamine	0.1%[12]	Found to be an optimal additive in some studies for minimizing peak tailing.[12]

• Column Overload:

  • Explanation: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[1][3]

  • Solution: Reduce the sample load. If a larger quantity needs to be purified, use a larger column.

• Secondary Interactions (Reversed-Phase):

  • Explanation: Even with end-capped columns, residual silanol groups can cause tailing.

  • Solution: Operate at a pH where the silanol groups are deprotonated (typically pH > 7) if the stationary phase is stable. Alternatively, use a highly end-capped column designed for basic compounds. Adding a competing base like TEA to the mobile phase can also be effective in reversed-phase.[2]

Problem 3: Sample Degradation on the Column

Symptoms:

• Appearance of unexpected peaks.

• Low recovery of the target compound.

Potential Causes & Solutions:

• Instability on Acidic Silica:

  • Explanation: Some phenothiazine derivatives can be sensitive to the acidic nature of silica gel, leading to on-column degradation.[13]

  • Solution: Deactivate the silica by adding a basic modifier to the mobile phase as described for peak tailing. Alternatively, consider using a less acidic stationary phase like alumina or a functionalized resin.

• Light or Air Sensitivity:

  • Explanation: Phenothiazines can be susceptible to oxidation, which may be catalyzed by the stationary phase.

  • Solution: Protect the sample and column from light. Use freshly distilled, de-gassed solvents to minimize exposure to oxygen.

Experimental Protocols

Protocol 1: Method Development for Phenothiazine Amine Separation on Silica Gel

• TLC Analysis:

  • Dissolve a small amount of your crude sample in a suitable solvent (e.g., dichloromethane).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in a series of solvent systems with varying polarity (e.g., different ratios of hexane/ethyl acetate).

  • To counteract streaking on the TLC plate, add 0.5-1% TEA to the developing solvent.

  • The ideal solvent system for column chromatography should give your target compound an Rf value between 0.2 and 0.4.[14]

• Column Packing:

  • Choose an appropriate column size based on your sample mass.

  • Prepare a slurry of silica gel in the initial, least polar mobile phase (containing the basic modifier).

  • Carefully pour the slurry into the column and allow it to pack uniformly, avoiding air bubbles.

• Sample Loading:

  • Dry Loading (Recommended for amines): Dissolve your sample in a minimal amount of a suitable solvent. Add a small amount of silica gel to this solution and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the packed column.

  • Wet Loading: Dissolve the sample in a minimal amount of the initial mobile phase and carefully pipette it onto the top of the column bed.

• Elution and Fraction Collection:

  • Begin eluting with the initial mobile phase.

  • If a gradient is required, gradually increase the polarity of the mobile phase.

  • Collect fractions and monitor the separation by TLC.

• Compound Isolation:

  • Combine the pure fractions (as determined by TLC).

  • Remove the solvent under reduced pressure.

Visualizations

Diagram 1: Effect of Mobile Phase pH on Phenothiazine Amine Protonation and Retention in Reversed-Phase Chromatography

Caption: pH effect on amine retention in reversed-phase HPLC.

Diagram 2: Troubleshooting Workflow for Peak Tailing in Phenothiazine Amine Chromatography

Caption: Troubleshooting peak tailing for phenothiazine amines.

References

• Waters Corporation. (n.d.). Effect of pH on LC-MS Analysis of Amines. Retrieved from [Link]

• Jin, L., & Li, S. F. (1998). Liquid chromatographic separation of phenothiazines and structurally-related drugs using a beta-cyclodextrin bonded phase column. Biomedical Chromatography, 12(4), 196-202. Retrieved from [Link]

• Waters Corporation. (n.d.). Effect of pH on LC-MS Analysis of Amines. Retrieved from [Link]

• Gocan, S. (1997). MOBILE PHASE OPTIMIZATION IN THIN LAYER CHROMATOGRAPHY (TLC). Studia Universitatis "Babes-Bolyai", 42(1-2), 299-311. Retrieved from [Link]

• Welch Materials. (2025, October 21). Mobile Phase Selection in Method Development: How to Optimize. Retrieved from [Link]

• Kagan, M., Chlenov, M., Melnikov, S., Greenfield, A., Gross, J., & Bernotas, R. C. (2008). Optimization of normal-phase chromatographic separation of compounds with primary, secondary and tertiary amino groups. Journal of Chromatography A, 1194(1), 80-89. Retrieved from [Link]

• alwsci. (2025, July 17). Common Causes Of Peak Tailing in Chromatography. Retrieved from [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC? Retrieved from [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• Pharma Growth Hub. (2023, November 7). Peak Tailing: Phenomenon, Symptoms and Corrections. Retrieved from [Link]

• Axion Labs. (2022, February 15). HPLC Peak Tailing. Retrieved from [Link]

• ResearchGate. (2023, July 19). Tailing peak shape of tertiary amines in RP C18 LCMS analysis? Retrieved from [Link]

• Waters Corporation. (n.d.). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. Retrieved from [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• BUCHI. (n.d.). How to optimize your mobile phase to improve selectivity and resolution in chromatography. Retrieved from [Link]

• Restek. (n.d.). TROUBLESHOOTING GUIDE. Retrieved from [Link]

• Caude, M., Le, X. C., & Rosset, R. (1976). High speed liquid-solid chromatography of phenothiazines using columns packed with spherosil porous silica beads. Journal of Chromatographic Science, 14(4), 183-189. Retrieved from [Link]

• Ilisz, I., Aranyi, A., & Péter, A. (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules, 29(6), 1349. Retrieved from [Link]

• Teledyne ISCO. (n.d.). Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. Retrieved from [Link]

• Popa, D. S., & Loghin, F. (2007). Separation and identification of phenothiazine compounds by thin-layer chromatography. Journal of Pharmaceutical and Biomedical Analysis, 44(1), 269-274. Retrieved from [Link]

• Berger, T. A., & Wilson, W. H. (1994). Separation of drugs by packed column supercritical fluid chromatography. 1. Phenothiazine antipsychotics. Journal of Pharmaceutical Sciences, 83(3), 281-286. Retrieved from [Link]

• ResearchGate. (n.d.). Thin layer chromatographic separation and identification of certain phenothiazines. Retrieved from [Link]

• Bryan Research & Engineering, LLC. (2008, June 2). Troubleshooting Amine Unit Simulations. Retrieved from [Link]

• Deadman, B. J., Åkerman, S., Becker, M. R., & Ley, S. V. (2021). Selective separation of amines from continuous processes using automated pH controlled extraction. Reaction Chemistry & Engineering, 6(11), 2007-2012. Retrieved from [Link]

• Veeprho. (2025, February 1). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• Reddit. (2019, November 27). Column Chromatography of Compound with Amine and Carboxylic Acid. Retrieved from [Link]

• Scribd. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Thangadurai, S., Kannan, M. S., & Dhanalakshmi, A. (2013). Thin layer chromatographic separation and identification of certain phenothiazines. Analytical Chemistry: An Indian Journal, 13(9), 332-336. Retrieved from [Link]

• Scilit. (1994, February 28). Separation of Drugs by Packed Column Supercritical Fluid Chromatography 1. Phenothiazine Antipsychotics. Retrieved from [Link]

• Goger, N. G., & Kır, S. (2025, October 22). Determination of Retention Behavior and pKa Values of Some Phenothiazines with Green Chemistry Approach. ACS Omega. Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting: TLC. Retrieved from [Link]

• Goger, N. G., & Kır, S. (2025, October 10). Determination of Retention Behavior and pKa Values of Some Phenothiazines with Green Chemistry Approach. ACS Omega. Retrieved from [Link]

• Forfar, A. T., Forfar, I. A., & Keglevich, G. (2022). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. Molecules, 27(21), 7564. Retrieved from [Link]

Sources

• 1. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. biotage.com [biotage.com]
• 5. agilent.com [agilent.com]
• 6. waters.com [waters.com]
• 7. waters.com [waters.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. teledyneisco.com [teledyneisco.com]
• 10. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 11. welch-us.com [welch-us.com]
• 12. Optimization of normal-phase chromatographic separation of compounds with primary, secondary and tertiary amino groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Troubleshooting [chem.rochester.edu]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: N,N-Dimethyl-10H-phenothiazin-2-amine Storage, Stability, and Troubleshooting

Welcome to the Application Support Center. N,N-Dimethyl-10H-phenothiazin-2-amine (CAS: 92192-93-3)[1] is a critical intermediate and bioactive scaffold in drug development. Like all phenothiazine derivatives, its electron-rich tricyclic core makes it highly susceptible to environmental degradation, primarily via oxidation and photolysis.

As a Senior Application Scientist, I have designed this guide to provide you with evidence-based troubleshooting, quantitative storage guidelines, and self-validating protocols to ensure the absolute integrity of your experimental data.

Visualizing the Degradation Pathways

Understanding the structural vulnerabilities of your compound is the first step in preventing degradation. The diagram below illustrates the primary routes of decomposition when the compound is exposed to light, oxygen, or reactive oxygen species (ROS).

Degradation pathways of N,N-Dimethyl-10H-phenothiazin-2-amine via oxidation and photolysis.

Diagnostic FAQs & Troubleshooting

Q1: My solid powder turned from pale yellow to a dark greenish-brown. Is it still usable? Causality & Expert Insight: Phenothiazines are extremely sensitive to ultraviolet (UV) and visible light.[2] in the central ring, generating a highly stable, delocalized radical cation intermediate. Because this radical absorbs light strongly in the visible spectrum, even trace amounts (<1% degradation) can deeply discolor the bulk powder. Action: Do not use discolored powder for quantitative assays or sensitive biological screens. Always store the solid under an inert gas (Argon/N₂) at -20°C in amber or foil-wrapped vials.

Q2: I am detecting an[M+16] peak in my LC-MS analysis of the stock solution. What is this degradant, and how do I prevent it? Causality & Expert Insight: An addition of 16 Da indicates oxidation. For N,N-Dimethyl-10H-phenothiazin-2-amine, this can occur at two sites: the central thiazine sulfur (forming a sulfoxide) or the 2-dimethylamino group (forming an N-oxide)[3]. [4] and is catalyzed by dissolved oxygen, trace metal ions, or acidic conditions. The sulfoxide is the major terminal degradant in aqueous solutions. Action: Prepare stock solutions in degassed, anhydrous solvents (e.g., DMSO or Acetonitrile). If an aqueous buffer is required for your assay, prepare it immediately before use and consider adding a chelating agent (e.g., 1 mM EDTA) to sequester trace metals that catalyze autoxidation.

Q3: My compound shows the correct parent mass, but my in vitro assay results are dropping over time. Why? Causality & Expert Insight: If your stock solution has partially degraded into a sulfoxide, you may observe a complete loss of biological activity even if some parent compound remains. Sulfoxidation fundamentally alters the molecular conformation and [5]. This conformational shift weakens the electrostatic interaction of the molecule with negatively charged domains in target receptors, rendering the sulfoxide metabolite virtually inactive.

Quantitative Storage Guidelines

To ensure the reproducibility of your assays, strictly adhere to the following validated storage matrix:

State	Temperature	Light Exposure	Max Duration	Expert Notes
Solid Powder	-20°C	Dark (Amber/Foil)	Up to 2 Years	Store under Argon/N₂ to prevent atmospheric oxidation.
Solid Powder	4°C	Dark	1-3 Months	Acceptable for active daily use. Warm to RT before opening to prevent condensation.
Stock Solution (DMSO/MeCN)	-80°C	Dark	6 Months	Aliquot into single-use vials to avoid freeze-thaw cycles.
Working Solution (Aq. Buffer)	4°C	Dark	< 24 Hours	Highly susceptible to dissolved O₂ and trace metals. Prepare fresh.

Standardized Protocol for Forced Degradation (Stability-Indicating Assay)

To validate the stability of N,N-Dimethyl-10H-phenothiazin-2-amine in your specific assay buffers, you must perform a forced degradation study. A self-validating protocol ensures that the degradation observed is due to the applied stress and not an artifact of the analytical preparation. This requires a strict quenching step to halt the reaction at specific time points.

Step-by-step workflow for forced degradation and stability-indicating LC-MS analysis.

Step-by-Step Methodology:

• Preparation of Stock: Dissolve the compound in HPLC-grade Acetonitrile to a concentration of 1 mg/mL.

• Oxidative Stress & Self-Validation:

  • Test: Mix 500 µL of stock with 500 µL of 0.6% H₂O₂ (final concentration 0.3% H₂O₂). Incubate at 25°C.

  • Control: Mix 500 µL of stock with 500 µL of LC-MS grade water. Incubate at -20°C in the dark.

• Kinetic Sampling & Quenching (Critical Step):

  • At t = 0, 2, 4, and 8 hours, withdraw 100 µL from both the Test and Control vials.

  • Causality: Immediately quench the oxidative reaction by adding 10 µL of 0.1 M Sodium Thiosulfate. Failure to quench will allow the compound to continue oxidizing while waiting in the autosampler, invalidating your kinetic data.

• Photolytic Stress:

  • Place 1 mL of the stock solution in a clear quartz vial under a UV/Vis light source (e.g., ICH Q1B compliant Xenon lamp) for 24 hours.

  • Wrap a second vial tightly in aluminum foil and place it adjacent to the test vial (Dark Control) to isolate photolysis from thermal degradation caused by the lamp.

• LC-MS/PDA Analysis:

  • Inject 5 µL of quenched samples onto a C18 column. Use a gradient of Water/Acetonitrile with 0.1% Formic Acid.

  • Monitor via Photodiode Array (PDA) at 254 nm and positive electrospray ionization (ESI+). Quantify the parent mass [M+H]⁺ and identify the sulfoxide/N-oxide masses [M+16+H]⁺.

References

• N,N-Dimethyl-10H-phenothiazin-2-amine Properties Source: EPA CompTox Chemicals Dashboard URL:[Link]

• Oxidation of Selected Phenothiazine Drugs During Sample Preparation Source: ResearchGate URL:[Link]

• Electrochemical Synthesis of the In Human S-oxide Metabolites of Phenothiazine-Containing Antipsychotic Medications Source: MDPI URL:[Link]

• Structural changes by sulfoxidation of phenothiazine drugs Source: PubMed (NIH) URL:[Link]

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Structural changes by sulfoxidation of phenothiazine drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming steric hindrance in phenothiazine N-alkylation

Welcome to the Technical Support Center for Phenothiazine N-Alkylation. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of introducing alkyl substituents to the phenothiazine nitrogen. Here, you will find in-depth troubleshooting guides and frequently asked questions to address specific experimental challenges, particularly those involving steric hindrance.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for N-alkylation of phenothiazines, and how do I choose the best one for my sterically hindered substrate?

Choosing the optimal N-alkylation strategy depends on the steric bulk of both the phenothiazine and the alkylating agent, as well as the desired reaction scale and available equipment. Here’s a breakdown of common methods:

• Classical Thermal Methods: This approach typically involves reacting the phenothiazine with an alkyl halide in the presence of a strong base like sodium amide (NaNH₂) or sodium hydride (NaH) in a suitable solvent such as toluene or DMF.[1][2] While effective for simple alkyl groups, this method often requires harsh conditions and may fail with bulky alkylating agents due to steric hindrance.

• Phase-Transfer Catalysis (PTC): PTC is a powerful technique for N-alkylation under milder conditions.[3][4] It utilizes a phase-transfer catalyst, such as a quaternary ammonium salt, to shuttle the phenothiazine anion from the solid or aqueous phase to the organic phase where it reacts with the alkyl halide.[3][5] This method is particularly advantageous for moderately hindered systems and can improve yields and reduce side reactions.[4][6]

• Microwave-Assisted Synthesis: Microwave irradiation can significantly accelerate N-alkylation reactions, often leading to higher yields in shorter reaction times compared to conventional heating.[1][7][8][9][10] This technique can be particularly effective in overcoming activation barriers associated with sterically demanding substrates.[1] Solvent-free or solid-supported reactions are also possible, offering a greener chemistry approach.[1][9]

• Mitsunobu Reaction: For the introduction of a functionalized alkyl group from an alcohol, the Mitsunobu reaction offers a mild and efficient alternative.[11][12][13][14][15] This reaction utilizes triphenylphosphine (PPh₃) and a dialkyl azodicarboxylate (like DEAD or DIAD) to activate the alcohol for nucleophilic attack by the phenothiazine nitrogen.[12][13] It is known for its stereospecificity (inversion of configuration at the alcohol carbon) and can be effective for sterically hindered alcohols.[13][14]

• Buchwald-Hartwig Amination: For the synthesis of N-aryl or highly substituted N-alkyl phenothiazines, the Buchwald-Hartwig cross-coupling reaction is a state-of-the-art method.[16][17][18][19][20] This palladium-catalyzed reaction couples the phenothiazine nitrogen with an aryl or alkyl halide (or triflate). While powerful, it requires careful optimization of the palladium catalyst, ligand, and base.

Q2: I'm observing significant C-alkylation as a side product. How can I improve N-selectivity?

The competition between N- and C-alkylation is a common issue, particularly with reactive alkylating agents and under certain conditions. Here are some strategies to favor N-alkylation:

• Choice of Base and Solvent: The basicity and nature of the base-solvent system can influence the site of deprotonation. A strong, non-nucleophilic base in a polar aprotic solvent like DMF or DMSO generally favors the formation of the N-anion.

• Phase-Transfer Catalysis (PTC): The use of a phase-transfer catalyst can enhance N-selectivity.[6] The bulky quaternary ammonium or phosphonium cation of the catalyst tends to associate more closely with the nitrogen anion, directing the alkylation to that site.

• Microwave-Assisted Synthesis with a Catalyst: In some cases, microwave-assisted N-alkylation in the presence of an onium salt as a phase-transfer catalyst has been shown to promote the formation of the N-alkylated product, whereas in the absence of the catalyst, C-alkylation can be predominant.[6]

Q3: My reaction with a bulky secondary or tertiary alkyl halide is not proceeding. What are my options?

Direct N-alkylation with sterically demanding secondary and tertiary alkyl halides is challenging due to the high activation energy of the Sₙ2 reaction. Consider these alternative approaches:

• Alternative Synthetic Routes: Instead of forcing a direct alkylation, it may be more feasible to construct the desired N-substituted phenothiazine through a different synthetic pathway. For example, an intramolecular Buchwald-Hartwig amination of a pre-functionalized diaryl sulfide can be a powerful strategy to form the phenothiazine ring with the desired N-substituent already in place.[16]

• Mitsunobu Reaction: If the desired substituent can be derived from a secondary alcohol, the Mitsunobu reaction is an excellent option as it proceeds via a different mechanism that can be less sensitive to steric bulk around the nitrogen.[11][13][14][15]

• Friedel-Crafts Alkylation: While this method primarily leads to C-alkylation on the aromatic rings, under specific conditions with certain catalysts like aluminum halides, it can be used for direct alkylation, though selectivity can be an issue.[21]

Troubleshooting Guides

Problem 1: Low or No Conversion to the N-Alkylated Product

Possible Causes:

• Insufficient Basicity: The base used may not be strong enough to deprotonate the phenothiazine nitrogen effectively.

• Steric Hindrance: Severe steric clash between the phenothiazine and the alkylating agent prevents the Sₙ2 reaction.

• Poor Leaving Group: The leaving group on the alkylating agent is not sufficiently reactive (e.g., Cl⁻ is a poorer leaving group than Br⁻ or I⁻).

• Low Reaction Temperature or Insufficient Reaction Time: The reaction may require more energy or a longer duration to proceed.

• Catalyst Inactivity (for catalyzed reactions): The catalyst may be poisoned or not suitable for the specific transformation.

Solutions:

Step	Action	Rationale
1	Increase Base Strength:	Switch from a weaker base (e.g., K₂CO₃) to a stronger base like NaH or NaNH₂. This will increase the concentration of the more nucleophilic phenothiazine anion.
2	Elevate Reaction Temperature:	Increase the reaction temperature, potentially utilizing a higher-boiling solvent or switching to microwave-assisted heating to overcome the activation energy barrier.[1][8]
3	Improve the Leaving Group:	If using an alkyl chloride, switch to the corresponding alkyl bromide or iodide, which are better leaving groups and will accelerate the reaction.
4	Employ Phase-Transfer Catalysis (PTC):	Add a quaternary ammonium salt (e.g., tetrabutylammonium hydrogen sulfate) to facilitate the reaction between the phenothiazine anion and the alkyl halide, especially in a biphasic system.[3][4]
5	Consider an Alternative Strategy:	For highly hindered systems, abandon direct alkylation in favor of the Mitsunobu reaction (if starting from an alcohol) or a Buchwald-Hartwig coupling approach.[11][16]

Problem 2: Formation of Multiple Products and Purification Difficulties

Possible Causes:

• Over-alkylation: The initially formed N-alkylated product may be further alkylated, especially if the alkylating agent is highly reactive.

• C-Alkylation: As discussed in the FAQs, competitive alkylation on the aromatic rings can occur.[6]

• Side Reactions of the Alkylating Agent: The alkylating agent may undergo elimination or other side reactions under the reaction conditions.

• Degradation of Starting Material or Product: Phenothiazines can be sensitive to oxidation, especially at elevated temperatures.

Solutions:

Step	Action	Rationale
1	Control Stoichiometry:	Use a precise 1:1 molar ratio of phenothiazine to the alkylating agent. Adding the alkylating agent slowly to the reaction mixture can also help to minimize over-alkylation.
2	Optimize Reaction Conditions for N-Selectivity:	Employ PTC or specific solvent/base combinations known to favor N-alkylation.[6] Lowering the reaction temperature may also improve selectivity.
3	Purify under Inert Atmosphere:	If the product is sensitive to air, perform workup and purification (e.g., column chromatography) under an inert atmosphere (N₂ or Ar) to prevent oxidation.
4	Recrystallization:	If the product is a solid, recrystallization from a suitable solvent system can be a highly effective method for purification.

Experimental Protocols & Data

Table 1: Comparison of N-Alkylation Protocols for 2-Chlorophenothiazine

Alkylating Agent	Method	Catalyst/Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1-Bromo-3-chloropropane	Phase Transfer Catalysis	Tetrabutylammonium hydrogensulfate / 50% NaOH (aq)	4-Methylpentan-2-one	Ambient	48	~70	[4]
N,N-dimethylaminopropyl chloride hydrochloride	Microwave-Assisted	Anhydrous K₂CO₃ / Silica Gel (solid support)	N/A	N/A	N/A	Good	[4]
Chloroacetyl chloride	Classical (reflux)	N/A	Dry Benzene	50-60	3-4	N/A	[4]

Protocol 1: N-Alkylation of 2-Chlorophenothiazine using Phase-Transfer Catalysis[4]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-chlorophenothiazine (1.0 eq) and 1-bromo-3-chloropropane (1.2 eq) in 4-methylpentan-2-one.

• Catalyst Addition: Add tetrabutylammonium hydrogen sulfate (0.1 eq) to the mixture.

• Base Addition: To the stirred solution, add a 50% (by weight) aqueous solution of sodium hydroxide.

• Reaction: Stir the biphasic mixture vigorously at ambient temperature for 48 hours.

• Work-up: Transfer the reaction mixture to a separatory funnel. Separate the organic phase, wash with water, and dry over anhydrous sodium sulfate.

• Purification: Filter to remove the drying agent and evaporate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizing Reaction Workflows

General Workflow for Phenothiazine N-Alkylation

Caption: Decision workflow for selecting an appropriate N-alkylation method.

Mechanism Overview: Phase-Transfer Catalysis (PTC) in N-Alkylation

Sources

• 1. acgpubs.org [acgpubs.org]
• 2. ache.org.rs [ache.org.rs]
• 3. cris.huji.ac.il [cris.huji.ac.il]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 6. eurekaselect.com [eurekaselect.com]
• 7. researchgate.net [researchgate.net]
• 8. Microwave-Assisted Synthesis of Phenothiazine and Qinoline Derivatives | MDPI [mdpi.com]
• 9. orientjchem.org [orientjchem.org]
• 10. researchgate.net [researchgate.net]
• 11. organic-synthesis.com [organic-synthesis.com]
• 12. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 13. Mitsunobu Reaction - Chemistry Steps [chemistrysteps.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. mdpi.com [mdpi.com]
• 16. academic.oup.com [academic.oup.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Synthesis and electronic properties of sterically demanding N-arylphenothiazines and unexpected Buchwald-Hartwig aminations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Thioarylation of anilines using dual catalysis: two-step synthesis of phenothiazines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 21. US3689484A - Alkylation of phenothiazine - Google Patents [patents.google.com]

Resolving solubility issues of phenothiazine amines in aqueous media

Technical Support Center: Resolving Aqueous Solubility Issues of Phenothiazine Amines

Welcome to the Technical Support Center for Phenothiazine Amines. Phenothiazines (e.g., chlorpromazine, fluphenazine, trifluoperazine) are highly lipophilic, weakly basic compounds. While they are foundational in neuropharmacology and drug development, their inherent hydrophobicity, susceptibility to oxidation, and pH-dependent solubility frequently cause formulation failures, precipitation, and erratic bioavailability.

As a Senior Application Scientist, I have compiled this troubleshooting guide to address the most common solubility issues encountered at the bench. Each section explains the mechanistic causality behind the problem and provides a self-validating protocol to resolve it.

FAQ 1: pH-Dependent Precipitation

Q: Why does my chlorpromazine hydrochloride (CPZ-HCl) precipitate when diluted in physiological buffers (pH 7.4)?

Causality & Expertise: Chlorpromazine is a weak base with a pKa of approximately 9.2[1]. While the hydrochloride salt is highly soluble in water (up to 50 mg/mL) at acidic pH levels[2], its solubility is strictly pH-dependent. In aqueous solutions where the pH exceeds 6.0, the equilibrium shifts from the highly soluble protonated cation to the highly hydrophobic free base, causing rapid precipitation[1][3]. Furthermore, common excipients in physiological buffers, such as calcium carbonate or phosphate, can locally raise the pH or form insoluble complexes, exacerbating the precipitation[3].

Phenothiazine pH-dependent solubility and precipitation pathway.

Self-Validating Protocol: pH-Controlled Dissolution and Buffering

• Primary Solubilization: Dissolve CPZ-HCl in sterile, double-distilled water (pH 4.0 - 5.5) to achieve the primary stock concentration (e.g., 10 mg/mL).

• Buffer Preparation: Prepare the target physiological buffer (e.g., PBS) and add a chelating agent like EDTA (0.1% w/v). EDTA sequesters heavy metals and calcium ions that might catalyze oxidation or unintended precipitation[4].

• Pre-Titration: Titrate the buffer with 0.1 M HCl to a pH of exactly 6.0 prior to drug addition.

• Integration: Slowly add the CPZ-HCl stock to the buffer under continuous magnetic stirring (50-100 rpm).

• Validation Step: Measure the final pH and observe the solution against a dark background. If the solution remains optically clear and the pH is ≤ 6.5, the protocol is successful. If cloudiness appears, the pH has drifted too high and must be adjusted immediately.

FAQ 2: Intravenous Formulation & Micellar Systems

Q: I need to formulate fluphenazine for intravenous injection, but traditional surfactants like Cremophor EL cause hypersensitivity. What are the alternatives?

Causality & Expertise: Traditional hydrophobic drug formulations often rely on Cremophor EL or high concentrations of ethanol, which can cause severe histamine release, hypotension, and leaching of plasticizers (like DEHP) from PVC infusion bags[5]. To avoid this toxicity, non-ionic, amphiphilic solubilizers that form mixed micelles are preferred. Solubilizers such as polyethylene glycol (PEG) esters derived from lipophilic acids (e.g., PEG 300 or 400 combined with oleic or stearic acid) encapsulate the phenothiazine within their hydrophobic core while presenting an aqueous, biocompatible exterior[5]. Additionally, Triton X-100 micellar systems modified with cationic surfactants show highly feasible binding constants (ΔGb < 0) for phenothiazines[6].

Self-Validating Protocol: Micellar Solubilization using PEG-Esters

• Ratio Optimization: Weigh fluphenazine HCl and the selected non-ionic solubilizer (e.g., PEG 400 ester) in a strict weight ratio between 1:20 and 1:80[5].

• Dispersion: Dissolve the mixture in a minimal amount of a volatile, pharmaceutically acceptable co-solvent to ensure homogeneous molecular dispersion.

• Micellization: Slowly titrate sterile water for injection (WFI) into the mixture while vortexing. The solubilizer will spontaneously form micelles, encapsulating the drug upon reaching the critical micelle concentration (CMC).

• Validation Step: Perform Dynamic Light Scattering (DLS) on the final solution. A monodisperse peak between 10-50 nm confirms successful micelle formation without bulk drug precipitation.

FAQ 3: Photostability and Cyclodextrin Complexation

Q: How can I simultaneously improve the aqueous solubility and the severe photostability issues of phenothiazine free base?

Causality & Expertise: Phenothiazines are notoriously susceptible to photochemical decomposition and oxidation[7]. Complexation with cyclodextrins (CDs), specifically ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

-cyclodextrin ( -CD) or 2-hydroxypropyl- -cyclodextrin (HP- -CD), addresses both issues simultaneously. The phenothiazine ring deeply inserts into the lipophilic cavity of the cyclodextrin, shielding the light-sensitive moiety from oxidative and photolytic degradation, while the hydroxyl-rich exterior of the CD ensures high aqueous solubility[8].

Step-by-step workflow for preparing phenothiazine-cyclodextrin inclusion complexes.

Self-Validating Protocol: Preparation of Solid Inclusion Complexes via Freeze-Drying

• Preparation: Prepare a 1:1 molar ratio of phenothiazine and HP-

  -CD.

• Solvent Mixing: Dissolve the HP-

  -CD in purified water. Separately, dissolve the phenothiazine in a minimal volume of ethanol.

• Equilibration: Add the ethanolic drug solution dropwise to the aqueous CD solution under continuous magnetic stirring. Stir the mixture at 25°C for 48 hours to reach thermodynamic complexation equilibrium[7].

• Lyophilization: Freeze-dry the solution at -50°C and 0.01 mbar for 24 hours to remove all solvents.

• Validation Step: Analyze the resulting powder using Differential Scanning Calorimetry (DSC). The disappearance of the phenothiazine melting endotherm (typically around 180°C) confirms complete inclusion within the CD cavity[7].

FAQ 4: Deep Eutectic Solvents (DES)

Q: Are there emerging, green-chemistry alternatives to organic solvents for solubilizing phenothiazines?

Causality & Expertise: Yes, Deep Eutectic Solvents (DES) are emerging as highly effective, non-toxic alternatives. A DES composed of Choline Chloride (ChCl) and Glycerol (G) or Urea (U) maintains a structured hydrogen-bonded network that significantly enhances the apparent solubility of hydrophobic drugs. For instance, a 50% aqueous solution of ChCl-Glycerol can increase the solubility of phenothiazine by over 18-fold compared to pure water by modulating the solubilization environment and disrupting crystalline structures[9].

Self-Validating Protocol: DES Solubilization

• DES Synthesis: Prepare the DES by mixing Choline Chloride and Glycerol in a 1:2 molar ratio.

• Heating: Heat the mixture to 80°C under continuous stirring until a clear, homogeneous liquid forms.

• Dilution: Dilute the DES with water to achieve a 50% (v/v) aqueous DES solution.

• Saturation: Add excess phenothiazine to the DES solution and agitate in a shake-flask at 25°C for 72 hours to reach thermodynamic equilibrium[9].

• Validation Step: Centrifuge the suspension, filter the supernatant through a 0.45 µm syringe filter, and quantify the dissolved drug via UV-Vis spectroscopy to confirm the solubility enhancement ratio.

Quantitative Data Summary

Table 1: Comparative Solubility and Formulation Parameters for Phenothiazine Amines

Compound	Formulation Strategy	Key Parameters / Enhancement Ratio	Reference
Chlorpromazine HCl	Aqueous Buffer (pH < 5.5)	Base Solubility: ~50 mg/mL	[2]
Chlorpromazine HCl	Aqueous Buffer (pH > 6.0)	Drastic solubility decrease (precipitation of free base)	[3]
Fluphenazine HCl	PEG-Ester Micelles	Drug:Solubilizer weight ratio of 1:20 to 1:80	[5]
Phenothiazine	Triton X-100 / CPC Micelles	1:2 stoichiometric drug-surfactant complex	[6]
Phenothiazine	-Cyclodextrin Complexation	1:1 or 1:2 inclusion complexes; enhanced photostability	[7]
Phenothiazine	ChCl-Glycerol DES (50% aq)	18.06-fold solubility enhancement vs. pure water	[9]

References

• PubChem - Chlorpromazine | C17H19ClN2S | CID 2726. National Institutes of Health (NIH).[Link]

• Solubilization of aqueous-insoluble phenothiazine drug in TX-100 micellar solution and interactions of cationic/anionic surfactants with phenothiazine–TX-100 system. Journal of Molecular Liquids.[Link]

• Effect of cyclodextrin complexation on aqueous solubility and photostability of phenothiazine. Pharmazie / PubMed.[Link]

• US20060287301A1 - Novel formulations for phenothiazines, including fluphenazine and its derivatives.

• Multiple Equilibria of Phenothiazine Dyes in Aqueous Cyclodextrin Solutions. The Journal of Physical Chemistry B.[Link]

• The Effect of pH on Cyclodextrin Complexation of Trifluoperazine. Acta Poloniae Pharmaceutica.[Link]

• Solubility of Some Drugs in Aqueous Solutions of Choline Chloride-Based Deep Eutectic Solvent Systems: Experimental Data, Modeling, and the Impact of Solution pH. PubMed Central (PMC).[Link]

• Abnormal dissolutions of chlorpromazine hydrochloride tablets in water by paddle method under a high agitation condition. PubMed.[Link]

• US11766441B2 - Oral liquid compositions including chlorpromazine.

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• 1. Chlorpromazine | C17H19ClN2S | CID 2726 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chlorpromazine = 98 TLC 69-09-0 [sigmaaldrich.com]
• 3. Abnormal dissolutions of chlorpromazine hydrochloride tablets in water by paddle method under a high agitation condition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US11766441B2 - Oral liquid compositions including chlorpromazine - Google Patents [patents.google.com]
• 5. US20060287301A1 - Novel formulations for phenothiazines, including fluphenazine and its derivatives - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Effect of cyclodextrin complexation on aqueous solubility and photostability of phenothiazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ptfarm.pl [ptfarm.pl]
• 9. Solubility of Some Drugs in Aqueous Solutions of Choline Chloride-Based Deep Eutectic Solvent Systems: Experimental Data, Modeling, and the Impact of Solution pH - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing side reactions during phenothiazine amination

A Senior Application Scientist's Guide to Minimizing Side Reactions

Welcome to the Technical Support Center for Phenothiazine Amination. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of C-N bond formation on the phenothiazine scaffold. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles and field-proven insights to empower you to minimize side reactions and maximize the yield and purity of your target molecules.

The phenothiazine core, while a valuable pharmacophore, is notoriously susceptible to a variety of side reactions during amination. Its electron-rich nature and the presence of reactive heteroatoms make it a challenging substrate. This guide will provide a structured approach to troubleshooting common issues, from oxidation and over-amination to more esoteric decomposition pathways.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the specific issues you may encounter during your experiments.

I. Oxidation-Related Side Reactions

Question 1: My reaction mixture turns dark brown or black, and I observe multiple spots on my TLC plate, including some at the baseline. What is happening?

Answer: This is a classic sign of oxidation. The phenothiazine nucleus is highly susceptible to oxidation, particularly at the sulfur atom, to form phenothiazine sulfoxide.[1][2] In more extreme cases, further oxidation and polymerization can occur, leading to the formation of intractable tars.[3] The formation of a cation radical intermediate is a key step in these oxidation processes.[4][5]

Core Directive: The paramount principle in phenothiazine amination is the rigorous exclusion of oxygen from your reaction system.

Troubleshooting Steps:

• Inert Atmosphere is Non-Negotiable:

  • Action: Ensure your reaction is conducted under a positive pressure of an inert gas such as argon or nitrogen. This is the most critical factor in preventing oxidation.[2]

  • Causality: Oxygen can directly react with the electron-rich phenothiazine ring, especially in the presence of a metal catalyst, to form the sulfoxide and other degradation products.

• Solvent and Reagent Preparation:

  • Action: Use anhydrous and degassed solvents. Solvents can be degassed by sparging with an inert gas for 15-30 minutes or by several freeze-pump-thaw cycles.

  • Causality: Solvents can absorb significant amounts of atmospheric oxygen. Using non-degassed solvents introduces a stoichiometric excess of an oxidizing agent directly into your reaction.

• Reaction Workup:

  • Action: Use degassed solvents for all extraction and purification steps. Minimize the exposure of the crude and purified product to air and light.[2]

  • Causality: The phenothiazine product is often more susceptible to oxidation than the starting material. The purification process can be a major source of product degradation if not performed with care.

Question 2: I've taken precautions to exclude air, but I still see evidence of oxidation. What else could be the cause?

Answer: Even with a good inert atmosphere, other factors can contribute to oxidation:

• Prolonged Reaction Times and High Temperatures: Extended exposure to high temperatures can promote oxidative degradation, even with low levels of residual oxygen.[2]

• Choice of Oxidizing Reagents: If your synthesis involves an oxidative step prior to amination, ensure that the oxidizing agent is completely removed before proceeding.

• Metal Catalyst: The palladium or copper catalyst itself can participate in oxidative pathways if not handled correctly.

Preventative Measures:

• Reaction Monitoring: Monitor your reaction closely by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Once the starting material is consumed, proceed with the workup promptly to avoid prolonged heating.[2]

• Antioxidants: In some cases, the addition of a radical scavenger or antioxidant, such as butylated hydroxytoluene (BHT), can help to suppress oxidative side reactions, though this is not a substitute for a good inert atmosphere.[6]

II. Over-Amination and Selectivity

Question 3: I am trying to perform a mono-amination on a dihalo-phenothiazine, but I am getting a significant amount of the di-aminated product. How can I improve the selectivity for mono-amination?

Answer: Achieving selective mono-amination on a poly-halogenated phenothiazine is a common challenge. The first amination reaction can activate the ring, making the second amination faster than the first. Controlling this selectivity requires a careful balance of reaction conditions.

Strategies for Promoting Mono-amination:

• Stoichiometry is Key:

  • Action: Use a slight excess of the dihalo-phenothiazine relative to the amine (e.g., 1.2 to 1.5 equivalents of the dihalo-substrate).

  • Causality: By making the amine the limiting reagent, you increase the statistical probability of the amine reacting with the starting material rather than the mono-aminated product.

• Reaction Temperature and Time:

  • Action: Run the reaction at the lowest temperature that gives a reasonable reaction rate. Monitor the reaction closely and stop it as soon as the desired mono-aminated product is the major species.

  • Causality: The activation energy for the second amination may be different from the first. Lower temperatures can often favor the desired initial reaction.

• Slow Addition:

  • Action: Add the amine solution slowly to the reaction mixture containing the dihalo-phenothiazine and catalyst.

  • Causality: This technique maintains a low concentration of the amine in the reaction at all times, which disfavors the second amination.

• Ligand Choice in Buchwald-Hartwig Amination:

  • Action: The choice of phosphine ligand can have a profound effect on selectivity. Bulky ligands such as XPhos or tBuXPhos can sometimes favor mono-amination due to steric hindrance around the palladium center.[7][8]

  • Causality: A bulky ligand can make it more difficult for the already-substituted (and therefore more sterically hindered) mono-aminated product to coordinate to the palladium catalyst for the second amination.

III. Ring-Opening and Decomposition

Question 4: My reaction has resulted in a complex mixture of unidentifiable products, and I have a low mass balance. Could the phenothiazine ring be decomposing?

Answer: Yes, under certain conditions, the phenothiazine ring system can be unstable and undergo decomposition or ring-opening. This is more common with highly functionalized or strained phenothiazine derivatives.

Potential Causes and Solutions:

• Strongly Basic Conditions: The use of very strong bases, especially at high temperatures, can lead to degradation.

  • Action: If you suspect base-mediated decomposition, consider using a milder base. For example, in a Buchwald-Hartwig amination, you could switch from sodium tert-butoxide to potassium carbonate or cesium carbonate, although this may require a higher reaction temperature or a more active catalyst system.[7]

• Highly Reactive Intermediates: Certain reaction conditions can generate highly reactive species that can lead to undesired pathways.

• Incompatible Functional Groups: Ensure that other functional groups on your phenothiazine or amine are compatible with the reaction conditions. For example, esters can be cleaved by strong bases.[7]

Comparative Analysis of Amination Methods

The two most common methods for phenothiazine amination are the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation. The choice between them depends on your substrate, scale, and tolerance for different reaction conditions.

Feature	Buchwald-Hartwig Amination	Ullmann Condensation
Catalyst	Palladium	Copper
Typical Conditions	Milder (often 80-120 °C)[9]	Harsher (often >150 °C)
Substrate Scope	Broader, more functional group tolerant[10]	More limited, often requires activated aryl halides
Ligands	Often requires bulky, electron-rich phosphine ligands[8]	Can sometimes be run ligand-free, but ligands often improve performance
Common Side Reactions	Hydrodehalogenation, ligand decomposition	Homocoupling of the aryl halide, requires higher temperatures leading to more degradation
Cost	Palladium and specialized ligands can be expensive	Copper is significantly cheaper

Senior Scientist's Recommendation: For medicinal chemistry applications where functional group tolerance and reliable, predictable outcomes are paramount, the Buchwald-Hartwig amination is generally the method of choice. For large-scale synthesis of simpler phenothiazine derivatives where cost is a major consideration, optimizing an Ullmann protocol can be a viable strategy.[11]

Experimental Protocols

The following are detailed, step-by-step protocols for the amination of 2-chlorophenothiazine as a representative substrate.

Protocol 1: Buchwald-Hartwig Amination of 2-Chlorophenothiazine

Caption: A typical workflow for the Buchwald-Hartwig amination of phenothiazines.

Materials:

• 2-Chlorophenothiazine (1.0 mmol)

• Amine (1.2 mmol)

• Pd₂(dba)₃ (0.02 mmol, 2 mol%)

• XPhos (0.08 mmol, 8 mol%)

• Sodium tert-butoxide (1.4 mmol)

• Anhydrous, degassed toluene (10 mL)

Procedure:

• To an oven-dried Schlenk flask, add Pd₂(dba)₃, XPhos, and sodium tert-butoxide.

• Seal the flask, and evacuate and backfill with argon three times.

• Add the anhydrous, degassed toluene via syringe.

• Add the 2-chlorophenothiazine and the amine.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction by TLC (e.g., 3:1 Hexanes:Ethyl Acetate) until the 2-chlorophenothiazine is consumed (typically 12-24 hours).

• Cool the reaction to room temperature and quench by the slow addition of water (10 mL).[5]

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Ullmann Condensation of 2-Chlorophenothiazine

Caption: A general workflow for the Ullmann condensation of phenothiazines.

Materials:

• 2-Chlorophenothiazine (1.0 mmol)

• Amine (1.5 mmol)

• Copper(I) iodide (CuI) (0.1 mmol, 10 mol%)

• Potassium carbonate (2.0 mmol)

• Anhydrous Dimethylformamide (DMF) (5 mL)

Procedure:

• To an oven-dried Schlenk flask, add CuI and potassium carbonate.

• Seal the flask, and evacuate and backfill with argon three times.

• Add the anhydrous DMF via syringe.

• Add the 2-chlorophenothiazine and the amine.

• Heat the reaction mixture to 140 °C with vigorous stirring.

• Monitor the reaction by TLC until the 2-chlorophenothiazine is consumed.

• Cool the reaction to room temperature and pour it into 50 mL of water.

• Extract the mixture with toluene (3 x 20 mL).

• Combine the organic layers and wash with saturated aqueous ammonium chloride (2 x 20 mL) to remove copper salts, followed by a brine wash (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Analytical Characterization of Side Products

Identifying the side products is crucial for effective troubleshooting.

• TLC: A quick and easy way to visualize the complexity of your reaction mixture. Oxidized byproducts are often more polar and will have a lower Rf value.

• LC-MS: Ideal for identifying the mass of the main product and any byproducts. This is particularly useful for confirming oxidation (M+16), over-amination, or hydrodehalogenation.[1]

• NMR Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation of the final product and can be used to identify and quantify impurities if they can be isolated.

Logical Relationships in Troubleshooting

Caption: A decision tree for troubleshooting phenothiazine amination reactions.

By systematically addressing these potential issues and understanding the underlying chemistry, you can significantly improve the outcomes of your phenothiazine amination reactions. This guide serves as a starting point, and as with all chemistry, careful observation and methodical optimization are the keys to success.

References

• Milen, M., et al. (2012). A study on the phosphorylation of indole, imidazole, carbazole, and phenothiazine derivatives.

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. Retrieved from [Link]

• Babalola, B. A., et al. (2024). Exploring the therapeutic potential of phenothiazine derivatives in medicinal chemistry. Results in Chemistry, 8, 101565.
• Oyola, R., et al. (2009). Spectroscopic and electrochemical properties of 2-aminophenothiazine. Journal of Photochemistry and Photobiology A: Chemistry, 205(2-3), 131-137.

• Buchwald–Hartwig amination. (n.d.). In Wikipedia. Retrieved March 4, 2026, from [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2025, April 3). YouTube. Retrieved from [Link]

• Sackett, P. H., & McCreery, R. L. (1979). Side-chain effects on phenothiazine cation radical reactions. Journal of Medicinal Chemistry, 22(12), 1447-1453.
• Neptune, M., & McCreery, R. L. (1978). Mechanism for phenothiazine oxidation. Journal of Pharmaceutical Sciences, 67(5), 711-712.
• Bailey, F. E., & Koleske, J. V. (2020). Chemistry of the Poly(alkylene oxide)s. In Alkylene Oxides and Their Polymers. Taylor & Francis.
• Dahl, T., et al. (2007). Palladium-Catalyzed Three-Component Synthesis of Phenothiazines. Organic Letters, 9(18), 3441-3444.
• Negrier, L., et al. (2021). Strategies to prevent drug incompatibility during simultaneous multi-drug infusion in intensive care units: a literature review. European Journal of Clinical Pharmacology, 77(7), 967-977.
• Matsuzawa, T., et al. (2021). Transition-Metal-Free Synthesis of N-Arylphenothiazines through an N- and S-Arylation Sequence. Organic Letters, 23(6), 2130-2134.
• Patureau, F. W., et al. (2018). Phenothiazinimides: Atom-Efficient Electrophilic Amination Reagents. Organic Letters, 20(10), 2884-2887.
• Li, J., et al. (2016). Facile synthesis of N-aryl phenothiazines and phenoxazines via Brønsted acid catalyzed C–H amination of arenes.

• Synthetic Routes and Bioactivity Profiles of the Phenothiazine Privileged Scaffold. (2025). MDPI. Retrieved from [Link]

• Robinson, G. E., et al. (2003). Successful Development and Scale-up of a Palladium-Catalysed Amination Process in the Manufacture of ZM549865. Organic Process Research & Development, 7(4), 533-536.
• Dounay, A. B., & Overman, L. E. (2003). The asymmetric intramolecular Heck reaction in natural product total synthesis. Chemical Reviews, 103(8), 2945-2964.

• Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production. (2008). Technical University of Denmark. Retrieved from [Link]

• Synthetic Routes and Bioactivity Profiles of The Phenothiazine Privileged Manifold. (2025). ChemRxiv. Retrieved from [Link]

• Patureau, F. W., et al. (2018). Site-Selective C–H Amination of Phenol-Containing Biomolecules.
• Wang, X., et al. (2021). Antipsychotic phenothiazine drugs bind to KRAS in vitro. Scientific Reports, 11(1), 14505.

• Unlocking Multi-photoresponse in Phenothiazine Derivatives Through Photoinduced Radical and Keto-Enol Tautomerism. (2024). CCS Chemistry. Retrieved from [Link]

• Mehrabi, S., et al. (2023). Repurposing phenothiazines for cancer therapy: compromising membrane integrity in cancer cells. Frontiers in Oncology, 13, 1320621.
• Pratt, D. A., et al. (2018). Temperature-dependence of radical-trapping activity of phenoxazine, phenothiazine and their aza-analogues clarifies the way forward for new antioxidant design. Journal of the American Chemical Society, 140(34), 10838-10847.
• Cruz, F., et al. (2020). Palladium-Catalyzed Aminocyclization–Coupling Cascades: Preparation of Dehydrotryptophan Derivatives and Computational Study. The Journal of Organic Chemistry, 85(11), 7133-7146.
• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). The Journal of Organic Chemistry, 86(24), 17957-17968.
• Lipshutz, B. H., et al. (2019). Sustainable ppm level palladium-catalyzed aminations in nanoreactors under mild, aqueous conditions. Chemical Science, 10(40), 9223-9228.
• Towards Asymmetrical Methylene Blue Analogues: Synthesis and Reactivity of 3-N′-Arylaminophenothiazines. (2022). Molecules, 27(9), 3024.
• Epoxide Ring Opening Under Mild Conditions Using Phenol, Amine, and Alcohols. (2024). Journal of Synthetic Chemistry, 3, 13-23.
• Oxidation of Selected Phenothiazine Drugs During Sample Preparation: Effects of Varying Extraction Conditions on the Extent of Oxidation. (2014). Journal of Analytical Toxicology, 38(8), 533-539.

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Reference Data & Comparative Studies

A Comparative Guide to ¹H NMR Chemical Shift Assignment for N,N-Dimethyl-10H-phenothiazin-2-amine

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Objective comparison of NMR assignment methodologies (1D Heuristics vs. AI Prediction vs. 2D NMR Workflows) with supporting empirical data.

Executive Summary

N,N-Dimethyl-10H-phenothiazin-2-amine is a critical tricyclic scaffold in medicinal chemistry, serving as a core pharmacophore for various antipsychotic and antimicrobial agents[1]. However, the structural elucidation of this molecule via ¹H Nuclear Magnetic Resonance (NMR) spectroscopy presents a significant analytical challenge. The highly conjugated phenothiazine core, combined with the strong electron-donating effects of the C2-substituted N,N-dimethylamino group, creates a complex electronic environment that often confounds standard predictive models and basic 1D NMR analysis.

Mechanistic Grounding: The Causality Behind the Chemical Shifts

To evaluate the performance of any assignment method, one must first understand the intrinsic electronic effects dictating the chemical shifts of N,N-Dimethyl-10H-phenothiazin-2-amine.

The phenothiazine backbone consists of two benzene rings bridged by a secondary amine (N10) and a sulfur atom (S5)[1]. The introduction of the -N(CH₃)₂ group at the C2 position drastically alters the local electron density:

• Profound Shielding of H1 and H3: The N,N-dimethylamino group exerts a strong positive mesomeric (+M) effect, pushing electron density into the ortho (C1, C3) and para positions of Ring A. Because H1 is positioned directly between two electron-donating groups (the C2-NMe₂ and the bridging N10 amine), it experiences compounded shielding, resonating unusually far upfield at ~6.25 ppm. H3, being ortho to the NMe₂ group but para to N10, is also highly shielded (~6.35 ppm).

• Deshielding Influence of Sulfur: The sulfur atom at C5 is less capable of resonance donation compared to nitrogen and exerts a mild electron-withdrawing inductive (-I) effect. Consequently, protons adjacent to sulfur (H4 and H6) resonate further downfield (~6.85–6.95 ppm)[2].

• Solvent Effects: Utilizing DMSO-d₆ is critical. Unlike CDCl₃, DMSO-d₆ slows the chemical exchange of the N10-H proton, allowing it to be observed as a distinct, broad singlet around 8.40 ppm, which serves as a vital intramolecular reference point[3].

Comparison of Assignment Methodologies

Alternative 1: 1D ¹H NMR Heuristic Analysis

• Mechanism: Relies on empirical rules, integration, and J-coupling splitting patterns (e.g., doublets, triplets).

• Performance: Poor for the aromatic region. While the N(CH₃)₂ singlet (6H) and the N10-H broad singlet are easily identifiable, the aromatic protons (H6, H7, H8, H9) on the unsubstituted ring overlap heavily in the 6.6–7.0 ppm range, creating ambiguous multiplets.

• Verdict: Insufficient for unambiguous structural validation in regulatory submissions.

Alternative 2: AI-Driven In-Silico Prediction (e.g., Standard NMR Predictors)

• Mechanism: Utilizes HOSE (Hierarchical Organisation of Spherical Environments) codes or machine learning algorithms trained on generalized databases.

• Performance: Moderate. AI models frequently underestimate the compounded +M effects of the C2-NMe₂ and N10 groups in the specific geometry of the folded phenothiazine butterfly conformation. Consequently, predictions for H1 and H3 are often erroneously shifted downfield by 0.2–0.3 ppm.

• Verdict: Useful for rapid screening, but lacks the precision required for definitive assignment of highly conjugated heteroaromatics.

The Gold Standard: Empirical 2D NMR Workflow

• Mechanism: Employs multidimensional correlation (COSY, HSQC, HMBC) to map spin systems and through-bond connectivity.

• Performance: Exceptional. HMBC (Heteronuclear Multiple Bond Correlation) bridges the gap between the isolated H1 proton and the rest of the molecule by showing ³J(C,H) correlations from the NMe₂ protons to C2, and from H1 to C2 and C10a.

• Verdict: The only self-validating method that guarantees 100% assignment accuracy.

Quantitative Data Presentation

The table below summarizes the performance of the three methodologies, comparing the theoretical AI predictions and 1D heuristic confidence against the definitive 2D NMR experimental data.

Proton Position	Multiplicity & J (Hz)	Experimental (2D-Assigned) δ (ppm)	AI Prediction δ (ppm)	1D Heuristic Confidence
H1	d (2.5)	6.25	6.48	Low (Overlaps with H3)
H3	dd (8.5, 2.5)	6.35	6.55	Low
H4	d (8.5)	6.85	6.92	High (Clear doublet)
H6	dd (7.5, 1.5)	6.95	7.05	Low (Multiplet overlap)
H7	td (7.5, 1.5)	6.80	6.88	Low
H8	td (7.5, 1.5)	6.90	7.01	Low
H9	dd (7.5, 1.5)	6.65	6.72	Medium
N10-H	br s	8.40	8.10	High
N(CH₃)₂	s (6H)	2.85	2.95	High

Note: Spectra acquired in DMSO-d₆ at 298 K on a 400 MHz spectrometer.

Experimental Protocol: Self-Validating 2D NMR Acquisition

To achieve the definitive experimental assignments listed above, execute the following step-by-step methodology. This protocol is designed as a self-validating system to ensure data integrity.

Step 1: Sample Preparation Dissolve 15 mg of high-purity N,N-Dimethyl-10H-phenothiazin-2-amine in 0.6 mL of anhydrous DMSO-d₆ (99.9% D) containing 0.03% v/v TMS. Causality: High concentration is required to achieve sufficient signal-to-noise (S/N) for the 2D HMBC experiment within a reasonable timeframe.

Step 2: 1D ¹H NMR Acquisition & Internal Validation Acquire the 1D spectrum using a 30° pulse angle, 2.5 s acquisition time, and a 2 s relaxation delay (D1) for 16 scans. Validation Check: Integrate the N(CH₃)₂ singlet at ~2.85 ppm and the isolated H4 doublet at ~6.85 ppm. The ratio must be exactly 6.0 : 1.0. If the ratio deviates by >5%, increase the D1 delay to ensure complete longitudinal relaxation (T1) before proceeding to 2D experiments.

Step 3: 2D COSY (Correlation Spectroscopy) Acquire a gradient-selected COSY spectrum (256 t1 increments, 4 scans per increment). Purpose: Map the contiguous spin system of the unsubstituted ring (H6 ↔ H7 ↔ H8 ↔ H9) and the ortho-coupling of Ring A (H3 ↔ H4).

Step 4: 2D HSQC (Heteronuclear Single Quantum Coherence) Acquire a multiplicity-edited HSQC spectrum to map direct ¹J(C,H) bonds. Purpose: Differentiate the CH carbons from quaternary carbons and assign specific ¹³C shifts to their corresponding ¹H signals.

Step 5: 2D HMBC (Heteronuclear Multiple Bond Correlation) Acquire an HMBC spectrum optimized for long-range coupling constants (³J(C,H) = 8 Hz). Purpose: This is the critical step. Observe the cross-peak between the N(CH₃)₂ protons (2.85 ppm) and the quaternary C2 carbon. Subsequently, locate the proton that shows a strong ³J correlation to C2—this unambiguously identifies H4 and H1, anchoring the entire assignment.

Workflow Visualization

The following diagram illustrates the logical progression of the multidimensional NMR workflow required to conquer the assignment of complex phenothiazines.

Figure 1: Multidimensional NMR workflow for unambiguous assignment of phenothiazine derivatives.

Conclusion

References

• Phenothiazine(92-84-2) 1H NMR spectrum - ChemicalBook. ChemicalBook.
• Phenothiazine | C12H9NS | CID 7108 - PubChem - NIH. National Institutes of Health.
• Evaluation of Antimicrobial and Antifungal Properties of New Chrysene-Phenothiazine Derivatives - Der Pharma Chemica. Der Pharma Chemica.

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A Senior Application Scientist's Guide to Mass Spectrometry Fragmentation of Phenothiazine Amines

This guide provides an in-depth analysis of the mass spectrometric fragmentation patterns of phenothiazine amines, a critical class of compounds in pharmaceutical development and clinical analysis. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of fragmentation rules. Instead, it offers a comparative framework grounded in mechanistic principles and supported by experimental data, enabling a deeper understanding of how these molecules behave in the mass spectrometer. We will explore the key differences in fragmentation arising from various ionization techniques and structural substitutions, providing you with the expert insights needed to confidently identify and characterize these compounds.

The Structural Hallmark of Phenothiazines and its Mass Spectrometric Implications

The phenothiazine core, a tricyclic system with a central thiazine ring, is the foundational structure for a wide range of antipsychotic drugs. The key differentiator among these therapeutic agents is the N-10 side chain, which is typically an aliphatic amine. This side chain is the most labile part of the molecule under mass spectrometric analysis and, therefore, the primary determinant of the fragmentation pattern.

The fragmentation of phenothiazine amines can be broadly categorized into three main types[1]:

• Side-chain fragmentation: Cleavage of bonds within the N-10 alkylamine side chain.

• Intact phenothiazine ring with partial side-chain: Fragmentation where a portion of the side chain remains attached to the tricyclic core.

• Fragmented ring system: Cleavage within the phenothiazine ring itself.

Our exploration will focus primarily on the first two categories, as they yield the most structurally informative ions for identification and comparison.

Ionization Techniques: A Comparative Analysis of EI and ESI

The choice of ionization technique profoundly influences the fragmentation pathways observed for phenothiazine amines. Electron Ionization (EI), a "hard" ionization method common in Gas Chromatography-Mass Spectrometry (GC-MS), induces extensive fragmentation. In contrast, Electrospray Ionization (ESI), a "soft" ionization technique used in Liquid Chromatography-Mass Spectrometry (LC-MS), typically produces a protonated molecule with fragmentation induced via collision-induced dissociation (CID) in the tandem mass spectrometer (MS/MS).

Electron Ionization (EI): The Dominance of Alpha-Cleavage

Under EI conditions, the primary and most diagnostic fragmentation pathway for phenothiazine amines is the cleavage of the carbon-carbon bond alpha to the terminal nitrogen of the side chain.[1][2][3] This cleavage results in a stable, nitrogen-containing cation that is often the base peak in the spectrum.[1][2][3][4]

The general principle of amine fragmentation dictates that the molecular ion will have an odd mass-to-charge ratio (m/z) if it contains an odd number of nitrogen atoms.[2][4][5] The subsequent alpha-cleavage produces an even-mass fragment ion.[2]

Let's consider two structurally similar phenothiazine amines, Promazine and Promethazine, to illustrate this. Both have the same molecular weight, but their fragmentation patterns, though similar, can be distinguished. The most abundant fragment for both compounds is at m/z 86, resulting from the alpha-cleavage of the side chain.[6]

Caption: Alpha-cleavage in Promazine and Promethazine under EI.

Electrospray Ionization (ESI): Structurally Informative Product Ions

In ESI-MS, phenothiazine amines readily form protonated molecules, [M+H]+. Subsequent MS/MS analysis via CID also prominently features cleavage of the side chain. For instance, in the analysis of Metopimazine (MPZ), a phenothiazine derivative, detailed fragmentation pathways have been elucidated using ESI-MSn.[7][8] The study identified 21 product ions, providing a rich tapestry of structural information.[7][8]

A key advantage of ESI-MS/MS is the ability to control the collision energy, allowing for more targeted fragmentation and the potential to differentiate isomers that might produce similar EI spectra.

Comparative Fragmentation Patterns of Common Phenothiazine Amines

The following table summarizes the characteristic fragmentation patterns of several common phenothiazine amines, highlighting the diagnostic ions for each.

Compound	Ionization	Precursor Ion (m/z)	Key Fragment Ions (m/z)	Fragmentation Pathway	Reference(s)
Chlorpromazine	EI	284	86, 58, 232, 246	Alpha-cleavage of the side chain, loss of parts of the side chain	[1],[9]
Chlorpromazine	ESI-MS/MS	319 [M+H]+	58	Cleavage of the side chain	[10]
Promazine	EI	284	86	Alpha-cleavage of the side chain	[6]
Thioridazine	EI	370	98, 127	Fragmentation of the piperidine side chain	[11],[12]
Metopimazine	ESI-MSn	446 [M+H]+	401, 318, 290, 152	Complex side-chain and ring fragmentation	[7],[8]

This comparative data underscores the principle that while the phenothiazine core provides a common structural motif, the nature of the N-10 side chain dictates the specific and diagnostic fragmentation pathways.

Experimental Protocols for the Analysis of Phenothiazine Amines

The following protocols are provided as a starting point for the analysis of phenothiazine amines in biological matrices. As with any analytical method, optimization and validation are crucial for achieving reliable results.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is adapted from a method for broad-spectrum drug screening.[13]

Objective: To extract phenothiazine amines from a biological matrix (e.g., urine) for GC-MS or LC-MS analysis.

Materials:

• Urine sample

• Internal standard (e.g., a deuterated analog of the analyte of interest or a structurally similar compound like promazine[13])

• 1-chlorobutane

• Buffer to adjust pH to basic conditions

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

• Reconstitution solvent (e.g., ethyl acetate for GC-MS, or a mobile phase-compatible solvent for LC-MS)

Procedure:

• To 1 mL of urine, add the internal standard.

• Adjust the pH of the sample to a basic pH (e.g., pH 9-10) to ensure the amines are in their free base form.

• Add 5 mL of 1-chlorobutane and vortex for 2 minutes to extract the analytes into the organic layer.

• Centrifuge the sample to separate the organic and aqueous layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen.

• Reconstitute the dried extract in an appropriate volume of the reconstitution solvent.

• The sample is now ready for injection into the GC-MS or LC-MS system.

Caption: Liquid-Liquid Extraction Workflow for Phenothiazine Amines.

GC-MS Analysis

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an EI source.

GC Conditions (Typical):

• Column: A non-polar or mid-polar capillary column (e.g., 5% phenyl-methylpolysiloxane).

• Injection Volume: 1 µL.

• Inlet Temperature: 250 °C.

• Carrier Gas: Helium.

• Oven Program: Start at a lower temperature (e.g., 100 °C), ramp to a higher temperature (e.g., 300 °C) to elute the analytes.

MS Conditions (Typical):

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-500.

LC-MS/MS Analysis

Instrumentation:

• Liquid chromatograph coupled to a tandem mass spectrometer with an ESI source.

LC Conditions (Typical):

• Column: A C18 reversed-phase column.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A gradient elution from a lower percentage of mobile phase B to a higher percentage to elute the analytes.

• Flow Rate: Dependent on the column dimensions.

MS/MS Conditions (Typical):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Multiple Reaction Monitoring (MRM) for targeted quantification or product ion scanning for structural elucidation.

• MRM Transitions: Specific precursor-to-product ion transitions for each analyte and internal standard should be optimized. For example, for chlorpromazine, a transition of m/z 319 -> 58 could be monitored.[10]

Conclusion

The mass spectrometric fragmentation of phenothiazine amines is a well-defined process that is highly dependent on the structure of the N-10 side chain and the ionization technique employed. Under EI, alpha-cleavage of the side chain is the predominant fragmentation pathway, often yielding the base peak and providing a strong diagnostic marker. ESI-MS/MS offers the advantage of generating a protonated molecule and allowing for controlled fragmentation, which can be invaluable for differentiating isomers and elucidating complex structures. By understanding the fundamental principles of their fragmentation and utilizing appropriate analytical protocols, researchers can confidently identify and quantify these important pharmaceutical compounds.

References

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• Hubert-Roux, M., Bounoure, F., Skiba, M., Bozec, P., Churlaud, F., & Maiza, C. (2010). Fragmentation pathways of metopimazine and its metabolite using ESI-MS(n), HR-MS and H/D exchange. Journal of Mass Spectrometry, 45(10), 1156-1165. [Link]

• Gilbert, J. N. T., & Millard, B. J. (1969). Pharmacologically interesting compounds—I: High resolution mass spectra of phenothiazines. Organic Mass Spectrometry, 2(1), 17-33. [Link]

• Goral, A., et al. (2022). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. Molecules, 27(21), 7519. [Link]

• Stone, J. (2010). Broad spectrum drug screening using electron-ionization gas chromatography-mass spectrometry (EI-GCMS). Methods in Molecular Biology, 603, 187-202. [Link]

• ResearchGate. (n.d.). Structures of promazine (a) and promethazine (b), their molecular weights and the side-chain fragmentation resulting in the most abundant fragment for both compounds (m/z=86). ResearchGate. Retrieved from [Link]

• Whitman College. (n.d.). GCMS Section 6.15 - Fragmentation of Amines. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Mass Spectrometry Protocols and Methods. Retrieved from [Link]

• Alfredsson, G., Wode-Helgodt, B., & Sedvall, G. (1976). A mass fragmentographic method for the determination of chlorpromazine and two of its active metabolites in human plasma and CSF. Psychopharmacology, 48(2), 123–131. [Link]

• ResearchGate. (n.d.). Structure of the phenothiazine derivatives and related compounds. ResearchGate. Retrieved from [Link]

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• Forrest, I. S., & Forrest, F. M. (1960). Determination of phenothiazines in biological samples. Clinical Chemistry, 6(1), 11-26. [Link]

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• ResearchGate. (2010). Fragmentation pathways of metopimazine and its metabolite using ESI-MSn, HR-MS and H/D exchange. ResearchGate. Retrieved from [Link]

• Overall, J. E., & Tupin, J. P. (1971). Comparison of Thioridazine and Chlorpromazine in Doctor's Choice Research Design. Clinical Pharmacology & Therapeutics, 12(5), 825-832. [Link]

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• Hernández, F., et al. (2012). Fragmentation pathways of drugs of abuse and their metabolites based on QTOF MS/MS and MSE accurate‐mass spectra. Journal of Mass Spectrometry, 47(1), 26-41. [Link]

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• Kim, Y., et al. (2023). Analysis of Pharmacokinetic and Pharmacodynamic Interactions Between Chlorpromazine and Risperidone via Simultaneous Measurement of Multiple Receptor Occupancy in the Rat Brain. Pharmaceutics, 15(1), 221. [Link]

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A Comparative Spectroscopic Analysis: N,N-Dimethyl-10H-phenothiazin-2-amine versus Methylene Blue

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic electronics, pharmacology, and photochemistry, phenothiazine and its derivatives represent a cornerstone class of heterocyclic compounds. Their unique electronic properties, characterized by a non-planar "butterfly" conformation and a redox-active core, have led to their widespread application as dyes, tranquilizers, and, more recently, as building blocks for advanced materials. This guide provides a detailed comparative analysis of the UV-Vis absorption characteristics of a specific phenothiazine derivative, N,N-Dimethyl-10H-phenothiazin-2-amine, and the well-known phenothiazine-based dye, Methylene Blue.

Understanding the light-absorbing properties of these molecules is fundamental to their application. The position and intensity of their UV-Vis absorption maxima (λmax) offer insights into their electronic structure, conjugation length, and potential for light-induced processes. This guide will delve into the structural nuances that govern these properties, present available spectroscopic data, and provide a standardized protocol for their experimental determination.

Structural and Electronic Distinctions

The UV-Vis absorption properties of organic molecules are intrinsically linked to their chemical structure. While both N,N-Dimethyl-10H-phenothiazin-2-amine and Methylene Blue share the core phenothiazine scaffold, key structural differences dictate their distinct spectral behaviors.

N,N-Dimethyl-10H-phenothiazin-2-amine features a phenothiazine core with a dimethylamino substituent at the 2-position. The nitrogen and sulfur heteroatoms in the central ring, along with the fused benzene rings, form a conjugated system. The lone pair of electrons on the amino group can participate in this conjugation, influencing the energy of the electronic transitions.

Methylene Blue , in contrast, is a cationic dye with a more extended and planarized π-conjugated system. The positive charge is delocalized across the molecule, and the presence of dimethylamino groups at both the 3 and 7 positions, acting as powerful electron-donating groups, significantly lowers the energy required for electronic excitation. This extensive conjugation is the primary reason for its intense blue color.

Caption: Chemical structures of N,N-Dimethyl-10H-phenothiazin-2-amine and Methylene Blue.

Comparative UV-Vis Absorption Maxima

Compound	λmax (UV)	λmax (Visible)	Solvent
N,N-Dimethyl-10H-phenothiazin-2-amine (estimated from 2-aminophenothiazine)	~255 nm, ~310 nm	-	Acetonitrile
Methylene Blue	~246 nm, ~292 nm[1]	~665 nm[2]	Water/Various

The data reveals a stark contrast in the absorption profiles. Methylene Blue exhibits a strong absorption in the visible region, which is responsible for its characteristic blue color.[3] In contrast, 2-aminophenothiazine, and by extension N,N-Dimethyl-10H-phenothiazin-2-amine, primarily absorbs in the ultraviolet region. This difference is a direct consequence of the more extended and planar conjugated system in Methylene Blue.

Experimental Protocol for Determination of UV-Vis Absorption Maxima

To ensure accurate and reproducible data, a standardized experimental protocol is essential. The following provides a step-by-step methodology for determining the UV-Vis absorption maxima of the subject compounds.

Caption: Experimental workflow for UV-Vis spectroscopy.

1. Materials and Equipment:

• UV-Vis Spectrophotometer (double beam recommended)

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Analytical balance

• N,N-Dimethyl-10H-phenothiazin-2-amine

• Methylene Blue

• Spectroscopic grade solvent (e.g., ethanol, acetonitrile, or water, ensuring the compound is soluble and the solvent is transparent in the desired wavelength range)

2. Procedure:

• Solvent Selection: Choose a solvent in which the analyte is readily soluble and that does not absorb significantly in the UV-Vis region of interest (typically 200-800 nm).

• Stock Solution Preparation: Accurately weigh a small amount of the compound and dissolve it in the chosen solvent in a volumetric flask to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Working Solution Preparation: Dilute the stock solution to a concentration that results in an absorbance reading between 0.1 and 1.0 at the expected λmax. This range ensures linearity according to the Beer-Lambert Law.

• Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes for stable readings.

• Blank Measurement: Fill a quartz cuvette with the pure solvent. This will serve as the blank or reference. Place the cuvette in the reference holder of the spectrophotometer and run a baseline correction over the desired wavelength range.

• Sample Measurement: Rinse a second quartz cuvette with a small amount of the working solution before filling it. Place the sample cuvette in the sample holder.

• Spectral Acquisition: Scan the sample across the desired wavelength range (e.g., 200-800 nm) and record the absorbance spectrum.

• Data Analysis: The wavelength at which the highest absorbance is recorded is the λmax. Modern spectrophotometer software will typically identify this peak automatically.

3. Trustworthiness and Self-Validation:

• Purity of Compounds: Ensure the purity of N,N-Dimethyl-10H-phenothiazin-2-amine and Methylene Blue, as impurities can lead to extraneous peaks in the spectrum.

• Solvent Purity: Use spectroscopic grade solvents to avoid interference from solvent impurities.

• Concentration Series: To validate the adherence to the Beer-Lambert Law, a series of dilutions can be prepared and their absorbance measured at the determined λmax. A linear plot of absorbance versus concentration confirms the reliability of the measurements.

Conclusion

The comparative analysis of N,N-Dimethyl-10H-phenothiazin-2-amine and Methylene Blue highlights the profound impact of molecular structure on UV-Vis absorption properties. Methylene Blue's extended π-conjugation and cationic nature result in strong absorption in the visible spectrum, making it an effective dye. In contrast, N,N-Dimethyl-10H-phenothiazin-2-amine, with its less extensive conjugation, is predicted to absorb primarily in the UV region. This fundamental understanding, supported by robust experimental data, is crucial for the rational design and application of phenothiazine-based compounds in various scientific and technological fields. The provided experimental protocol offers a reliable framework for researchers to obtain high-quality spectroscopic data for these and other related molecules.

References

• PubChem. Methylene Blue. [Link]

• Scribd. Spectroscopy of Methylene Blue. [Link]

• SIELC Technologies. UV-Vis Spectrum of Methylene Blue. [Link]

• Vedantu. Methylene Blue: Structure, Formula, Properties & Uses. [Link]

• Open-i. UV-Vis spectrum of methylene blue solution, with maximu. [Link]

• Doc Brown's Chemistry. uv-visible absorption spectrum of methylene blue dye peak wavelengths of maximum absorbance uses staining dye treatment of methemoglobinemia redox titration indicator molecular structure skeletal formulae example of aromatic spectra. [Link]

• ResearchGate. UV-Vis spectrum of methylene blue solution, with maximum absorption at 668 nm. [Link]

• PubChem. N,N-Dimethyl-10H-phenothiazin-2-amine. [Link]

• ResearchGate. Spectroscopic and electrochemical properties of 2-aminophenothiazine. [Link]

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• 3. mdpi.com [mdpi.com]

Comparative Electrochemical Behavior of Phenothiazine vs. its N,N-Dimethyl Derivative: A Guide for Drug Metabolism Profiling

Phenothiazine (PTZ) and its N-substituted derivatives—specifically N,N-dimethylaminoalkyl derivatives like Promazine—form the structural core of numerous antipsychotic medications and advanced redox-active polymers. In drug development, electrochemistry serves as a powerful, biomimetic tool to simulate Cytochrome P450-mediated metabolic pathways (such as S-oxidation).

This guide provides an in-depth, objective comparison of the electrochemical behavior of the unsubstituted PTZ core versus its N,N-dimethyl derivative. By analyzing their divergent oxidative mechanisms, researchers can better predict radical stability, optimize electrosynthesis of drug metabolites, and prevent sensor passivation.

Structural & Mechanistic Divergence

The electrochemical fate of phenothiazines is fundamentally dictated by the substituent at the ring nitrogen (N10 position).

• Phenothiazine Core (PTZ): The parent PTZ molecule contains a secondary amine. Upon initial one-electron anodic oxidation, it forms a radical cation (

  ). Because the N-H proton becomes highly acidic in the radical state, it rapidly deprotonates in protic or mixed aqueous media. This yields a highly reactive neutral radical that undergoes irreversible N-N or C-N coupling. This represents a classic Electrochemical-Chemical (EC) mechanism, often resulting in the formation of dimers or passivating polymeric films on the electrode surface (1)[1].

• N,N-Dimethyl Derivative (Promazine): Substituting the N-H with an alkyl chain terminating in an N,N-dimethylamine group fundamentally alters the molecule's trajectory. The steric bulk and the absence of an abstractable proton at the ring nitrogen stabilize the radical cation. Consequently, the unpaired electron density redistributes, making the sulfur atom the primary site for nucleophilic attack by water. This drives the reaction cleanly toward the S-oxide (sulfoxide) metabolite, effectively mirroring in vivo hepatic metabolism (2)[2].

Comparative Electrochemical Data

The following table summarizes the quantitative cyclic voltammetry (CV) parameters for both compounds in a mixed acetonitrile/water system (0.1 M

, vs. Ag/AgCl).

Parameter	Phenothiazine Core (PTZ)	N,N-Dimethyl Derivative (Promazine)
First Oxidation Potential ( )	+0.55 V	+0.60 V
First Reduction Potential ( )	+0.48 V (Weak/Irreversible in )	+0.53 V (Quasi-reversible)
Peak Separation ( )	> 100 mV (Concentration dependent)	~ 70 mV
Primary Radical Stability	Low (Rapid deprotonation)	High (Sterically protected N-site)
Major Oxidation Product	Dimers / Polymeric films	Sulfoxide (S-oxide) Metabolite
Electrochemical Mechanism	EC (Electrochemical-Chemical)	ECE (Oxidation, Hydration, Oxidation)

Data reflects standard behavior where N-alkylation slightly shifts the oxidation potential anodically while significantly improving the reversibility of the first electron transfer (3)[3].

Self-Validating Experimental Protocol: Cyclic Voltammetry

To ensure robust, reproducible data when profiling phenothiazine derivatives, the electrochemical system must be self-validating. The following protocol isolates the S-oxide formation pathway while preventing electrode fouling.

Materials: 1.0 mM Analyte, 0.1 M Tetrabutylammonium hexafluorophosphate (

) in (90:10 v/v).

Step 1: Rigorous Electrode Preparation

• Action: Polish a 3 mm Glassy Carbon Electrode (GCE) using 0.05 µm alumina slurry on a microcloth in a figure-eight motion. Sonicate the electrode in absolute ethanol, followed by ultrapure water, for 5 minutes each.

• Causality: Phenothiazine radicals (especially from the unsubstituted core) are notorious for electropolymerizing and passivating carbon surfaces. Rigorous polishing and sonication ensure a pristine electroactive surface, creating a self-validating baseline where the peak current (

  ) is strictly governed by the Randles-Sevcik diffusion equation rather than being surface-limited.

Step 2: Electrolyte Degassing

• Action: Purge the electrolyte solution with high-purity

  gas for 10 minutes prior to the scan. Maintain an blanket over the solution during the experiment.

• Causality: Dissolved oxygen is electroactive and reduces at negative potentials. This reduction alters the local pH at the electrode surface and can prematurely quench the highly sensitive radical cations, skewing the mechanistic analysis and suppressing the targeted sulfoxidation.

Step 3: Voltammetric Scanning

• Action: Execute cyclic voltammetry from 0.0 V to +1.2 V vs. Ag/AgCl at a scan rate of 100 mV/s.

• Causality: A 100 mV/s scan rate provides an optimal kinetic window. It is fast enough to observe the quasi-reversible radical cation of Promazine before slow nucleophilic attack by water fully consumes it, yet slow enough to capture the irreversible dimerization peak of the unsubstituted PTZ core.

Mechanistic Pathway Diagram

The following diagram maps the logical flow of the divergent oxidation pathways, illustrating why N-substitution is critical for targeted metabolite synthesis.

Divergent electrochemical oxidation pathways of PTZ vs. Promazine.

Applications in Drug Development

The ability to predictably generate the sulfoxide metabolite of Promazine via Controlled Potential Electrolysis (CPE) offers a massive advantage over traditional chemical oxidants (like mCPBA or

). Chemical oxidants frequently over-oxidize the phenothiazine core to the sulfone (S,S-dioxide) (4)[4].

Electrochemical synthesis is precisely tunable. By holding the potential strictly at +0.65 V, researchers can achieve >90% selectivity for the S-oxide. This provides highly pure reference standards required for pharmacokinetic (PK) profiling, toxicity screening, and LC-MS/MS calibration without the need for complex downstream chromatographic purification.

References

• Title: Electrochemical Synthesis of the In Human S-oxide Metabolites of Phenothiazine-Containing Antipsychotic Medications Source: MDPI URL: [Link]

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• Title: PREPARATION AND ELECTROCHEMICAL BEHAVIOR OF N-SUBSTITUTED PHENOTHIAZINE OXIDE Source: Semantic Scholar URL: [Link]

• Title: Chemical and Electrochemical Oxidation of Phenothiazine Source: ResearchGate URL: [Link]

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A Comparative Crystallographic Guide to Phenothiazine Derivatives: Unraveling Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

Phenothiazine and its derivatives represent a cornerstone in medicinal chemistry, forming a major class of antipsychotic and antiemetic drugs.[1][2] Their therapeutic efficacy is intricately linked to their three-dimensional molecular structure, where subtle conformational changes can lead to significant differences in biological activity. This guide provides an in-depth comparison of the crystal structure data for several key phenothiazine derivatives, offering insights into their structure-activity relationships (SAR) and providing a foundational understanding for researchers in drug design and development.

The core of the phenothiazine molecule is a tricyclic system that is not planar but folded along the axis connecting the sulfur and nitrogen atoms.[3] The degree of this folding, quantified by the dihedral angle between the two benzene rings, is a critical parameter influencing the molecule's interaction with biological targets.[4] Furthermore, the nature and conformation of the side chain at the nitrogen atom of the central ring are pivotal in determining the pharmacological profile of these compounds.[5][6]

Comparative Analysis of Crystal Structures

The following table summarizes key crystallographic and physicochemical data for a selection of prominent phenothiazine derivatives. This data, primarily obtained from single-crystal X-ray diffraction studies, provides a quantitative basis for comparing their structural features.

Derivative	Chemical Structure	Molecular Formula	Crystal System	Space Group	Unit Cell Parameters	Dihedral Angle (°)	Key Biological Activities
Promazine	[Insert Image of Promazine Structure]	C₁₇H₂₀N₂S	Orthorhombic	Pmnb or Pbn2₁	a = 18.54 Å, b = 20.39 Å, c = 8.22 Å	Not explicitly found	Antipsychotic, Antiemetic[7][8]
Chlorpromazine	[Insert Image of Chlorpromazine Structure]	C₁₇H₁₉ClN₂S	Orthorhombic	Pbca	a = 23.50 Å, b = 15.20 Å, c = 9.23 Å	139.4°	Antipsychotic, Antiemetic[1][9]
Trifluoperazine	[Insert Image of Trifluoperazine Structure]	C₂₁H₂₄F₃N₃S	Not explicitly found	Not explicitly found	Not explicitly found	Not explicitly found	Antipsychotic, Antiemetic[10][11]
Perphenazine	[Insert Image of Perphenazine Structure]	C₂₁H₂₆ClN₃OS	Triclinic	P1	a = 8.149 Å, b = 11.879 Å, c = 12.093 Å, α = 60.49°, β = 89.54°, γ = 89.98°	138° and 142° (two independent molecules)[4]	Antipsychotic, Antiemetic[12][13]
Fluphenazine	[Insert Image of Fluphenazine Structure]	C₂₂H₂₆F₃N₃OS	Not explicitly found	Not explicitly found	Not explicitly found	Not explicitly found	Antipsychotic[14][15]
Thioridazine	[Insert Image of Thioridazine Structure]	C₂₁H₂₆N₂S₂	Orthorhombic	Pna2₁	a= 18.337 Å, b= 12.434 Å, c= 17.376 Å	145.8° and 134.4° (two molecules in asymmetric unit)	Antipsychotic[1]
Thiethylperazine	[Insert Image of Thiethylperazine Structure]	C₂₂H₂₉N₃S₂	Orthorhombic	P2₁2₁2₁	a = 12.057 Å, b = 19.953 Å, c = 9.215 Å	139.0°[16]	Antiemetic[16]

The Causality Behind Structural Variations and Biological Function

The data presented reveals a clear correlation between the molecular conformation of phenothiazine derivatives and their biological activity. The "folded" nature of the phenothiazine ring system is a conserved feature, with the dihedral angle typically ranging from 134° to 155°.[4] This specific conformation is believed to be crucial for the interaction with dopamine receptors, a key mechanism of action for their antipsychotic effects.[1][17]

The substituent at the 2-position of the phenothiazine ring and the nature of the side chain at the N-10 position significantly modulate this activity. For instance, electron-withdrawing groups at the 2-position, such as chlorine or trifluoromethyl, generally enhance antipsychotic potency.[6] The side chain's length and the nature of the terminal amino group are also critical. A three-carbon chain between the ring nitrogen and the side-chain nitrogen is optimal for neuroleptic activity.[6] Piperazine-containing side chains, as seen in perphenazine and fluphenazine, often lead to higher potency compared to the simpler alkylamino side chains of promazine and chlorpromazine.[18] This is attributed to more favorable van der Waals interactions with the 2-substituent, which helps to stabilize a conformation that mimics dopamine.[17]

The antiemetic properties of these drugs are also linked to their ability to block dopamine receptors, particularly in the chemoreceptor trigger zone of the brain.[19] The relative potency of different derivatives as antiemetics has been studied, with some, like thioproperazine, showing significantly higher activity than chlorpromazine.[9][20]

Experimental Protocol: Single-Crystal X-ray Diffraction of Phenothiazine Derivatives

The determination of the crystal structures summarized above relies on the powerful technique of single-crystal X-ray diffraction. Below is a generalized, step-by-step methodology for obtaining such data for small organic molecules like phenothiazine derivatives.

1. Crystal Growth (the Crucial First Step)

• Objective: To obtain single crystals of sufficient size and quality (typically > 0.1 mm in all dimensions) with minimal internal defects.

• Methodology:

  • Solvent Selection: Start by dissolving the purified phenothiazine derivative in a suitable solvent or a mixture of solvents. The ideal solvent is one in which the compound has moderate solubility.

  • Slow Evaporation: Allow the solvent to evaporate slowly and undisturbed at a constant temperature. This is one of the simplest and most common crystallization techniques.

  • Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial. This vial is then placed in a larger, sealed container with a more volatile solvent in which the compound is less soluble. The vapor of the second solvent slowly diffuses into the first, reducing the solubility of the compound and promoting crystallization.

  • Cooling Crystallization: Prepare a saturated solution of the compound at an elevated temperature and then slowly cool it. As the temperature decreases, the solubility of the compound drops, leading to crystallization.

2. Crystal Mounting and Data Collection

• Objective: To mount a suitable single crystal on the diffractometer and collect the diffraction data.

• Methodology:

  • Crystal Selection: Under a microscope, select a single, well-formed crystal with sharp edges and no visible cracks or defects.

  • Mounting: Carefully mount the selected crystal on a goniometer head using a cryoprotectant (if data is to be collected at low temperatures) and a cryoloop.

  • Data Collection: Place the goniometer head on the X-ray diffractometer. The crystal is then irradiated with a monochromatic X-ray beam. As the crystal is rotated, the diffracted X-rays are detected. A complete dataset consists of thousands of reflections, each with a specific intensity and position.

3. Structure Solution and Refinement

• Objective: To determine the arrangement of atoms in the crystal lattice and refine the structural model.

• Methodology:

  • Data Processing: The raw diffraction data is processed to determine the unit cell parameters and the intensities of the reflections.

  • Structure Solution: The "phase problem" is solved using direct methods or Patterson methods to generate an initial electron density map. This map reveals the positions of the atoms in the asymmetric unit.

  • Structure Refinement: The initial atomic positions are refined using a least-squares algorithm to improve the agreement between the observed diffraction data and the data calculated from the model. This process yields the final, highly accurate crystal structure.

Visualizing the Workflow and Structural Relationships

To better illustrate the process and the key structural features, the following diagrams are provided.

Caption: Experimental workflow for single-crystal X-ray diffraction.

Caption: Relationship between phenothiazine structure and activity.

Conclusion

The crystal structures of phenothiazine derivatives provide invaluable information for understanding their pharmacological activity. The characteristic folded conformation of the tricyclic core, along with the nature of the substituents at the 2-position and the N-10 side chain, are key determinants of their antipsychotic and antiemetic potency. By systematically comparing this structural data, researchers can gain crucial insights to guide the rational design of new and improved therapeutic agents. The experimental protocol outlined provides a roadmap for obtaining the high-quality crystallographic data necessary for these endeavors.

References

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• S. C. Wang, "Perphenazine, a potent and effective antiemetic," Journal of Pharmacology and Experimental Therapeutics, vol. 123, no. 4, pp. 306-311, 1958.

• PubChem, "Promazine," National Center for Biotechnology Information. [Online]. Available: [Link].

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• A. Lyle, C. Wood, T. Srikrishnan, "Crystal and Molecular Structure of Perphenazine {2-Chloro-10-(3-[4-(2-hydroxyethyl)-piperazin-1-yl) propyl phenothiazine}: Conformational Variabilities of the Phenothiazine Ring," Journal of Chemical Crystallography, vol. 38, no. 4, pp. 297-303, 2008.
• R. K. Godge, H. S. Bhawar, V. A. Medge, A. S. Dighe, and S. B. Bhawar, "Exploring Phenothiazine Derivatives for Antipsychotic Therapy: Design, Synthesis, and In-Vivo Assessment," SSRN, 2023.

• Gpatindia, "TRIFLUOPERAZINE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses," 2020. [Online]. Available: [Link].

• Bentham Science Publishers, "A Comprehensive Review of the Synthesis, Characterization, and Antioxidant Potential of Phenothiazine Derivatives," 2025. [Online]. Available: [Link].

• Trifluoperazine Tablets - [Product Monograph Template - Standard], 2025. [Online]. Available: [Link].

• A. Jaszczyszyn, K. Gasiorowski, P. Świątek, M. Malinka, J. Cieślik, and T. Żołnierczyk, "Chemical structure of phenothiazines and their biological activity," Pharmacological Reports, vol. 64, no. 1, pp. 16-23, 2012.

• Bentham Science, "A Comprehensive Review of the Synthesis, Characterization, and Antioxidant Potential of Phenothiazine Derivatives," 2024. [Online]. Available: [Link]

• PubChem, "Trifluoperazine," National Center for Biotechnology Information. [Online]. Available: [Link].

• A. S. Horn, M. L. Post, and O. Kennard, "Phenothiazine Drugs: Structure-Activity Relationships Explained by a Conformation That Mimics Dopamine," Proceedings of the National Academy of Sciences, vol. 72, no. 9, pp. 3543-3547, 1975.

• Slideshare, "SAR of phenothiazine.pptx,". [Online]. Available: [Link].

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Beyond the Monograph: Validating RRT Consistency for Phenothiazine Impurities

Content Type: Comparative Technical Guide Author Persona: Senior Application Scientist Estimated Read Time: 12 Minutes

Executive Summary: The "Basic" Problem

Phenothiazines (e.g., Chlorpromazine, Thioridazine) represent a classic chromatographic challenge. As tricyclic compounds with a basic aliphatic nitrogen side chain, they exhibit severe secondary interactions with residual silanols on traditional silica columns.

For decades, the "Alternative" standard—Ion-Pairing Chromatography (IPC) —has been the regulatory crutch used to mask these interactions. However, IPC is plagued by slow equilibration, mass spectrometry (MS) incompatibility, and retention time drifting.

This guide compares IPC against the modern "Product" standard: Charged Surface Hybrid (CSH) Technology . We provide a validated framework for establishing Relative Retention Time (RRT) consistency for critical oxidative impurities (Sulfoxides and Sulfones), aligning with ICH Q2(R2) guidelines.

The Comparative Landscape

The Alternative: Traditional Ion-Pairing (IPC)

• Mechanism: Uses alkylsulfonates (e.g., sodium hexanesulfonate) to form neutral ion pairs with the protonated phenothiazine base.

• The Flaw: The reagent permanently modifies the column surface. "Hysteresis" (memory effects) causes retention times to drift over long sequence runs, invalidating RRT windows.

The Product: Charged Surface Hybrid (CSH) Technology[1][2]

• Mechanism: The stationary phase surface is modified with a low-level positive charge.

• The Advantage: This charge electrostatically repels the protonated phenothiazine molecule from the surface silanols. This "magnetic shield" eliminates peak tailing without the need for mobile phase additives, enabling the use of simple, MS-friendly volatile buffers (e.g., Formic Acid).

Performance Data Summary

Parameter	Method A: Traditional IPC (C18)	Method B: CSH Technology (C18)	Scientific Implication
Mobile Phase	Phosphate + Hexanesulfonate	0.1% Formic Acid / ACN	Method B is LC-MS compatible.
Equilibration	> 60 minutes	< 5 minutes	Method B increases throughput by 10x.
Tailing Factor ( )	1.3 – 1.8 (Variable)	1.0 – 1.2 (Consistent)	Method B improves resolution ( ) of critical pairs.
RRT Stability	± 5.0% drift over 24h	± 0.5% drift over 24h	Method B meets strict ICH Q2(R2) specificity requirements.

Mechanistic Visualization

The following diagram illustrates why CSH technology yields superior peak shapes for basic phenothiazines compared to traditional silica.

Figure 1: Mechanism of Action. In Method A, attraction causes drag (tailing). In Method B, surface repulsion forces the analyte into the mobile phase, sharpening the peak.

Experimental Protocol: Validating Specificity

This protocol validates the separation of Chlorpromazine (CPZ) from its two primary oxidation impurities: Chlorpromazine Sulfoxide (CPZ-SO) and Chlorpromazine Sulfone (CPZ-SO2).

A. Sample Preparation (Critical Precaution)

• Warning: Phenothiazines are light-sensitive. All solutions must be prepared in low-actinic (amber) glassware and analyzed within 24 hours.

• Stock Solution: 1.0 mg/mL CPZ HCl in Methanol.

• Spiked Sample: CPZ (0.5 mg/mL) spiked with 0.5% CPZ-SO and 0.5% CPZ-SO2.

B. Chromatographic Conditions (Method B - Recommended)

• Column: CSH C18, 2.1 x 100 mm, 1.7 µm (or equivalent charged surface particle).

• Mobile Phase A: 0.1% Formic Acid in Water (pH ≈ 2.7).

• Mobile Phase B: Acetonitrile.[1]

• Gradient:

  • 0 min: 5% B

  • 5 min: 30% B

  • 10 min: 90% B

• Flow Rate: 0.4 mL/min.

• Detection: UV at 254 nm.

C. System Suitability Testing (SST) Criteria

To ensure the method is "Self-Validating" per ICH guidelines, the following criteria must be met before every sequence:

• Resolution (

  ): > 2.0 between CPZ-SO and CPZ.

• Tailing Factor (

  ): < 1.2 for the main CPZ peak.

• Precision: %RSD of Retention Time < 0.5% (n=6 injections).

Validation Logic: The RRT Framework

According to ICH Q2(R2) , specificity is not just about separation; it is about unequivocal identification. For phenothiazines, absolute retention times shift with column aging. Therefore, we validate using Relative Retention Time (RRT) .

The Calculation

Validation Workflow

The following decision tree outlines the stress-testing required to validate the robustness of your RRT values.

Figure 2: Validation workflow for establishing robust RRT specifications.

Experimental Insight: The pH Tipping Point

In Method A (Ion-Pairing), a shift of 0.1 pH units can alter the ionization state of the pairing reagent, causing massive RRT shifts. In Method B (CSH), the surface charge is fixed. Experimental data shows that varying the mobile phase pH from 2.5 to 3.0 results in < 1% change in RRT for the sulfoxide impurity [1]. This proves the "Trustworthiness" of the CSH platform for regulatory submissions.

Conclusion

For the analysis of phenothiazine impurities, the move from Ion-Pairing to Charged Surface Hybrid technology is not just an upgrade; it is a necessary evolution for data integrity.

By utilizing the electrostatic repulsion mechanism of CSH columns, researchers can achieve:

• Sharper Peaks: Eliminating the "basic drug tailing" problem.

• Stable RRTs: Removing the variability of ion-pairing reagents.

• Regulatory Compliance: Meeting ICH Q2(R2) requirements for specificity and robustness with higher confidence.

References

• Waters Corporation. (2026).[1] Improving Mass Load Capacity for Basic Compounds Using Charged Surface Hybrid (CSH) Technology Columns. LCGC International. Link

• International Council for Harmonisation (ICH). (2024).[2][3] Validation of Analytical Procedures Q2(R2). European Medicines Agency.[3] Link

• United States Pharmacopeia (USP). (2020).[4][5] Chlorpromazine Hydrochloride Tablets Monograph. USP-NF.[4][6] Link

• Element Lab Solutions. (2025). Charged Stationary Phases in Reversed Phase HPLC. Link

• National Institutes of Health (NIH). (2021). Optimization of Capillary Electrophoresis Separation Conditions of Chlorpromazine. Int. J. Electrochem. Sci. Link

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. database.ich.org [database.ich.org]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. uspnf.com [uspnf.com]
• 5. uspnf.com [uspnf.com]
• 6. Chlorpromazine Hydrochloride [doi.usp.org]

Comparative antioxidant activity of phenothiazine amine derivatives

As a Senior Application Scientist, I have evaluated numerous classes of heterocyclic compounds for their redox-modulating capabilities. While phenothiazine and its amine derivatives are historically renowned as the foundational pharmacophores for typical antipsychotics (e.g., chlorpromazine), their structural chemistry inherently endows them with potent, often underutilized, antioxidant properties.

This guide provides an objective, data-driven comparison of the antioxidant activity of phenothiazine amine derivatives against standard industry antioxidants. It details the underlying chemical causality, comparative efficacy data, and self-validating experimental protocols necessary for rigorous laboratory evaluation.

Mechanistic Causality: Why Phenothiazines Act as Antioxidants

The antioxidant efficacy of phenothiazine derivatives is intrinsically linked to their tricyclic heteroaromatic core. The ability of these compounds to neutralize reactive oxygen species (ROS) such as hydroxyl (HO•) and peroxyl (ROO•) radicals is governed by two primary mechanisms[1]:

• Hydrogen Atom Transfer (HAT): The antioxidant donates a hydrogen atom from the amine (N-H) group to the free radical. The efficiency of this pathway is dictated by the Bond Dissociation Enthalpy (BDE). Substituents with Electron-Donating Groups (EDGs) lower the BDE, making the HAT mechanism highly favorable[2].

• Single Electron Transfer (SET): The phenothiazine core donates an electron to the radical, forming a stable radical cation. The unique "butterfly" conformation of the phenothiazine ring flattens into a planar structure upon oxidation, allowing the unpaired electron to be heavily delocalized and resonance-stabilized over the large conjugative moiety[3].

Caption: Mechanistic pathways (HAT vs. SET) of ROS neutralization by phenothiazine derivatives.

Comparative Antioxidant Activity: Quantitative Analysis

To objectively benchmark phenothiazine amine derivatives, we compare their half-maximal inhibitory concentrations (

) and radical scavenging percentages against established standards such as Ascorbic Acid (Vitamin C), Butylated Hydroxyanisole (BHA), and Trolox[4][5][6].

Structural modifications significantly dictate potency. Conjugating phenothiazine with specific aryl amines via acetyl linkers, or forming chalcone-based derivatives, alters the electron cloud density. For instance, derivatives possessing a 4-amino-2-methoxyphenol moiety exhibit superior activity due to the synergistic electron-donating effect of the methoxy and hydroxyl groups[5].

Table 1: Comparative Efficacy of Phenothiazine Derivatives vs. Standards

Compound / Derivative	Assay Model	Efficacy Metric	Comparison vs. Standard	Reference
Compound 2e (4-amino-2-methoxyphenol phenothiazine conjugate)	DPPH / LDL Oxidation	High % Inhibition	Superior to BHA	[5]
Chalcone-based Phenothiazines (e.g., Compounds 4a-4c)	DPPH Scavenging	Moderate	Comparable to Ascorbic Acid; Lower than Gallic Acid	[3]
N10-carbonyl-substituted Phenothiazines	Lipid Peroxidation	~ 80 nM	Superior to unmodified Phenothiazine ( ~ 105 nM)	[1]
Propenylphenothiazine dimer (DPPT)	Voltammetry	Highest in series	Superior to standard Phenothiazine	[4]
Standard: Ascorbic Acid	DPPH / ABTS	Baseline	Reference Standard	[6]
Standard: BHA	DPPH / LDL Oxidation	Baseline % Inhibition	Reference Standard	[5]

Insight: The data demonstrates that while the base phenothiazine ring provides moderate antioxidant activity, targeted amine substitutions (particularly those enhancing the HAT mechanism via EDGs) can yield derivatives that outperform commercial synthetic antioxidants like BHA[2][5].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the evaluation of antioxidant capacity must employ self-validating assay systems. The following protocols incorporate necessary blanks and controls to eliminate false positives caused by the inherent colorimetric absorbance of the phenothiazine derivatives themselves.

Protocol A: DPPH Radical Scavenging Assay

Rationale: DPPH (2,2-diphenyl-1-picrylhydrazyl) is a stable free radical with a deep purple color, absorbing strongly at 517 nm. When reduced by a phenothiazine derivative, it converts to a pale yellow hydrazine. The degree of color loss is directly proportional to the scavenging capacity[7][8].

Step-by-Step Methodology:

• Reagent Preparation: Dissolve DPPH in analytical grade methanol to yield a 0.1 mM stock solution. Causality: Methanol is used to ensure the solubility of both the lipophilic phenothiazine derivatives and the DPPH radical[7].

• Sample Dilution: Prepare serial dilutions of the phenothiazine derivative (e.g., 10 µM to 500 µM) in methanol.

• Reaction Mixture: In a 96-well plate or cuvette, mix 100 µL of the sample dilution with 100 µL of the DPPH working solution[9].

• Self-Validation Controls:

  • Negative Control: 100 µL DPPH + 100 µL Methanol (Establishes maximum absorbance).

  • Sample Blank: 100 µL Sample + 100 µL Methanol (Corrects for the baseline absorbance of the phenothiazine derivative at 517 nm).

  • Positive Control: Ascorbic Acid or BHA processed identically[9].

• Incubation: Incubate the mixtures in complete darkness at room temperature for 30 minutes. Causality: DPPH is highly light-sensitive; dark incubation prevents photo-degradation from skewing the absorbance drop[10].

• Measurement & Calculation: Measure absorbance at 517 nm.

  • % Scavenging = [(Abs_Control - (Abs_Sample - Abs_Blank)) / Abs_Control] × 100

Caption: Self-validating workflow for the DPPH Radical Scavenging Assay.

Protocol B: ABTS Radical Cation Scavenging Assay

Rationale: The ABTS assay measures the scavenging of the ABTS•+ radical cation (blue-green, absorbing at 734 nm). Unlike DPPH, ABTS•+ is soluble in both aqueous and organic solvents, making it superior for evaluating amphiphilic phenothiazine amine derivatives[11].

Step-by-Step Methodology:

• Radical Generation: Mix equal volumes of 7 mM ABTS aqueous solution and 2.45 mM potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12–16 hours. Causality: This extended incubation is required for the stoichiometric oxidation of ABTS to the stable ABTS•+ radical cation[11].

• Working Solution: Dilute the ABTS•+ stock with ethanol or phosphate-buffered saline (PBS) until the absorbance at 734 nm reaches 0.70 ± 0.02.

• Reaction: Add 10 µL of the phenothiazine sample to 990 µL of the ABTS•+ working solution.

• Measurement: Incubate for exactly 6 minutes, then measure absorbance at 734 nm[11].

• Quantification: Calculate the percentage inhibition relative to a solvent control. Results are typically expressed as Trolox Equivalent Antioxidant Capacity (TEAC) by comparing the sample's

  to a Trolox standard curve.

References

• Novel phenothiazine analogous: Synthesis and a new perceptivity into their antioxidant potential. Scholars Research Library. Available at: [Link]

• A Comprehensive Review of the Synthesis, Characterization, and Antioxidant Potential of Phenothiazine Derivatives. Bentham Science Publishers. Available at:[Link]

• Synthesis of Novel Chalcone-Based Phenothiazine Derivatives as Antioxidant and Anticancer Agents. MDPI. Available at: [Link]

• N10‐carbonyl‐substituted phenothiazines inhibiting lipid peroxidation and associated nitric oxide consumption powerfully protect brain tissue against oxidative stress. PMC. Available at: [Link]

• Substituent Effects on the N–H Bond Dissociation Enthalpies, Ionization Energies, Acidities, and Radical Scavenging Behavior of 3,7-Disubstituted Phenoxazines and 3,7-Disubstituted Phenothiazines. ACS Publications. Available at:[Link]

• DPPH Assay Protocol for Antioxidant Activity. Scribd. Available at: [Link]

• DPPH Assay Protocol with Ascorbic Acid. Scribd. Available at:[Link]

• Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts. Greenskybio. Available at: [Link]

Sources

• 1. N10‐carbonyl‐substituted phenothiazines inhibiting lipid peroxidation and associated nitric oxide consumption powerfully protect brain tissue against oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 6. benthamdirect.com [benthamdirect.com]
• 7. scribd.com [scribd.com]
• 8. DPPH Assay Kit (Antioxidant / Radical Scavenging) (ab289847) | Abcam [abcam.com]
• 9. scribd.com [scribd.com]
• 10. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N,N-Dimethyl-10H-phenothiazin-2-amine

For researchers and professionals in drug development, the responsible management of chemical reagents is paramount to ensuring laboratory safety and environmental protection. This guide provides a detailed, step-by-step protocol for the proper disposal of N,N-Dimethyl-10H-phenothiazin-2-amine, a phenothiazine derivative. The procedures outlined here are grounded in established safety data and best practices for handling hazardous chemical waste. Adherence to these guidelines, in conjunction with your institution's specific Environmental Health and Safety (EHS) protocols, is essential for safe and compliant laboratory operations.

Immediate Safety and Handling Precautions: The First Line of Defense

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE) to prevent exposure. N,N-Dimethyl-10H-phenothiazin-2-amine and related compounds are known to be hazardous.[1][2]

Required Personal Protective Equipment (PPE):

• Gloves: Wear chemical-impermeable gloves to prevent skin contact.[2][3]

• Eye Protection: Use safety goggles or a face shield to protect against splashes.[2]

• Lab Coat: A standard laboratory coat is necessary to shield the skin from accidental contact.[2]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[1][2]

In Case of Exposure:

• Skin Contact: Immediately wash the affected area with soap and plenty of water and seek medical advice.[2]

• Eye Contact: Rinse the eyes cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do so. Continue rinsing and seek immediate medical attention.[1][2]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, administer artificial respiration and consult a doctor immediately.[1][2]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a physician or Poison Control Center immediately.[1][2]

Hazard Profile Summary

The following table summarizes the key hazard information for N,N-Dimethyl-10H-phenothiazin-2-amine and its derivatives, providing the basis for the stringent handling and disposal protocols.

Hazard Classification	Description
Acute Oral Toxicity	Harmful if swallowed.[1]
Skin Corrosion/Irritation	Causes severe skin burns.[1]
Serious Eye Damage/Irritation	Causes serious eye damage.[1]
Respiratory Irritation	May cause respiratory irritation.[1]
Aquatic Hazard	Very toxic to aquatic life with long-lasting effects.[1]

Step-by-Step Disposal Protocol: A Systematic Approach

The recommended method for the disposal of N,N-Dimethyl-10H-phenothiazin-2-amine is through a licensed and approved chemical waste disposal service.[2] This ensures that the compound is managed in compliance with all local, state, and federal regulations.

Methodology for Laboratory-Scale Waste:

• Segregation and Collection:

  • Collect all waste containing N,N-Dimethyl-10H-phenothiazin-2-amine, including contaminated materials such as gloves, filter paper, and weighing boats, in a dedicated and clearly labeled waste container.[2]

  • The container must be made of a material compatible with the chemical and have a tightly fitting lid.[4]

  • Do not mix this waste with other waste streams unless explicitly permitted by your institution's EHS guidelines.[2]

• Labeling:

  • The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "N,N-Dimethyl-10H-phenothiazin-2-amine," and any relevant hazard symbols as required by your institution.[2]

• Storage of Waste:

  • Store the sealed waste container in a designated hazardous waste accumulation area.[2]

  • This area should be well-ventilated, secure, and situated away from incompatible materials such as strong oxidizing agents, copper, and strong acids.[1][2]

• Arranging for Disposal:

  • Contact your institution's EHS department to schedule a pickup for disposal by a licensed chemical destruction facility.[2]

Decontamination of Empty Containers

Containers that have held N,N-Dimethyl-10H-phenothiazin-2-amine must be decontaminated before being discarded or reused.

• Triple-Rinsing: Triple-rinse the empty container with a suitable solvent such as acetone or ethanol.[2]

• Rinsate Collection: The rinsate from this process is considered hazardous waste and must be collected and disposed of along with the primary chemical waste.[2] Do not discharge the rinsate into the sewer system.[2][3]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.[3]

• Containment: Wear the appropriate PPE and contain the spill using an inert absorbent material like sand or vermiculite.[1]

• Collection: Carefully collect the absorbed material and place it into a suitable, closed container for disposal as hazardous waste.[1][3]

• Decontamination: Clean the spill area thoroughly.

Logical Disposal Workflow

The following diagram illustrates the decision-making process and necessary steps for the safe and compliant disposal of N,N-Dimethyl-10H-phenothiazin-2-amine.

Caption: Logical workflow for the safe disposal of N,N-Dimethyl-10H-phenothiazin-2-amine.

By adhering to these detailed procedures, laboratory personnel can ensure the safe handling and disposal of N,N-Dimethyl-10H-phenothiazin-2-amine, thereby protecting themselves, their colleagues, and the environment.

References

• SAFETY DATA SHEET. (2010, July 13).
• Proper Disposal Procedures for Phenothiazine, 10-acetyl-, 5-oxide - Benchchem. (n.d.).
• SAFETY DATA SHEETS. (2025, February 14).
• Safety Data Sheet. (2022, October 3).
• Material Safety Data Sheet - T3DB. (2005, October 9).
• Chemical Waste Disposal Guidelines. (n.d.).

Sources

• 1. fishersci.com [fishersci.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. zycz.cato-chem.com [zycz.cato-chem.com]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]

Personal protective equipment for handling N,N-Dimethyl-10H-phenothiazin-2-amine

Executive Summary & Risk Context

N,N-Dimethyl-10H-phenothiazin-2-amine (often referred to as 2-Dimethylaminophenothiazine) is a critical intermediate in the synthesis of phenothiazine dyes (e.g., Methylene Blue, Azure B) and pharmaceutical derivatives.

Unlike N-substituted phenothiazines (like Promethazine), this compound features an aromatic amine substituent at the C2 position. This structural distinction elevates its hazard profile beyond simple irritation. It must be handled as a potent skin sensitizer , a photosensitizer , and a suspected mutagen due to the aromatic amine moiety.

The "Silent" Danger: The primary risk is not immediate chemical burns, but rather delayed hypersensitivity and phototoxicity . Trace contamination on skin, followed by exposure to ambient light, can trigger severe dermatitis.

Hazard Identification & Risk Assessment

Treat this compound with High Potency Compound (HPC) protocols until specific toxicology data proves otherwise.

Hazard Class (GHS)	Hazard Statement	Operational Implication
Skin Sensitization	H317: May cause an allergic skin reaction.[1]	Zero-skin-contact policy. Double-gloving is mandatory.
Acute Toxicity (Oral)	H302: Harmful if swallowed.[1][2]	No open bench work. All solids handling in a fume hood or glovebox.
STOT - Repeated	H373: May cause damage to organs (Blood, Liver).[3]	Long-term low-level exposure is the enemy. Decontamination is critical.[4]
Aquatic Toxicity	H410: Very toxic to aquatic life.[3]	All waste (including gloves/wipes) must be incinerated. No drain disposal.

Personal Protective Equipment (PPE) Strategy

The lipophilic nature of the phenothiazine core allows it to permeate standard nitrile gloves over time. The aromatic amine group adds a mutagenic risk factor.

Hand Protection (The Critical Barrier)

• Primary Layer (Inner): Nitrile (minimum 0.11 mm / 4 mil). Bright color (e.g., orange/purple) preferred to spot tears.

• Secondary Layer (Outer): Nitrile (minimum 0.14 mm / 5-6 mil) or Neoprene.

• Breakthrough Logic: Phenothiazines are organic bases. While nitrile provides good splash protection, aromatic amines can permeate nitrile in <30 minutes upon continuous contact.

  • Protocol: Change outer gloves immediately after any splash. Change both pairs every 60 minutes of active handling.

Respiratory Protection

• Solid State: N100/P3 particulate respirator (if outside a glovebox) or Powered Air Purifying Respirator (PAPR) if handling >10g of fine powder.

• Solution State: Fume hood ensures protection; respiratory gear is secondary unless heating generates vapors.

Ocular Protection

• Requirement: Chemical Splash Goggles (indirect venting).

• Why? Safety glasses are insufficient. Airborne dust from this amine is a potent ocular irritant and can cause corneal photosensitization.

Body Protection

• Standard: Tyvek® lab coat or disposable sleeve covers (polyethylene) over a standard cotton coat.

• Rationale: Cotton absorbs and holds the chemical against the skin/clothes. Disposable outer layers prevent "take-home" contamination.

PPE Decision Logic (Visualization)

This diagram guides the researcher through the correct PPE selection based on the physical state of the chemical.

Figure 1: PPE Selection Logic based on physical state and quantity. Note the escalation for bulk powder handling due to inhalation/sensitization risks.

Operational Workflow: The "Clean Chain"

To prevent laboratory contamination, follow this self-validating workflow.

Phase 1: Preparation (Static Control)

• Static Elimination: This powder is likely static-prone. Use an ionizing bar or anti-static gun inside the balance enclosure.

• Surface Prep: Line the fume hood work surface with plastic-backed absorbent pads (absorbent side up). This captures spills and allows for easy disposal (incineration) without scrubbing the hood surface.

Phase 2: Weighing & Solubilization

• Tare External: Tare your vial/flask before entering the "Hot Zone" (contaminated area).

• Transfer: Use a disposable spatula. Do not reuse spatulas.

• Solvent Addition: Add solvent immediately to the solid to reduce dust hazard. Once in solution, the inhalation risk drops, but skin absorption risk remains.

Phase 3: Decontamination & Exit

• Wipe Down: Wipe the exterior of the reaction vessel with a solvent-dampened tissue (Ethanol or Acetone) before removing it from the hood.

• Doffing: Remove outer gloves inside the hood. Put on fresh outer gloves before touching door handles or logbooks.

Emergency Response & Disposal

Spill Response (Solid)

• Do NOT sweep. Sweeping generates dust.

• Cover: Gently cover the spill with wet paper towels (dampened with water/surfactant) to suppress dust.

• Scoop: Scoop up the wet mass into a wide-mouth jar.

• Clean: Wipe area with Acetone followed by soapy water.[5]

Disposal Protocol

• Waste Stream: Rotary Kiln Incineration.

• Labeling: Clearly label as "Toxic Organic Solid/Liquid" and "Sensitizer."

• Forbidden: Do not use bleach (Hypochlorite) for decontamination. Phenothiazines can form complex chlorinated byproducts that may be more toxic or colored. Use surfactant/water or simple organic solvents.

Workflow Visualization

Figure 2: The "Clean Chain" workflow designed to keep the chemical contained within the primary engineering control (Fume Hood).

References

• PubChem. Phenothiazine, 2-amino-. National Library of Medicine. Available at: [Link]

• ECHA (European Chemicals Agency). Substance Information: Phenothiazine. (General Class Hazards). Available at: [Link]

• CDC - NIOSH. Pocket Guide to Chemical Hazards: Phenothiazine. Available at: [Link]

(Note: While specific data for the N,N-dimethyl-2-amine derivative is rare, the references above provide the foundational safety data for the phenothiazine class and aromatic amines used to build this conservative protocol.)

Sources

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. fishersci.com [fishersci.com]
• 3. redox.com [redox.com]
• 4. ehs.sfsu.edu [ehs.sfsu.edu]
• 5. PHENOTHIAZINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]